Peficitinib (hydrochloride)

Core Science & Biosynthesis

Introduction: Targeting the Engine of Inflammation in Autoimmune Disease

An In-depth Technical Guide on the Core Mechanism of Action of Peficitinib (hydrochloride) in Autoimmune Disease

Autoimmune diseases represent a class of chronic conditions driven by a dysregulated immune system that mistakenly attacks the body's own tissues. A central feature of this pathology is the overproduction and aberrant signaling of cytokines, small proteins that act as key messengers in the immune system.[1][2] The Janus kinase (JAK) and Signal Transducer and Activator of Transcription (STAT) pathway is a principal signaling cascade that translates these extracellular cytokine signals into changes in gene expression, making it a critical hub for immune cell activation, proliferation, and inflammation.[3][4][5] Consequently, the JAK-STAT pathway has emerged as a prime therapeutic target. Peficitinib, an orally bioavailable small-molecule inhibitor of the JAK family, was developed to precisely target this pathway and has been approved for the treatment of rheumatoid arthritis (RA) in several countries.[6][7][8][9] This guide provides a detailed examination of Peficitinib's mechanism of action, from its molecular interactions to its cellular and clinical consequences.

The JAK-STAT Signaling Pathway: A Master Regulator of Immunity

The JAK-STAT pathway is an elegant and rapid signal transduction system utilized by over 50 cytokines and growth factors.[1][3] Its dysregulation is strongly implicated in the pathogenesis of numerous autoimmune and inflammatory disorders.[1][2][4]

Core Components and Activation Cascade: The pathway consists of four intracellular tyrosine kinases known as JAKs (JAK1, JAK2, JAK3, and Tyrosine Kinase 2 or TYK2) and seven STAT proteins (STAT1, STAT2, STAT3, STAT4, STAT5A, STAT5B, and STAT6).[1][3]

The signaling process follows a canonical sequence:

• Cytokine Binding and Receptor Dimerization: The binding of a cytokine (e.g., an interleukin or interferon) to its specific receptor on the cell surface causes the receptor chains to come together.

• JAK Activation: This dimerization brings the receptor-associated JAKs into close proximity, allowing them to phosphorylate and activate each other (trans-phosphorylation).[4][10]

• STAT Recruitment and Phosphorylation: The activated JAKs then phosphorylate specific tyrosine residues on the intracellular tails of the cytokine receptors. These newly phosphorylated sites serve as docking stations for STAT proteins.[10] Once recruited, the STATs are themselves phosphorylated by the active JAKs.

• Dimerization and Nuclear Translocation: Phosphorylated STATs detach from the receptor, form stable dimers with other phosphorylated STATs, and translocate into the cell nucleus.[10][11]

• Gene Transcription: Inside the nucleus, the STAT dimers bind to specific DNA sequences in the promoter regions of target genes, initiating the transcription of genes involved in inflammation, immune response, and cell growth.[5][10]

In autoimmune conditions, this pathway becomes chronically activated, leading to a self-perpetuating cycle of inflammation and tissue damage.

Figure 1: The canonical JAK-STAT signaling pathway.

Peficitinib's Molecular Mechanism: A Pan-JAK Inhibitor

Peficitinib (hydrochloride) is a synthetic, small-molecule compound designed to penetrate the cell membrane and directly inhibit the function of JAK enzymes.[12][13][14] It functions as an ATP-competitive inhibitor, meaning it binds to the ATP-binding pocket of the JAK enzymes, preventing them from transferring phosphate groups and thus blocking their kinase activity.

Inhibitory Profile and Selectivity Peficitinib is characterized as a "pan-JAK inhibitor" because it demonstrates potent, low-nanomolar inhibitory activity against all four members of the JAK family.[15] While it inhibits all isoforms, in vitro kinase assays have shown a slight preferential activity towards JAK3.[13][16][17][18] This broad-spectrum inhibition allows Peficitinib to block the signaling of a wide range of cytokines implicated in autoimmune pathology.

JAK Isoform	Peficitinib IC₅₀ (nM)	References
JAK1	3.9 - 4.0	[9][13][15][18][19]
JAK2	5.0	[9][13][15][18][19]
JAK3	0.7	[9][13][15][18][19]
TYK2	4.8	[9][13][15][18][19]
Table 1: In vitro half-maximal inhibitory concentrations (IC₅₀) of Peficitinib against JAK isoforms.

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Figure 2: Peficitinib inhibits JAK, blocking downstream signaling.

Cellular Consequences of Peficitinib-Mediated JAK Inhibition

By blocking the central JAK enzymes, Peficitinib initiates a cascade of downstream effects that collectively dampen the inflammatory response.

• Suppression of STAT Phosphorylation: The most immediate consequence of JAK inhibition is the prevention of STAT protein phosphorylation. Studies have confirmed that Peficitinib effectively suppresses the phosphorylation of STAT1, STAT3, and STAT5 in various cell types, including immune cells and rheumatoid arthritis fibroblast-like synoviocytes (RA-FLS).[13][19][20][21][22]

• Reduced Pro-inflammatory Cytokine and Chemokine Production: By preventing STATs from activating gene transcription, Peficitinib significantly reduces the production and release of a wide array of pro-inflammatory mediators. These include key cytokines such as IL-2, IL-6, IL-17, and IFN-γ, as well as chemokines like MCP-1/CCL2 that are responsible for recruiting inflammatory cells to sites of tissue damage.[6][10][19][20]

• Modulation of Immune Cell Function:

  • T-Cells: Peficitinib has been shown to inhibit the IL-2-induced proliferation of T-cells, a critical process in adaptive immune responses.[9][13][17][22] It also suppresses the production of key T-cell cytokines like IL-17 and IFN-γ.[20]

  • Monocytes: The drug curtails the chemotactic activity of monocytes, reducing their migration to inflamed tissues.[19][23]

  • Fibroblast-Like Synoviocytes (FLS): In the context of rheumatoid arthritis, FLS are key drivers of joint destruction. Peficitinib suppresses the aggressive, pro-inflammatory phenotype of RA-FLS, reducing their proliferation and their production of tissue-degrading enzymes (matrix metalloproteinases) and factors that promote blood vessel formation (VEGF).[19][21][23]

Experimental Validation: A Framework for Assessing Mechanism

The mechanism of action of any JAK inhibitor is validated through a tiered system of experiments, moving from direct enzymatic interaction to complex biological systems. This approach ensures a thorough understanding of the drug's activity and provides a self-validating framework.

Protocol 1: In Vitro Biochemical Kinase Assay

• Expertise & Causality: This is the foundational experiment. Its purpose is to quantify the direct, cell-free interaction between Peficitinib and its target enzymes. It is the most direct way to determine the intrinsic potency (IC₅₀) and selectivity profile of the inhibitor against each JAK isoform, providing the primary evidence of its mechanism.[24]

• Methodology:

  • Reagent Preparation: Recombinant human JAK1, JAK2, JAK3, or TYK2 enzymes are prepared along with a specific peptide substrate and ATP. Peficitinib is serially diluted to create a range of concentrations.

  • Reaction Setup: The JAK enzyme, substrate, and kinase assay buffer are added to wells of a microplate.

  • Inhibitor Addition: The diluted Peficitinib is added to the wells. Control wells with no inhibitor (100% activity) and no enzyme (background) are included.

  • Reaction Initiation & Incubation: The kinase reaction is initiated by adding ATP. The plate is incubated to allow for substrate phosphorylation.

  • Detection: The amount of phosphorylated substrate or the amount of ADP produced is quantified. A common method is the ADP-Glo™ assay, which uses a luminescence-based signal that is inversely proportional to kinase activity.

  • Data Analysis: The percentage of kinase inhibition is plotted against the logarithm of the Peficitinib concentration. A sigmoidal dose-response curve is fitted to the data to calculate the IC₅₀ value—the concentration at which Peficitinib inhibits 50% of the enzyme's activity.[25]

Figure 3: Workflow for an in vitro biochemical kinase assay.

Protocol 2: Cellular Phospho-STAT (pSTAT) Inhibition Assay

• Expertise & Causality: This assay is the critical next step to validate the findings from the biochemical assay in a biologically relevant system. It confirms that Peficitinib can penetrate the cell membrane, engage its target (JAKs) within the intracellular environment, and produce the expected downstream effect—the inhibition of STAT phosphorylation. This provides a direct link between target inhibition and cellular function.

• Methodology:

  • Cell Preparation: Peripheral blood mononuclear cells (PBMCs) are isolated from healthy donor blood.

  • Inhibitor Pre-incubation: The PBMCs are pre-incubated with various concentrations of Peficitinib or a vehicle control.

  • Cytokine Stimulation: Cells are then stimulated with a specific cytokine to activate a particular JAK-STAT pathway (e.g., IL-2 to activate JAK1/3 and STAT5, or IL-6 to activate JAK1/2 and STAT3).

  • Fixation and Permeabilization: The reaction is stopped, and cells are fixed to preserve their state, then permeabilized to allow antibodies to enter the cell.

  • Intracellular Staining: The cells are stained with a fluorescently-labeled antibody that specifically binds to the phosphorylated form of the target STAT protein (e.g., anti-pSTAT5).

  • Flow Cytometry Analysis: The cells are analyzed using a flow cytometer, which measures the fluorescence intensity of individual cells. The level of fluorescence is directly proportional to the amount of phosphorylated STAT.

  • Data Analysis: The reduction in pSTAT signal in Peficitinib-treated cells compared to the stimulated control is used to calculate the IC₅₀ for pSTAT inhibition.[26]

Figure 4: Workflow for a cellular phospho-STAT inhibition assay.

Protocol 3: In Vivo Animal Models of Arthritis

• Expertise & Causality: In vivo models are indispensable for evaluating a drug's efficacy in the context of a whole, living organism. The rat adjuvant-induced arthritis (AIA) model, for instance, mimics many features of human RA, including joint inflammation, swelling, and bone erosion.[15] Success in this model demonstrates that the drug has a suitable pharmacokinetic profile (i.e., it can be absorbed, distributed to the site of inflammation, and remain active long enough) to produce a therapeutic effect.[27][28][29]

• Methodology (AIA Model Example):

  • Induction of Arthritis: Arthritis is induced in rats by injecting an adjuvant (e.g., Mycobacterium tuberculosis) into the paw or base of the tail.

  • Treatment Administration: Peficitinib is administered orally to the rats daily, starting either before (prophylactic) or after (therapeutic) the onset of clinical symptoms.[22] A control group receives a vehicle.

  • Efficacy Assessment: Disease progression is monitored over several weeks. Key endpoints include:

    • Clinical Scoring: Visual assessment of paw swelling and inflammation.

    • Paw Volume Measurement: Quantifying edema using a plethysmometer.

    • Histopathology: Microscopic examination of joint tissues to assess inflammation and cartilage/bone destruction.

    • Biomarker Analysis: Measuring levels of inflammatory cytokines in the blood.

  • Data Analysis: The effects of Peficitinib are compared to the vehicle control group to determine if the treatment significantly reduces the signs and symptoms of arthritis.

Clinical Translation and Therapeutic Impact

The mechanistic understanding derived from preclinical studies provides the rationale for clinical development. Peficitinib has demonstrated clinical efficacy in Phase 2 and 3 trials, particularly in Asian patient populations with RA who had an inadequate response to conventional therapies.[7][8] Clinical improvements and the prevention of joint destruction were observed with once-daily oral dosing.[7][30] The safety profile of Peficitinib is consistent with other drugs in the JAK inhibitor class, with notable adverse events including an increased risk of herpes zoster and serious infections, which is an expected consequence of modulating the immune system via this pathway.[7][31][32]

Conclusion

Peficitinib (hydrochloride) exerts its therapeutic effect in autoimmune diseases through a clear and potent mechanism of action. As a pan-JAK inhibitor, it directly targets the enzymatic core of the JAK-STAT signaling pathway. By competitively inhibiting ATP binding, it prevents the phosphorylation cascade that is essential for transducing signals from numerous pro-inflammatory cytokines. This blockade leads to a comprehensive dampening of the immune response, characterized by reduced STAT activation, decreased production of inflammatory mediators, and suppressed function of key immune cells and stromal cells like synoviocytes. This well-defined mechanism, validated through a rigorous hierarchy of biochemical, cellular, and in vivo experiments, establishes Peficitinib as a targeted and effective therapeutic agent for managing the chronic inflammation that drives autoimmune diseases like rheumatoid arthritis.

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• Deodhar, A., et al. (2017). Evaluation of JAK3 Biology in Autoimmune Disease Using a Highly Selective, Irreversible JAK3 Inhibitor. The Journal of Pharmacology and Experimental Therapeutics, 361(2), 244-255. Available from: [Link]

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• Li, Y., et al. (2022). Optimization of Pyrimidine Compounds as Potent JAK1 Inhibitors and the Discovery of R507 as a Clinical Candidate. Journal of Medicinal Chemistry, 65(22), 15004-15020. Available from: [Link]

• Angelini, J., et al. (2022). JAK inhibitors: an evidence-based choice of the most appropriate molecule. Frontiers in Pharmacology, 13, 960995. Available from: [Link]

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• Parra, M. A., & Fara, A. (2022). Jak Inhibitors for Treatment of Autoimmune Diseases: Lessons from Systemic Sclerosis and Systemic Lupus Erythematosus. International Journal of Molecular Sciences, 23(15), 8408. Available from: [Link]

• Isozaki, T., et al. (2019). Peficitinib Inhibits the Chemotactic Activity of Monocytes via Proinflammatory Cytokine Production in Rheumatoid Arthritis Fibroblast-Like Synoviocytes. MDPI. Available from: [Link]

• Takeuchi, T., et al. (2023). Safety and Effectiveness of Peficitinib (ASP015K) in Patients with Rheumatoid Arthritis: Final Results (32 Months of Mean Peficitinib Treatment) From a Long-Term, Open-Label Extension Study in Japan, Korea, and Taiwan. Arthritis Research & Therapy, 25(1), 54. Available from: [Link]

• Arito, M., et al. (2020). Role of JAK-STAT signaling in the pathogenic behavior of fibroblast-like synoviocytes in rheumatoid arthritis: Effect of the novel JAK inhibitor peficitinib. International Immunopharmacology, 88, 106927. Available from: [Link]

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Peficitinib (hydrochloride): A Technical Guide to Investigating JAK-STAT Signaling Pathway Inhibition

A Senior Application Scientist's In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The JAK-STAT Pathway and the Rise of Targeted Immunomodulation

The Janus kinase (JAK) and Signal Transducer and Activator of Transcription (STAT) signaling pathway is a critical intracellular cascade that translates extracellular cytokine and growth factor signals into a cellular response.[1] This pathway is integral to a multitude of physiological processes, including immune responses, cell proliferation, differentiation, and apoptosis.[1] Its dysregulation is a hallmark of numerous autoimmune and inflammatory diseases, making it a prime target for therapeutic intervention.[2]

Peficitinib (formerly ASP015K) is a potent, orally bioavailable small molecule inhibitor of the JAK family of enzymes.[3][] It has been approved for the treatment of rheumatoid arthritis (RA) in Japan and Korea, demonstrating efficacy in patients with an inadequate response to conventional therapies.[3][5] As a pan-JAK inhibitor, Peficitinib modulates the signaling of a broad spectrum of cytokines implicated in the pathogenesis of autoimmune diseases by targeting JAK1, JAK2, JAK3, and Tyrosine Kinase 2 (TYK2).[3][]

This technical guide provides an in-depth exploration of Peficitinib's mechanism of action, focusing on its inhibition of the JAK-STAT signaling pathway. It is designed to equip researchers, scientists, and drug development professionals with the foundational knowledge and practical methodologies to investigate the effects of Peficitinib and other JAK inhibitors. The narrative emphasizes the causality behind experimental choices and provides detailed, self-validating protocols to ensure scientific rigor.

Peficitinib's Mechanism of Action: Pan-JAK Inhibition

Peficitinib exerts its therapeutic effect by competitively inhibiting the ATP-binding site of the JAK enzymes.[6] This prevents the phosphorylation and activation of the JAKs themselves and their downstream targets, the STAT proteins.[3] The binding of a cytokine to its receptor brings the associated JAKs into close proximity, leading to their trans-phosphorylation and activation.[1] These activated JAKs then create docking sites on the receptor for STAT proteins, which are subsequently phosphorylated, dimerize, and translocate to the nucleus to regulate gene transcription.[3] Peficitinib disrupts this entire cascade.

Visualizing the JAK-STAT Pathway and Peficitinib's Point of Intervention

Caption: Peficitinib inhibits JAKs, blocking STAT phosphorylation and gene transcription.

Quantitative Analysis of Peficitinib's Inhibitory Profile

The potency of Peficitinib against each JAK isoform is a critical determinant of its biological effects. This is typically quantified by the half-maximal inhibitory concentration (IC50) in in vitro enzymatic assays.

Kinase Target	Peficitinib IC50 (nM)
JAK1	3.9
JAK2	5.0
JAK3	0.7
TYK2	4.8

Data compiled from multiple sources.[]

These values demonstrate that Peficitinib is a pan-JAK inhibitor with moderate selectivity for JAK3.[] This broad-spectrum inhibition explains its efficacy in diseases driven by multiple cytokines.

Experimental Protocols for Characterizing Peficitinib's Activity

To rigorously assess the inhibitory potential of Peficitinib, a multi-faceted experimental approach is necessary, encompassing biochemical and cellular assays. The following protocols are designed to be self-validating, incorporating appropriate controls to ensure data integrity.

Protocol 1: In Vitro Biochemical Kinase Assay

This assay directly measures the inhibitory activity of Peficitinib on purified JAK enzymes. A commonly used method is a luminescence-based assay that quantifies ATP consumption, such as the ADP-Glo™ Kinase Assay.[7]

Objective: To determine the IC50 of Peficitinib for each JAK isoform.

Materials:

• Purified recombinant JAK1, JAK2, JAK3, and TYK2 enzymes

• Substrate peptide for each JAK isoform

• ATP

• Peficitinib hydrochloride

• Kinase assay buffer

• ADP-Glo™ Kinase Assay kit (Promega)

• 384-well assay plates

• Plate reader capable of measuring luminescence

Step-by-Step Methodology:

• Compound Preparation: Prepare a serial dilution of Peficitinib in DMSO. A typical starting concentration is 10 mM, with subsequent 1:3 or 1:10 dilutions. Further dilute the compound in kinase assay buffer to the desired final concentrations. The final DMSO concentration in the assay should not exceed 1%.

• Kinase Reaction Setup: In the wells of a 384-well plate, add the kinase assay buffer, the specific JAK enzyme, and its corresponding substrate peptide.

• Inhibitor Addition: Add the diluted Peficitinib or vehicle (DMSO in kinase buffer) to the appropriate wells.

• Reaction Initiation: Start the kinase reaction by adding ATP to each well. The final ATP concentration should be at or near the Km for each enzyme to ensure accurate IC50 determination.

• Incubation: Incubate the plate at room temperature for a defined period (e.g., 60 minutes).

• Detection:

  • Add ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

  • Add Kinase Detection Reagent to convert the generated ADP to ATP, which then fuels a luciferase/luciferin reaction, producing a luminescent signal. Incubate for 30 minutes at room temperature.

• Data Acquisition: Measure the luminescence using a plate reader.

• Data Analysis:

  • Subtract the background luminescence (no enzyme control) from all readings.

  • Normalize the data to the vehicle control (100% activity) and a known potent inhibitor or no-ATP control (0% activity).

  • Plot the normalized data against the logarithm of the Peficitinib concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Causality and Self-Validation:

• ATP Concentration: Using an ATP concentration near the Km for each JAK isoform is crucial because the IC50 of an ATP-competitive inhibitor is dependent on the ATP concentration. This ensures that the determined IC50 values are comparable across different studies.

• Controls: The inclusion of "no enzyme," "vehicle," and "positive control inhibitor" wells are essential for data normalization and validation of the assay's performance.

• Enzyme Titration: Prior to the inhibition assay, it is necessary to perform an enzyme titration to determine the optimal enzyme concentration that yields a robust signal within the linear range of the assay.[7]

Protocol 2: Cellular Assay for STAT Phosphorylation via Western Blotting

This protocol assesses the ability of Peficitinib to inhibit cytokine-induced STAT phosphorylation in a cellular context.

Objective: To determine the effect of Peficitinib on the phosphorylation of specific STAT proteins in response to cytokine stimulation.

Materials:

• A suitable cell line expressing the relevant cytokine receptors and JAK/STAT components (e.g., human peripheral blood mononuclear cells (PBMCs), or a specific cell line like TF-1 for EPO-induced signaling).

• Cytokine for stimulation (e.g., IL-2, IFN-γ, IL-6).

• Peficitinib hydrochloride.

• Cell culture medium.

• Lysis buffer supplemented with protease and phosphatase inhibitors.

• BCA protein assay kit.

• SDS-PAGE gels, running buffer, and transfer buffer.

• PVDF membranes.

• Blocking buffer (e.g., 5% BSA or non-fat dry milk in TBST).

• Primary antibodies (phospho-specific STAT and total STAT).

• HRP-conjugated secondary antibody.

• ECL detection reagent.

• Chemiluminescence imaging system.

Step-by-Step Methodology:

• Cell Culture and Treatment:

  • Culture the chosen cells to the desired density.

  • Pre-treat the cells with varying concentrations of Peficitinib or vehicle (DMSO) for a specified time (e.g., 1-2 hours).

• Cytokine Stimulation: Stimulate the cells with the appropriate cytokine for a short period (e.g., 15-30 minutes) to induce STAT phosphorylation.

• Cell Lysis:

  • Wash the cells with ice-cold PBS.

  • Lyse the cells in lysis buffer containing protease and phosphatase inhibitors.

  • Centrifuge the lysates to pellet cell debris and collect the supernatant.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• Western Blotting:

  • Denature equal amounts of protein from each sample by boiling in Laemmli buffer.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody against the phosphorylated STAT protein overnight at 4°C.

  • Wash the membrane with TBST.

  • Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane with TBST.

  • Perform ECL detection and capture the image using a chemiluminescence imaging system.

• Stripping and Re-probing: Strip the membrane and re-probe with an antibody against the total STAT protein to normalize for protein loading.

• Data Analysis: Quantify the band intensities using densitometry software. Normalize the phospho-STAT signal to the total STAT signal for each sample.

Causality and Self-Validation:

• Phosphatase Inhibitors: The inclusion of phosphatase inhibitors in the lysis buffer is critical to preserve the phosphorylation state of the STAT proteins.

• Total STAT Normalization: Normalizing the phospho-STAT signal to the total STAT signal accounts for any variations in protein loading between lanes, ensuring an accurate assessment of the change in phosphorylation.

• Dose-Response and Time-Course: Performing a dose-response experiment with Peficitinib and a time-course of cytokine stimulation helps to fully characterize the inhibitory effect.

Protocol 3: Cellular Assay for STAT Phosphorylation via Flow Cytometry

Flow cytometry offers a high-throughput method to quantify STAT phosphorylation at the single-cell level.

Objective: To determine the IC50 of Peficitinib for the inhibition of cytokine-induced STAT phosphorylation in specific cell populations.

Materials:

• Human PBMCs or whole blood.

• Cytokine for stimulation.

• Peficitinib hydrochloride.

• Fixation buffer (e.g., 4% paraformaldehyde).

• Permeabilization buffer (e.g., ice-cold methanol or a saponin-based buffer).

• Fluorochrome-conjugated antibodies against cell surface markers (e.g., CD3, CD4, CD8 for T cells) and a phospho-specific STAT antibody.

• Flow cytometer.

Step-by-Step Methodology:

• Cell Preparation and Treatment:

  • Isolate PBMCs or use whole blood.

  • Pre-treat the cells with a serial dilution of Peficitinib or vehicle for 1-2 hours.

• Cytokine Stimulation: Add the cytokine to the cell suspension and incubate for 15-30 minutes at 37°C.

• Fixation: Immediately stop the stimulation by adding fixation buffer and incubate for 15-20 minutes at room temperature.

• Permeabilization: Wash the cells and then permeabilize them by adding ice-cold methanol and incubating on ice, or by using a commercial permeabilization buffer.

• Staining:

  • Wash the cells to remove the permeabilization buffer.

  • Stain the cells with the cocktail of fluorochrome-conjugated antibodies against cell surface markers and the intracellular phospho-STAT protein for 30-60 minutes at room temperature in the dark.

• Data Acquisition: Wash the cells and acquire the data on a flow cytometer.

• Data Analysis:

  • Gate on the cell population of interest based on the cell surface markers.

  • Determine the median fluorescence intensity (MFI) of the phospho-STAT signal for each condition.

  • Calculate the percentage of inhibition relative to the stimulated control without inhibitor.

  • Plot the percent inhibition against the logarithm of the Peficitinib concentration and determine the IC50 value.

Causality and Self-Validation:

• Methanol Permeabilization: For many phospho-epitopes, methanol-based permeabilization is superior to detergent-based methods as it can "unmask" the epitope, leading to better staining.[8]

• Gating Strategy: A clear and consistent gating strategy is essential to isolate the cell population of interest and obtain reliable MFI values.

• Fluorescence Minus One (FMO) Controls: FMO controls are crucial for setting accurate gates, especially in multi-color panels, to distinguish between positive and negative staining.

Visualizing the Experimental Workflow

Caption: Workflow for biochemical and cellular characterization of Peficitinib.

Conclusion: A Framework for Advancing JAK Inhibitor Research

Peficitinib serves as a compelling example of a pan-JAK inhibitor that has successfully translated from preclinical research to clinical application.[9][10] Understanding its intricate interactions with the JAK-STAT signaling pathway is paramount for elucidating its therapeutic effects and potential off-target activities. The methodologies detailed in this guide provide a robust framework for the comprehensive in vitro and cellular characterization of Peficitinib and other emerging JAK inhibitors.

By employing these self-validating protocols and adhering to the principles of scientific rigor, researchers can generate high-quality, reproducible data. This will not only deepen our understanding of the fundamental biology of the JAK-STAT pathway but also accelerate the development of next-generation immunomodulatory therapies with improved efficacy and safety profiles.

References

• Markham, A. (2020). Peficitinib for the treatment of rheumatoid arthritis: an overview from clinical trials. Expert Opinion on Pharmacotherapy, 21(9), 1059-1065.
• Babon, J. J., & Murphy, J. M. (2013). In vitro JAK kinase activity and inhibition assays. Methods in Molecular Biology, 967, 39-55.

• Mucosal Immunology. (n.d.). Protocol 204_CFSE proliferation assay using T cells derived from SMARTA mice. Retrieved from [Link]

• Schröder, P., et al. (2014). A direct enzyme-linked immunosorbent assay (ELISA) for the quantitative evaluation of Janus Kinase 3 (JAK3) inhibitors. Journal of Pharmaceutical and Biomedical Analysis, 96, 209-216.

• Creative Diagnostics. (n.d.). Flow Cytometry: Intracellular Staining Protocol. Retrieved from [Link]

• Inxight Drugs. (n.d.). PEFICITINIB. Retrieved from [Link]

• Angelini, J., et al. (2022). JAK inhibitors: an evidence-based choice of the most appropriate molecule. Frontiers in Pharmacology, 13, 987244.

• Agilent. (2020). Generational Analysis of T Cell Proliferation using Cell Tracking Dyes. Retrieved from [Link]

• Clark, J. D., et al. (2021). JAK selectivity and the implications for clinical inhibition of pharmacodynamic cytokine signalling by filgotinib, upadacitinib, tofacitinib and baricitinib.
• Takeuchi, T., et al. (2020). Peficitinib for the treatment of rheumatoid arthritis: an overview from clinical trials. Expert Opinion on Pharmacotherapy, 21(9), 1059-1065.
• Babon, J. J., & Murphy, J. M. (2013). In vitro JAK kinase activity and inhibition assays. Methods in Molecular Biology, 967, 39-55.
• Wodawer, A., et al. (2024). Functional and Structural Characterization of Clinical-Stage Janus Kinase 2 Inhibitors Identifies Determinants for Drug Selectivity. Journal of Medicinal Chemistry, 67(12), 9943-9961.
• Sayyah, J., & Sayeski, P. P. (2009). Jak2 Inhibitors: Rationale and Role as Therapeutic Agents in Hematologic Malignancies. Current oncology reports, 11(2), 106–113.
• Leng, S. X., et al. (2009). Detection and Quantification of Cytokines and Other Biomarkers. Methods in molecular biology (Clifton, N.J.), 514, 29–47.

• Bio-Rad Antibodies. (n.d.). Detection of Phosphorylated Proteins by Western Blotting. Retrieved from [Link]

• Takeuchi, T., et al. (2021). Safety and Effectiveness of Peficitinib (ASP015K) in Patients with Rheumatoid Arthritis: Final Results (32 Months of Mean Peficitinib Treatment) From a Long-Term, Open-Label Extension Study in Japan, Korea, and Taiwan. Advances in therapy, 38(1), 488–505.
• Nardone, O. M., et al. (2020). JAK or GUT Selectivity: Tipping the Balance for Efficacy and Safety in Ulcerative Colitis. Journal of Crohn's & colitis, 14(Supplement_2), S735–S736.

• Bio-Rad. (2019). 10 Tips for Western Blot Detection of Phosphorylation Events. Retrieved from [Link]

• LI-COR Biosciences. (n.d.). Pan/Phospho Analysis for Western Blot Normalization. Retrieved from [Link]

• van der Woude, L. L., et al. (2022). A sensitive and less cytotoxic assay for identification of proliferating T cells based on bioorthogonally-functionalized uridine analogue. STAR protocols, 3(1), 101073.
• Raj, M., et al. (2025). Standardization of CFSE and Ki-67 based lymphocyte proliferation assays in the absence of thymidine-based methods among children. medRxiv.

• ResearchGate. (n.d.). JAK inhibitors in clinical trials. Retrieved from [Link]

• Wei, Y., & Zhang, T. (2024). A Comprehensive Overview of Globally Approved JAK Inhibitors. International Journal of Drug Discovery and Pharmacology, 3(1), 1-10.
• Clark, J. D., & Malem, S. (2019). Basic Mechanisms of JAK Inhibition.
• Schwartz, D. M., et al. (2016). Network pharmacology of JAK inhibitors.
• Schwartz, D. M., et al. (2017). JAK inhibition as a therapeutic strategy for immune and inflammatory diseases. Nature reviews. Drug discovery, 16(12), 843–862.
• Flanagan, M. E., et al. (2014). Discovery and Development of Janus Kinase (JAK) Inhibitors for Inflammatory Diseases. Journal of medicinal chemistry, 57(12), 4943–4962.
• Barks, J., et al. (2022). Characterization of Selective and Potent JAK1 Inhibitors Intended for the Inhaled Treatment of Asthma. International journal of chronic obstructive pulmonary disease, 17, 2187–2200.
• Newberry, K., & Verstovsek, S. (2014).

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A Technical Whitepaper on Peficitinib (Hydrochloride) in Rheumatoid Arthritis Research

Executive Summary

Peficitinib (hydrochloride), formerly known as ASP015K and marketed under the brand name Smyraf, is a novel, orally bioavailable pan-Janus kinase (JAK) inhibitor. Officially approved by Japan's Pharmaceuticals and Medical Devices Agency (PMDA) in 2019 for the treatment of rheumatoid arthritis (RA)[1], peficitinib represents a critical tool in both clinical rheumatology and preclinical autoimmune research. This whitepaper provides an in-depth technical analysis of peficitinib’s pharmacological profile, mechanism of action, and standardized experimental protocols for researchers investigating JAK-STAT signaling.

Pharmacology and Mechanism of Action

In the pathogenesis of RA, the overproduction of pro-inflammatory cytokines (e.g., IL-6, IL-2) drives synovial inflammation, monocyte chemotaxis, and bone destruction[2]. These cytokines signal through type I and type II cytokine receptors, which lack intrinsic kinase activity and rely entirely on receptor-associated JAKs to propagate intracellular signals[2].

Peficitinib acts as an ATP-competitive inhibitor across all four JAK family members (JAK1, JAK2, JAK3, and TYK2)[3]. By occupying the ATP-binding pocket of the kinase domain, peficitinib prevents the trans-phosphorylation of JAKs and the subsequent phosphorylation of Signal Transducer and Activator of Transcription (STAT) proteins. This halts the dimerization and nuclear translocation of STATs, effectively silencing the transcription of downstream inflammatory genes in fibroblast-like synoviocytes and T-cells[2].

JAK-STAT signaling cascade and targeted inhibition of ATP-binding sites by Peficitinib.

Quantitative Pharmacodynamics

Peficitinib is characterized by its pan-JAK inhibitory profile with a moderate selectivity for JAK3. The table below summarizes the half-maximal inhibitory concentrations (IC50) determined via in vitro cell-free kinase assays[3].

Target Kinase	IC50 Value (nM)	Selectivity Profile & Clinical Relevance
JAK3	0.7	Highest potency; blocks common γ-chain cytokines (IL-2, IL-15) driving T-cell proliferation.
JAK1	3.9	High potency; critical for IL-6 signaling, a major driver of RA pathogenesis.
TYK2	4.8	Moderate potency; involved in IL-12/IL-23 signaling and Th1/Th17 differentiation.
JAK2	5.0	Moderate potency; regulates hematopoiesis (EPO/TPO). Pan-inhibition requires careful dosing.

Standardized Experimental Protocols

To ensure reproducibility and trustworthiness in preclinical research, the following protocols are designed as self-validating systems. Causality for each methodological choice is explicitly detailed to ground the experimental design in fundamental biochemistry.

Protocol A: In Vitro Cell-Free Kinase Assay (IC50 Determination)

Objective: To quantify the direct inhibitory potency of peficitinib against isolated JAK enzymes. Causality & Validation: This assay isolates the kinase from cellular feedback loops. We utilize a phosphotyrosine-specific ELISA to measure the phosphorylation of synthetic substrates (e.g., Biotin-Lyn-Substrate-2)[3].

• Enzyme Preparation: Dilute recombinant JAK1, JAK2, JAK3, or TYK2 domains in kinase buffer (50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA). Why: Mg2+ is an essential cofactor that coordinates ATP binding within the kinase active site.

• Inhibitor Titration: Prepare a 10-point serial dilution of peficitinib in DMSO (0.1 nM to 10,000 nM). Why: A wide logarithmic range ensures the capture of the full sigmoidal dose-response curve for accurate IC50 calculation.

• ATP Concentration Adjustment: Add ATP at a concentration equivalent to the specific Michaelis constant (Km) for each JAK isoform (e.g., 10 μM for TYK2)[3]. Why: Using ATP at its Km ensures that the assay is sensitive to competitive inhibitors like peficitinib without being artificially outcompeted by physiological (millimolar) ATP levels.

• Reaction & Detection: Incubate for 1 hour at room temperature. Terminate the reaction with EDTA (chelates Mg2+). Measure phosphorylation using HRP-conjugated anti-phosphotyrosine antibodies. Validation: Always include a no-enzyme negative control and a vehicle (DMSO) positive control to define the 0% and 100% activity baselines.

Protocol B: Ex Vivo IL-2-Induced STAT5 Phosphorylation Assay (Flow Cytometry)

Objective: To evaluate the cellular pharmacodynamics of peficitinib in a physiologically relevant matrix (whole blood or PBMCs)[4]. Causality & Validation: Assessing STAT5 phosphorylation in whole blood preserves plasma protein-binding effects, offering a highly accurate prediction of in vivo efficacy.

Step-by-step workflow for the ex vivo STAT5 phosphorylation flow cytometry assay.

• Sample Collection & Incubation: Collect whole blood in EDTA tubes. Aliquot 100 μL per well and incubate with peficitinib (10–1000 nM) for 30 minutes at 37°C. Why EDTA: Heparin can interfere with downstream cytokine stimulation and antibody binding.

• Cytokine Stimulation: Stimulate with recombinant human IL-2 for 15 minutes. Why IL-2: IL-2 specifically signals through the JAK1/JAK3-STAT5 axis, providing a direct readout of peficitinib's primary targets[3].

• Fixation and Erythrocyte Lysis: Add a formaldehyde-based Lyse/Fix buffer for 10 minutes. Why: This simultaneously lyses red blood cells and cross-links intracellular proteins, locking STAT5 in its phosphorylated state and preventing rapid phosphatase-mediated dephosphorylation.

• Permeabilization: Wash cells and permeabilize with ice-cold 100% methanol for 30 minutes. Why: Methanol dissolves membrane lipids, allowing the bulky anti-pSTAT5 antibodies to access the intracellular space.

• Staining and Analysis: Stain with fluorophore-conjugated anti-pSTAT5 and CD4/CD8 surface markers. Analyze via flow cytometry. Validation: Use an isotype control and an unstimulated (no IL-2) control to establish the background fluorescence threshold.

Preclinical to Clinical Translation

The translational value of these assays is well-documented. In rat adjuvant-induced arthritis (AIA) models, peficitinib dose-dependently suppressed paw swelling and bone destruction with an ED50 of 2.7 mg/kg[3]. Notably, the plasma concentration required to achieve 50% in vivo inhibition (88.9 nM) closely mirrors the IC50 of STAT5 phosphorylation in the ex vivo whole blood assay (124 nM)[3]. This demonstrates that ex vivo STAT5 inhibition is a highly reliable predictive biomarker for peficitinib's clinical efficacy.

In clinical settings, peficitinib (100 mg and 150 mg daily) has shown statistically significant improvements in ACR20/50/70 response rates in Phase III trials (e.g., RAJ3) among patients with moderate-to-severe RA who had an inadequate response to conventional DMARDs[5].

References

• [3] Peficitinib hydrobromide | JAK inhibitor | invivochem.com | 3

• [5] Efficacy and safety of peficitinib (ASP015K) in patients with rheumatoid arthritis... | nih.gov | 5

• [2] Peficitinib Inhibits the Chemotactic Activity of Monocytes via Proinflammatory Cytokine Production in Rheumatoid Arthritis... | nih.gov | 2

• [1] Report on the Deliberation Results February 28, 2019 | pmda.go.jp | 1

• [4] Peficitinib Hydrochloride: Application Notes and Protocols for In Vivo Studies | benchchem.com | 4

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The Pharmacological Profile and Experimental Evaluation of Peficitinib (ASP015K): A Technical Whitepaper

Executive Summary

Peficitinib (formerly ASP015K or JNJ-54781532) is a novel, orally bioavailable pan-Janus kinase (JAK) inhibitor. Developed primarily for the management of moderate-to-severe rheumatoid arthritis (RA) and under investigation for other autoimmune pathologies, Peficitinib distinguishes itself from first-generation JAK inhibitors through its unique isoform selectivity profile. This whitepaper provides a comprehensive technical analysis of Peficitinib’s mechanism of action, pharmacological properties, and the rigorous experimental protocols required to validate its activity in preclinical settings.

Molecular Mechanism of Action: Disrupting the JAK-STAT Axis

The JAK-STAT (Signal Transducer and Activator of Transcription) signaling pathway is a paramount communication node for immune cell regulation. Pro-inflammatory cytokines (e.g., IL-2, IL-6, IFN-γ) lack intrinsic kinase activity; instead, they rely on receptor-associated JAKs to transduce extracellular signals into the nucleus.

Upon cytokine binding, receptors oligomerize, bringing associated JAKs into close proximity. These kinases cross-phosphorylate and activate each other, subsequently phosphorylating the intracellular domains of the cytokine receptors. This creates docking sites for STAT proteins, which are then phosphorylated by the JAKs, leading to STAT dimerization and nuclear translocation to drive the transcription of inflammatory mediators.

Peficitinib acts as a competitive antagonist at the ATP-binding pocket of the JAK kinase domain. By occupying this catalytic cleft, Peficitinib prevents the transfer of the terminal phosphate from ATP to the tyrosine residues of the receptor and STAT proteins, effectively silencing the downstream inflammatory cascade [1].

Fig 1. Peficitinib disrupts the JAK-STAT signaling cascade by blocking JAK phosphorylation.

Pharmacological Profile and Kinase Selectivity

Unlike highly selective inhibitors (e.g., Baricitinib for JAK1/JAK2), Peficitinib is classified as a pan-JAK inhibitor, meaning it suppresses all four members of the JAK family (JAK1, JAK2, JAK3, and TYK2). However, its inhibition is not uniform. Peficitinib exhibits a moderate selectivity for JAK3 over the other isoforms [2].

The causality behind this specific selectivity profile is deeply tied to clinical safety. JAK2 is critically involved in the signaling of erythropoietin (EPO) and thrombopoietin (TPO). Profound and highly selective inhibition of JAK2 frequently leads to hematological toxicities, including anemia and thrombocytopenia. Peficitinib's milder inhibition of JAK2 relative to JAK3 mitigates these severe hematological adverse effects while maintaining potent immunosuppressive efficacy through JAK1 and JAK3 blockade (which govern IL-2, IL-6, and IFN-γ signaling)[3].

Table 1: In Vitro Kinase Inhibitory Activity (IC50)

Kinase Target	Peficitinib IC50 (nM)	Tofacitinib IC50 (nM)	Primary Associated Cytokines & Biological Functions
JAK1	3.9	3.7	IL-6, IFN-γ (Systemic inflammation, acute phase response)
JAK2	5.0	3.1	EPO, TPO, GM-CSF (Hematopoiesis, myelopoiesis)
JAK3	0.71	0.8	IL-2, IL-4, IL-7, IL-15 (Lymphocyte activation and survival)
TYK2	4.8	16.0	IL-12, IL-23, IFN-α (Th1/Th17 differentiation, antiviral response)

(Quantitative data synthesized from standardized TR-FRET kinase assays [4])

Experimental Protocols: Self-Validating Systems

To evaluate the efficacy and selectivity of Peficitinib in a preclinical setting, researchers must employ a multi-tiered validation approach. The following protocols transition from cell-free enzymatic assays (to prove direct target engagement) to cell-based functional assays (to prove membrane permeability and pathway blockade).

Protocol 1: Cell-Free TR-FRET Kinase Assay (Direct Target Engagement)

Objective: Determine the exact IC50 of Peficitinib across JAK isoforms. Causality & Logic: This cell-free system isolates the direct enzymatic inhibition of Peficitinib from cellular uptake or metabolic variables. Crucially, the ATP concentration in step 3 is explicitly titrated to the Michaelis constant ( Km​ ) of each respective kinase. Because Peficitinib is an ATP-competitive inhibitor, using ATP concentrations at the Km​ ensures that the assay accurately reflects the inhibitor's affinity ( Ki​ ) under standard Michaelis-Menten kinetics, preventing artificially inflated or deflated IC50 values.

Step-by-Step Methodology:

• Buffer Preparation: Prepare a kinase reaction buffer containing 15 mM Tris–HCl (pH 7.5), 0.01% Tween 20, 2 mM Dithiothreitol (DTT), and 10 mM MgCl₂. (Note: Mg²⁺ is essential for coordinating the ATP molecule within the kinase active site).

• Substrate Addition: Add 250 nM of the specific biotinylated substrate: Biotin-Lyn-Substrate-2 for JAK1, JAK2, and JAK3; or Biotin-IRS1-Substrate for TYK2.

• ATP Titration: Introduce ATP at concentrations calibrated to each enzyme's Km​ : 200 μM for JAK1, 10 μM for JAK2, 8 μM for JAK3, and 4 μM for TYK2.

• Inhibitor Introduction: Dissolve Peficitinib in DMSO. Perform a 10-point serial dilution (e.g., 0.1 nM to 10,000 nM) to establish a dose-response curve. Maintain a constant DMSO concentration (≤1%) across all wells to prevent solvent-induced protein denaturation.

• Reaction Initiation: Add the respective recombinant human kinase domains to initiate the reaction. Incubate at room temperature for exactly 1 hour.

• Termination & Detection: Terminate the reaction using a stop buffer containing EDTA to chelate the Mg²⁺, instantly halting kinase activity. Transfer the mixture to streptavidin-coated 96-well plates and use a europium-labeled anti-phosphotyrosine antibody for Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) detection.

Fig 2. Step-by-step workflow for the cell-free TR-FRET JAK kinase inhibition assay.

Protocol 2: Ex Vivo STAT5 Phosphorylation Assay (Functional Pathway Blockade)

Objective: Validate the functional intracellular inhibition of the JAK-STAT pathway by Peficitinib in human lymphocytes. Causality & Logic: While Protocol 1 proves direct binding, it does not confirm if the drug can penetrate cell membranes or function within a complex cytosolic environment. IL-2 specifically signals through the JAK1/JAK3 heterodimer to phosphorylate STAT5 in T-cells. By measuring phosphorylated STAT5 (p-STAT5) via flow cytometry, this assay acts as a direct, self-validating downstream biomarker of JAK3 inhibition in whole blood [5].

Step-by-Step Methodology:

• Sample Preparation: Collect aliquots of human whole blood (100 μL) or isolate peripheral blood mononuclear cells (PBMCs).

• Pre-incubation: Treat the cells with varying concentrations of Peficitinib (10 nM to 1000 nM) for 30 minutes at 37°C in a humidified CO₂ incubator.

• Cytokine Stimulation: Stimulate the cells with recombinant human IL-2 for 15 minutes to rapidly induce STAT5 phosphorylation.

• Fixation & Permeabilization: Immediately fix the cells with paraformaldehyde to "freeze" the transient phosphorylation state. Permeabilize the cell membranes using ice-cold methanol to allow intracellular access for the detection antibodies.

• Flow Cytometry Analysis: Stain the cells with fluorophore-conjugated anti-p-STAT5 antibodies (e.g., V450-conjugated). Analyze via flow cytometry to determine the cellular IC50 (typically observed around 124–127 nM in human lymphocytes) [4].

Pharmacokinetics and Drug-Drug Interactions (DDI)

Understanding the pharmacokinetic (PK) profile of Peficitinib is vital for clinical translation. In healthy volunteers, Peficitinib is absorbed rapidly following oral administration, with median Tmax​ values ranging from 1.5 to 2.5 hours. Steady-state plasma concentrations are reliably achieved by day 3. The terminal half-life ( t1/2​ ) ranges from 6.0 to 7.4 hours, which pharmacodynamically supports a once-daily dosing regimen for rheumatoid arthritis patients [6].

Drug-Drug Interactions (Causality of Transporter Inhibition): A critical pharmacological consideration during drug development is the interaction between the investigational compound and membrane transporters. In vitro studies revealed that Peficitinib is an inhibitor of the organic cation transporter 1 (OCT1). Because the liver is a major site of pharmacological action for the type 2 diabetes drug Metformin—and its hepatic uptake is primarily mediated by OCT1—co-administration poses a DDI risk. Clinical studies confirmed that co-administration of Peficitinib (150 mg) with Metformin resulted in a ~17% decrease in Metformin exposure and a 12.9% decrease in renal clearance [7]. This mechanistic insight dictates that clinical monitoring is required when these two highly prevalent therapies are co-prescribed.

Clinical Translation

The rigorous in vitro and ex vivo pharmacological profiling of Peficitinib accurately predicted its in vivo efficacy. In multiple randomized, double-blind, placebo-controlled Phase III trials (such as RAJ3 and RAJ4), Peficitinib demonstrated statistically significant superiority over placebo. Patients receiving 100 mg or 150 mg once-daily doses exhibited rapid and sustained improvements in ACR20, ACR50, and ACR70 response rates, alongside a significant reduction in the radiographic progression of joint destruction [8].

References

• NCBI PMC. "Peficitinib Inhibits the Chemotactic Activity of Monocytes via Proinflammatory Cytokine Production in Rheumatoid Arthritis Fibroblast-Like Synoviocytes." Int J Mol Sci. Available at:[Link]

• BMJ Annals of the Rheumatic Diseases. "Efficacy and safety of the oral Janus kinase inhibitor peficitinib (ASP015K) monotherapy in patients with moderate to severe rheumatoid arthritis in Japan." Available at:[Link]

• Oxford Academic Rheumatology. "In vitro pharmacological effects of peficitinib on lymphocyte activation: a potential treatment for systemic sclerosis with JAK inhibitors." Available at:[Link]

• NCBI PMC. "Pharmacokinetics, Pharmacodynamics, and Safety of Peficitinib (ASP015K) in Healthy Male Caucasian and Japanese Subjects." Clin Drug Investig. Available at:[Link]

• NCBI PMC. "A drug–drug interaction study to evaluate the impact of peficitinib on OCT1- and MATE1-mediated transport of metformin in healthy volunteers." Eur J Clin Pharmacol. Available at:[Link]

• NCBI PMC. "Efficacy and safety of peficitinib (ASP015K) in patients with rheumatoid arthritis and an inadequate response to conventional DMARDs: a randomised, double-blind, placebo-controlled phase III trial (RAJ3)." Ann Rheum Dis. Available at:[Link]

Investigating Peficitinib (Hydrochloride) in Psoriasis Models: A Preclinical and Translational Guide

Introduction: The Rationale for Pan-JAK Inhibition in Psoriasis

Psoriasis is a systemic, chronic immune-mediated inflammatory disease driven primarily by the overactivation of the interleukin (IL)-23/IL-17 axis[1]. While monoclonal antibodies targeting specific cytokines have revolutionized clinical treatment, small-molecule Janus kinase (JAK) inhibitors offer a compelling alternative by simultaneously blocking multiple downstream cytokine signaling pathways[2].

Peficitinib (ASP015K), often utilized as a hydrobromide or hydrochloride salt in preclinical settings, is an orally bioavailable pan-JAK inhibitor[3]. By inhibiting the JAK-STAT (Signal Transducer and Activator of Transcription) pathway, Peficitinib prevents the nuclear translocation of STAT proteins and the subsequent transcription of genes implicated in autoimmune reactions[4]. As a Senior Application Scientist, I approach the investigation of Peficitinib in psoriasis models not just as a test of efficacy, but as a tool to dissect the complex, multi-nodal inflammatory networks driving epidermal hyperplasia.

Pharmacological Profile and Target Engagement

Peficitinib effectively blocks JAK1, JAK2, JAK3, and Tyrosine Kinase 2 (TYK2)[3]. In the pathogenesis of psoriasis, IL-23 signals through a JAK2/TYK2 heterodimer to promote Th17 cell survival and expansion. Concurrently, other critical cytokines like IL-22 and various interferons utilize JAK1, JAK2, and TYK2 to drive keratinocyte hyperproliferation and localized inflammation[5].

Causality in Drug Selection: Peficitinib exhibits a moderate selectivity for JAK3 over JAK2 (approximately 7-fold greater)[3]. This is experimentally advantageous: it allows for robust suppression of IL-2-driven T-cell proliferation (mediated by JAK1/JAK3) while potentially widening the therapeutic window against JAK2-mediated hematological toxicities, such as anemia, which are common pitfalls in pan-JAK inhibition[6].

Table 1: Enzymatic Inhibitory Profile of Peficitinib

Kinase Target	IC50 (nM)	Primary Immune Function Blocked in Psoriasis Models
JAK3	0.7	IL-2, IL-15 signaling (T-cell proliferation and survival)
JAK1	3.9	IFN-γ, IL-6, IL-22 signaling (Keratinocyte activation)
TYK2	4.8	IL-23 signaling (Th17 maintenance and expansion)
JAK2	5.0	IL-23 signaling, GM-CSF (Innate immune cell activation)
(Data sourced from in vitro kinase assays[3])

Mechanistic Visualization

Mechanism of Peficitinib inhibiting the JAK-STAT pathway in psoriasis.

In Vitro Validation: T-Cell and Keratinocyte Assays

Before deploying Peficitinib in complex in vivo models, researchers must establish its ability to halt STAT phosphorylation in target cells. The following protocol outlines a self-validating system to measure IL-2-induced STAT5 phosphorylation in human T-cells, a direct downstream target of JAK1/JAK3[3].

Protocol 1: IL-2-Induced STAT5 Phosphorylation Assay

Rationale: IL-2 drives T-cell expansion via JAK1/JAK3-mediated STAT5 activation. Inhibiting this node confirms Peficitinib's target engagement and establishes the baseline IC50 for cellular assays.

• Cell Preparation: Isolate human peripheral blood mononuclear cells (PBMCs) or utilize a validated human T-cell line (e.g., Jurkat). Culture in RPMI-1640 supplemented with 10% FBS.

• Serum Starvation: Wash and serum-starve cells for 4 hours prior to the assay. Causality: This reduces basal STAT5 phosphorylation driven by trace cytokines in the serum, establishing a clean baseline for accurate IC50 calculation.

• Compound Treatment: Pre-incubate cells with Peficitinib (0.1 nM to 1000 nM, utilizing 3-fold serial dilutions) or vehicle (0.1% DMSO) for 1 hour at 37°C. Include a known JAK inhibitor (e.g., Tofacitinib) as a positive control for assay validation.

• Cytokine Stimulation: Stimulate cells with recombinant human IL-2 (10 ng/mL) for exactly 15 minutes. Causality: This specific timeframe captures peak STAT5 phosphorylation before intrinsic negative feedback loops (e.g., SOCS proteins) begin to dephosphorylate the targets.

• Lysis and Detection: Terminate stimulation immediately with ice-cold lysis buffer containing potent phosphatase inhibitors (e.g., sodium orthovanadate and sodium fluoride). Quantify pSTAT5 (Tyr694) via ELISA or Western blot, normalizing to total STAT5 protein levels.

• Data Analysis: Calculate the IC50 using non-linear regression. Peficitinib typically yields an IC50 of ~127 nM in human cellular assays[3].

In Vivo Psoriasis Models: The Imiquimod (IMQ) Paradigm

The Imiquimod (IMQ)-induced mouse model is the gold standard for preclinical psoriasis research. IMQ is a TLR7/8 agonist that rapidly induces an IL-23/IL-17-driven epidermal hyperplasia that closely mimics human plaque psoriasis[2].

Protocol 2: IMQ-Induced Psoriasis-Like Skin Inflammation Model

Rationale: Evaluating Peficitinib in this model assesses its in vivo pharmacokinetic stability, its ability to penetrate target tissues (skin and lymph nodes), and its capacity to suppress the systemic IL-23/IL-17 axis.

• Subject Selection: Utilize 8-10 week old female BALB/c or C57BL/6 mice. Shave the dorsal skin 48 hours prior to the experiment to allow micro-abrasions to heal, preventing artificial inflammation.

• Dosing Regimen:

  • Prophylactic: Begin oral gavage of Peficitinib (e.g., 3, 10, 30 mg/kg suspended in 0.5% methylcellulose) 1 day prior to IMQ application.

  • Therapeutic: Begin dosing on Day 3 of IMQ application once erythema and scaling are clinically established.

• Disease Induction: Apply 62.5 mg of 5% IMQ cream daily to the shaved dorsal skin for 6 consecutive days.

• Clinical Scoring (Self-Validating Metric): Daily, score erythema, scaling, and skin thickness on a scale of 0-4 (Modified PASI). Use a digital caliper for objective, quantitative skin thickness measurements to validate visual scoring.

• Tissue Harvest (Day 7): Euthanize mice. Collect dorsal skin for H&E staining (to measure epidermal thickness) and RT-qPCR (to quantify IL-17A, IL-22, and TNF-α mRNA). Collect draining lymph nodes to assess Th17 cell populations via flow cytometry.

Workflow for evaluating Peficitinib in the IMQ-induced psoriasis mouse model.

Clinical Translation and Efficacy

The rigorous preclinical validation of Peficitinib has successfully translated into human clinical investigations. In a Phase IIa randomized, placebo-controlled, double-blind trial (NCT01096862), Peficitinib was evaluated in 124 patients with moderate-to-severe plaque psoriasis[5]. Patients receiving active treatment (doses ranging from 10 mg BID to 100 mg BID, or 50 mg QD) demonstrated a statistically significant reduction in the Psoriasis Area and Severity Index (PASI) score from baseline to day 42 compared to the placebo group[5],[7].

While Peficitinib is currently approved primarily for rheumatoid arthritis in regions like Japan and South Korea[8], its demonstrated efficacy in psoriasis trials underscores the viability of pan-JAK inhibition in complex dermatological autoimmune conditions.

Conclusion

Investigating Peficitinib in psoriasis models requires a rigorous, multi-tiered approach—from enzymatic IC50 validation and cellular STAT phosphorylation assays to complex in vivo IMQ models. By understanding the specific cytokine pathways reliant on JAK1, JAK2, JAK3, and TYK2, researchers can leverage Peficitinib to dissect the pathogenesis of psoriasis and evaluate the therapeutic threshold required to silence the IL-23/IL-17 axis effectively.

References

• Patsnap Synapse. What is the mechanism of Peficitinib Hydrobromide? Available at: [Link][4]

• Annals of the Rheumatic Diseases (BMJ). Efficacy and safety of the oral Janus kinase inhibitor peficitinib (ASP015K) monotherapy in patients with moderate to severe rheumatoid arthritis in Japan. Available at: [Link][6]

• D-NB.info. Systemic Treatment of Psoriasis with JAK Inhibitors: A Review. Available at: [Link][2]

• Encyclopedia MDPI. Emerging Oral Treatments for Psoriasis. Available at:[Link][5]

• National Institutes of Health (NIH). Inhibition of the JAK-STAT Pathway in the Treatment of Psoriasis: A Review of the Literature. Available at: [Link][1]

• BINASSS. JAK Inhibitors for Treatment of Psoriasis: Focus on Selective TYK2 Inhibitors. Available at:[Link][7]

• Dovepress. Evaluating the Therapeutic Potential of Ritlecitinib for the Treatment of Alopecia Areata. Available at: [Link][8]

Sources

• 1. Inhibition of the JAK-STAT Pathway in the Treatment of Psoriasis: A Review of the Literature - PMC [pmc.ncbi.nlm.nih.gov]
• 2. d-nb.info [d-nb.info]
• 3. Peficitinib hydrobromide | JAK inhibitor | Psoriasis and Rheumatoid Arthritis | CAS# 1353219-05-2 | InvivoChem [invivochem.com]
• 4. What is the mechanism of Peficitinib Hydrobromide? [synapse.patsnap.com]
• 5. encyclopedia.pub [encyclopedia.pub]
• 6. ard.bmj.com [ard.bmj.com]
• 7. binasss.sa.cr [binasss.sa.cr]
• 8. dovepress.com [dovepress.com]

Protocols & Analytical Methods

Application Note: Comprehensive In Vitro Assay Protocols for Peficitinib (ASP015K)

Target Audience: Researchers, Assay Biologists, and Drug Development Professionals Compound: Peficitinib (hydrochloride/hydrobromide) – Pan-JAK Inhibitor

Introduction & Mechanistic Overview

Peficitinib (formerly ASP015K) is a potent, orally bioavailable pan-Janus kinase (JAK) inhibitor developed for the treatment of inflammatory and autoimmune conditions, such as rheumatoid arthritis (RA) [1]. To accurately evaluate its pharmacodynamic properties in preclinical drug development, researchers must employ highly calibrated in vitro assays that measure both direct enzyme inhibition and functional cellular efficacy.

Mechanistic Causality: Cytokines (e.g., IL-2, IL-6) bind to their respective extracellular receptors, inducing receptor oligomerization and the trans-phosphorylation of associated JAKs. Peficitinib acts as a competitive inhibitor at the ATP-binding pocket of the JAK kinase domain. By occupying this pocket, it prevents the phosphorylation of Signal Transducer and Activator of Transcription (STAT) proteins, thereby halting their nuclear translocation and the subsequent transcription of pro-inflammatory genes [2].

Mechanism of Action: Peficitinib disruption of the JAK-STAT signaling pathway.

Quantitative Pharmacodynamics: Kinase Selectivity Profile

Understanding the baseline selectivity profile is critical for determining the dynamic range of your dose-response curves. While Peficitinib is a pan-JAK inhibitor, it exhibits its most potent inhibitory activity against JAK3, with approximately 7-fold greater selectivity for JAK3 over JAK2 [1].

Table 1: Comparative Biochemical IC₅₀ Values (nM)

Kinase Target	Peficitinib IC₅₀ (nM)	Tofacitinib IC₅₀ (nM) Reference	Selectivity Note
JAK1	3.9	3.7	High affinity
JAK2	5.0	3.1	Moderate affinity
JAK3	0.7	0.8	Highest affinity target
TYK2	4.8	16.0	Peficitinib is more potent vs TYK2

(Data derived from standardized cell-free kinase assays [1][2])

Protocol 1: Cell-Free Biochemical Kinase Assay

Objective: To quantify the direct inhibitory potency (IC₅₀) of Peficitinib against isolated JAK kinase domains.

Design Logic (Causality): Because Peficitinib is an ATP-competitive inhibitor, the assay's sensitivity is heavily dependent on the ATP concentration. To accurately calculate the inhibition constant ( Ki​ ), the assay must be run at or near the specific Michaelis constant ( Km​ ) of ATP for each distinct JAK isoform. Running the assay at Km​ ensures maximum sensitivity to the inhibitor while maintaining a robust signal window [1].

Step-by-Step Methodology:

• Buffer Preparation: Prepare a Kinase Reaction Buffer containing 15 mM Tris-HCl (pH 7.5), 0.01% Tween 20, 2 mM dithiothreitol (DTT), and 10 mM MgCl₂.

  • Expert Insight: DTT maintains the reducing environment essential for kinase domain stability, while Mg²⁺ is the obligate cofactor required for ATP binding.

• Substrate & ATP Addition: Add 250 nM of the specific biotinylated substrate: Biotin-Lyn-Substrate-2 (for JAK1, JAK2, JAK3) or Biotin-IRS1-Substrate (for TYK2). Add ATP at isoform-specific Km​ concentrations: 200 μM (JAK1), 10 μM (JAK2), 8 μM (JAK3), and 4 μM (TYK2) [1].

• Compound Incubation: Dispense Peficitinib (dissolved in DMSO) across a 10-point, 3-fold serial dilution (e.g., 0.1 nM to 1000 nM).

  • Critical Rule: Keep the final DMSO concentration ≤1% (v/v) to prevent solvent-induced enzyme denaturation.

• Reaction Initiation: Add the recombinant human kinase domain to initiate the reaction. Incubate at room temperature for exactly 1 hour.

• Detection: Transfer the reaction mixture to streptavidin-coated 96-well plates. Quantify the phosphorylation rate using an HRP-conjugated anti-phosphotyrosine antibody via a phosphotyrosine-specific ELISA (absorbance read at 450 nm).

Protocol 2: Cell-Based Pharmacodynamic Assay (IL-2 Induced pSTAT5)

Objective: To evaluate the functional efficacy of Peficitinib in a physiological cellular environment using human peripheral blood mononuclear cells (PBMCs).

Design Logic (Causality): Biochemical assays prove direct target engagement, but cell-based assays validate membrane permeability and intracellular efficacy. IL-2 specifically signals through the common gamma chain ( γc​ ), which is strictly dependent on JAK1 and JAK3. Monitoring STAT5 phosphorylation provides a direct, rapid readout of JAK1/3 kinase activity before downstream transcriptional amplification or negative feedback loops alter the data [3].

Workflow for IL-2 induced STAT5 phosphorylation cell-based assay in human PBMCs.

Step-by-Step Methodology:

• Cell Preparation: Isolate human PBMCs using density gradient centrifugation and seed at 1×105 cells/well in a 96-well tissue culture plate [3].

• Inhibitor Pre-incubation: Treat cells with Peficitinib (ranging from 10 nM to 1000 nM) for 30 minutes at 37°C [3].

  • Expert Insight: This 30-minute window is critical. It allows the lipophilic inhibitor to cross the plasma membrane and achieve steady-state occupancy of the intracellular JAK ATP-binding pockets prior to receptor activation.

• Cytokine Stimulation: Stimulate cells with recombinant human IL-2 (100 ng/mL) for 15 minutes [3].

  • Expert Insight: STAT phosphorylation is a rapid, transient event. A 15-minute stimulation captures the peak of the phosphorylation wave before Suppressor of Cytokine Signaling (SOCS) proteins initiate signal decay.

• Fixation & Permeabilization: Immediately add Fix Buffer I for 10 minutes at 37°C, followed by Perm Buffer III for 30 minutes on ice [3].

  • Expert Insight: Rapid fixation cross-links the proteins, locking the transient pSTAT5 state in place, while permeabilization allows the detection antibodies to access the intracellular space.

• Flow Cytometry Detection: Stain the cells with a V450-conjugated anti-pSTAT5 antibody. Analyze via flow cytometry to determine the IC₅₀ of intracellular target engagement (Expected IC₅₀ for pSTAT5 inhibition in human cells is ~127 nM) [2].

Assay Validation & Quality Control (Self-Validating System)

To ensure high trustworthiness and reproducibility, every assay run must function as a self-validating system by incorporating the following controls:

• Z'-Factor Calculation: Always include maximum signal (DMSO + Enzyme/Cytokine) and minimum signal (DMSO + No Enzyme/Unstimulated) control wells. Calculate the Z'-factor for each plate. A Z'-factor ≥0.5 is required to confirm the assay has a sufficient signal-to-noise ratio for accurate IC₅₀ determination.

• Reference Compound Benchmarking: Run Tofacitinib in parallel as a positive control [1]. If the IC₅₀ of Tofacitinib deviates by more than 3-fold from historical baselines (e.g., JAK3 IC₅₀ ~0.8 nM), the assay conditions (e.g., ATP degradation, enzyme loss of activity) must be investigated.

• Cytotoxicity Counter-Screen: For cell-based assays lasting longer than 4 hours (e.g., T-cell proliferation assays), run a parallel CellTiter-Glo (ATP luminescence) assay to ensure that reductions in pSTAT5 or cytokines are due to true target inhibition, not compound-induced cytotoxicity [3].

References

• "Peficitinib hydrobromide | JAK inhibitor | Psoriasis and Rheumatoid Arthritis", InvivoChem.
• "Peficitinib (ASP015K) | JAK Inhibitor", MedChemExpress.
• "In vitro pharmacological effects of peficitinib on lymphocyte activation: a potential treatment for systemic sclerosis with JAK inhibitors", Rheumatology | Oxford Academic.

Peficitinib (Hydrochloride) Cell Culture Experimental Design: Application Notes & Protocols

Executive Summary & Scientific Rationale

Peficitinib (also known as ASP015K or Smyraf) is an orally bioavailable, ATP-competitive pan-Janus kinase (JAK) inhibitor with a highly optimized pharmacological profile for immune-mediated inflammatory diseases. While it inhibits all four JAK family members (JAK1, JAK2, JAK3, and TYK2), it exhibits a moderate functional selectivity for JAK3 and JAK1 in cellular environments .

Designing robust in vitro assays for Peficitinib requires a biphasic approach: biochemical kinase assays to establish intrinsic target affinity, and cell-based functional assays to evaluate membrane permeability, intracellular ATP competition, and pathway-specific engagement. Because Peficitinib's primary clinical efficacy in rheumatoid arthritis (RA) and systemic sclerosis (SSc) is driven by the suppression of T-cell proliferation and pro-inflammatory cytokine production (e.g., IL-17A, GM-CSF) , experimental models must accurately recapitulate the Interleukin-2 (IL-2) driven JAK/STAT5 signaling cascade.

Mechanism of Action & Pathway Visualization

The causality behind using IL-2 in Peficitinib cellular assays lies in receptor biology. The IL-2 receptor utilizes the common gamma chain ( γc​ ), which strictly signals through the JAK1/JAK3 heterodimer . By stimulating T-cells with IL-2, we isolate the pharmacodynamic effect of Peficitinib on its primary targets (JAK1/3) without confounding signal input from JAK2 (which is primarily driven by erythropoietin or GM-CSF). Upon IL-2 binding, JAK1/3 cross-phosphorylate and subsequently phosphorylate STAT5, which dimerizes and translocates to the nucleus to drive T-cell proliferation .

Peficitinib mechanism: Inhibition of IL-2 induced JAK/STAT5 signaling pathway.

In Vitro Pharmacological Profiling

To contextualize assay design, researchers must reference the established half-maximal inhibitory concentrations (IC 50​ ). Note the intentional shift between biochemical potency (single-digit nanomolar) and cellular potency (double-digit nanomolar), caused by the high intracellular concentration of competing ATP (~1-5 mM).

Target / Assay Type	Biological Context	IC 50​ Value (nM)	Reference
JAK3 (Biochemical)	Recombinant kinase domain	0.7
JAK1 (Biochemical)	Recombinant kinase domain	3.9
TYK2 (Biochemical)	Recombinant kinase domain	4.8
JAK2 (Biochemical)	Recombinant kinase domain	5.0
IL-2 T-Cell Proliferation	Human primary T-cells (Cellular)	18.0
STAT5 Phosphorylation	Human PBMC / T-cells (Cellular)	127.0

Reagent Preparation & Physicochemical Handling

Peficitinib is typically supplied as a hydrochloride salt, which significantly influences its solubility profile.

• Stock Solution: Dissolve Peficitinib (HCl) in anhydrous Dimethyl Sulfoxide (DMSO) to create a 10 mM stock.

• Causality of Handling: Do not use aqueous buffers for the primary stock, as the compound may precipitate at physiological pH before reaching the target.

• Storage: Aliquot the 10 mM stock into single-use volumes (e.g., 20 µL) and store at -80°C. Reasoning: Repeated freeze-thaw cycles introduce ambient moisture into the DMSO, leading to compound hydrolysis and loss of potency.

Experimental Protocols: A Self-Validating System

To ensure E-E-A-T (Expertise, Experience, Authoritativeness, Trustworthiness), the following protocols are designed as self-validating systems . This means every step includes internal controls to distinguish true pharmacological inhibition from assay artifacts or generalized cytotoxicity.

Protocol A: IL-2-Induced pSTAT5 Cellular Assay (Target Engagement)

This protocol measures the direct downstream consequence of JAK1/3 inhibition in human peripheral blood mononuclear cells (PBMCs) or isolated T-cells .

Step-by-Step Methodology:

• Cell Preparation: Suspend human PBMCs in RPMI-1640 supplemented with 10% Fetal Bovine Serum (FBS) at a density of 1.5×106 cells/mL.

• Starvation Phase (Critical Causality): Incubate cells in serum-free RPMI-1640 for 4 hours at 37°C. Reasoning: Serum contains basal cytokines and growth factors. Starvation reduces background pSTAT5 levels, maximizing the assay's signal-to-noise ratio.

• Compound Treatment: Prepare a 10-point, 3-fold serial dilution of Peficitinib in DMSO. Add the compound to the cells (final top concentration: 1 µM; final DMSO concentration: 0.1%). Incubate for 1 hour at 37°C.

• Stimulation: Add recombinant human IL-2 (final concentration 50 ng/mL) to all wells except the unstimulated baseline control. Incubate for exactly 15 minutes. Reasoning: Peak STAT5 phosphorylation occurs rapidly; extending this window leads to signal degradation via negative feedback loops (e.g., SOCS proteins).

• Fixation & Permeabilization: Immediately halt the reaction by adding an equal volume of 4% paraformaldehyde (PFA) for 10 minutes, followed by permeabilization with ice-cold 90% methanol for 30 minutes on ice.

• Detection: Stain with an anti-pSTAT5 (Tyr694) fluorophore-conjugated antibody and analyze via Flow Cytometry or high-content imaging.

Self-Validation Checkpoints:

• Vehicle Control (0.1% DMSO + IL-2): Establishes the 100% maximum pSTAT5 signal.

• Baseline Control (0.1% DMSO, No IL-2): Establishes the 0% background signal.

• Reference Control: Run Tofacitinib (a known JAK1/3 inhibitor) in parallel to validate assay sensitivity.

Protocol B: T-Cell Proliferation & Viability Counter-Screen

Inhibiting JAK1/3 halts proliferation. However, it is critical to prove that the lack of proliferation is due to pathway inhibition, not compound toxicity. This protocol multiplexes proliferation with a metabolic viability dye .

Step-by-Step Methodology:

• Receptor Upregulation: Culture rat splenocytes or human PBMCs with Concanavalin A (ConA) for 24 hours at 37°C. Reasoning: ConA is a mitogen that induces the expression of the IL-2 receptor (CD25), priming the cells to respond robustly to IL-2.

• Washing: Wash cells twice with PBS to remove ConA.

• Plating & Treatment: Plate cells in 96-well tissue culture plates. Add Peficitinib serial dilutions (0.1 nM to 10 µM) and recombinant IL-2.

• Incubation: Incubate for 72 hours at 37°C, 5% CO 2​ .

• Multiplexed Readout (AlamarBlue): Add AlamarBlue® (resazurin) reagent to each well for the final 4–6 hours of the 72-hour incubation.

• Measurement: Measure fluorescence intensity (Excitation 545 nm / Emission 590 nm).

Self-Validation Checkpoints:

• Cytotoxicity Counter-Screen: If fluorescence drops to absolute zero at high concentrations, it indicates cell death rather than cytostasis (proliferation arrest). A true JAK inhibitor should plateau at the baseline metabolic rate of non-proliferating, resting T-cells, rather than killing them outright.

Data Analysis & Quality Control

For rigorous drug development standards, calculate the Z'-factor for your assay plates using the formula:

Z′=1−∣μp​−μn​∣3(σp​+σn​)​

(Where σ is standard deviation, μ is mean, p is positive control [IL-2 + DMSO], and n is negative control [No IL-2]). A Z'-factor ≥0.5 is strictly required to validate the assay before calculating the IC 50​ using a 4-parameter logistic (4PL) non-linear regression model.

References

• Tanaka, Y., & Izutsu, H. (2020). Peficitinib for the treatment of rheumatoid arthritis: an overview from clinical trials. Expert Opinion on Pharmacotherapy, 21(9), 1015-1025.[Link]

• Kitanaga, Y., Imamura, E., Nakahara, Y., Fukahori, H., Fujii, Y., Kubo, S., Nakayamada, S., & Tanaka, Y. (2020). In vitro pharmacological effects of peficitinib on lymphocyte activation: a potential treatment for systemic sclerosis with JAK inhibitors. Rheumatology, 59(8), 1957-1968.[Link]

• National Center for Advancing Translational Sciences (NCATS). PEFICITINIB. Inxight Drugs.[Link]

Peficitinib (Hydrochloride): Advanced In Vivo Dosing and Experimental Protocols

Mechanistic Rationale & Translational Context

Peficitinib (also known as ASP015K) is an orally bioavailable, pyrrolo[2,3-b]pyridine-derived pan-Janus kinase (JAK) inhibitor. While it demonstrates inhibitory activity across JAK1, JAK2, JAK3, and Tyk2, it exhibits functional selectivity in suppressing IL-2 and IL-6 mediated signaling pathways [1, 2].

In translational research, Peficitinib is primarily utilized to model the suppression of autoimmune and hyper-inflammatory responses. By competitively binding to the ATP-binding site of JAK enzymes, it halts the phosphorylation of Signal Transducer and Activator of Transcription (STAT) proteins (specifically STAT5), thereby preventing their nuclear translocation and the subsequent transcription of pro-inflammatory cytokines [1, 3].

Pathway Visualization

Fig 1. Mechanism of Action: Peficitinib inhibits the JAK-STAT signaling pathway.

Formulation Science: Overcoming Aqueous Insolubility

A critical failure point in in vivo studies involving Peficitinib is improper formulation. Peficitinib hydrochloride is sparingly soluble in standard aqueous buffers [4]. Administering it as a crude suspension (e.g., in simple methylcellulose) can lead to erratic gastrointestinal absorption, high pharmacokinetic variability, and irreproducible efficacy data.

To ensure a self-validating, uniform dosing regimen via oral gavage (p.o.), the compound must be formulated as a clear co-solvent solution .

Optimized Vehicle Preparation (Target Concentration: 2 mg/mL)

Causality Check: This specific ratio leverages DMSO for primary dissolution, PEG300 to prevent precipitation upon aqueous dilution, and Tween 80 as a surfactant to maintain micellar stability [5].

• Primary Dissolution: Weigh the required mass of Peficitinib hydrochloride. Add 10% (v/v) DMSO . Vortex and sonicate until the solution is completely clear.

  • QC Checkpoint: Do not proceed if any particulate matter remains.

• Co-solvent Addition: Add 40% (v/v) PEG300 . Vortex thoroughly to ensure a homogeneous organic phase.

• Surfactant Addition: Add 5% (v/v) Tween 80 . Mix gently to avoid excessive foaming.

• Aqueous Dilution: Slowly add 45% (v/v) Saline (0.9% NaCl) dropwise while continuously vortexing.

  • QC Checkpoint: The final solution must remain perfectly clear. If turbidity occurs, the rate of saline addition was too fast, causing localized precipitation. Discard and restart.

In Vivo Efficacy Data & Dosing Guidelines

The therapeutic window for Peficitinib varies significantly depending on the pathophysiological severity of the animal model. Below is a synthesized summary of validated in vivo dosing parameters across different disease models[2, 3, 4, 6].

Animal Model	Disease Target	Route	Dose Range	Frequency	Key Pharmacodynamic Outcomes
Rat AIA (Lewis Rats)	Rheumatoid Arthritis	Oral (p.o.)	1 – 30 mg/kg	Once Daily	Dose-dependent suppression of paw swelling. ED50: ~2.7 - 5.6 mg/kg. Complete amelioration of bone destruction at 30 mg/kg.
Mouse PR8 (BALB/c)	Lethal Influenza / Cytokine Storm	Oral (p.o.)	10 – 15 mg/kg	Twice Daily	Protected 40-50% of mice from lethal infection; accelerated body weight recovery by mitigating hyper-inflammation.

Step-by-Step Protocol: Rat Adjuvant-Induced Arthritis (AIA) Model

The Rat AIA model is the gold standard for evaluating JAK inhibitors because it accurately mimics both the soft tissue inflammation (edema) and the osteoclast-mediated bone erosion seen in human rheumatoid arthritis [1, 3].

Phase 1: Disease Induction & Baseline Validation

• Acclimation: Utilize 7-week-old female Lewis rats. Acclimate for 7 days under standard conditions (12h light/dark cycle).

• Baseline Metrics: On Day 0, measure baseline body weight and bilateral hind paw volumes using a plethysmometer.

• Induction: Inject 0.1 mL of Complete Freund's Adjuvant (CFA) subcutaneously into the base of the tail or the right hind footpad.

  • Self-Validating Step: Monitor for 10 days. Only randomize animals into therapeutic cohorts if they exhibit a minimum clinical arthritis score of >2 or a >30% increase in paw volume. Non-responders must be excluded to prevent false-positive efficacy signals.

Phase 2: Dosing Regimen Execution

Select the dosing strategy based on the experimental hypothesis:

• Prophylactic Regimen (Prevention): Begin oral gavage of Peficitinib (e.g., 10 mg/kg or 30 mg/kg) on Day 0, immediately following CFA injection. This tests the drug's ability to halt initial immune cascade activation [1, 3].

• Therapeutic Regimen (Reversal): Begin dosing on Day 10 (post-disease onset). This tests the drug's clinical translatability in reversing established pathology [1, 3].

Administer the formulated Peficitinib solution via oral gavage once daily. Ensure the dosing volume does not exceed 10 mL/kg to prevent gastric stress.

Phase 3: Endpoint Quantification

• Clinical Scoring (Daily): Grade each paw on a 0-4 scale (0 = normal, 4 = severe erythema and swelling encompassing the ankle). Maximum score = 16 per animal [1].

• Paw Volume (Bi-weekly): Quantify edema reduction using water displacement (plethysmometer).

• Ex Vivo STAT5 Phosphorylation (Day 24): 2 hours post-final dose, collect whole blood via cardiac puncture (EDTA tubes). Analyze via flow cytometry or Western blot to confirm target engagement (inhibition of STAT5 phosphorylation) [1, 2].

• Radiological Bone Destruction (Day 24): Euthanize animals. Harvest hind limbs and perform Micro-CT imaging to quantify bone mineral density (BMD) and cortical bone erosion, proving structural disease modification [3, 4].

References

• Peficitinib Hydrochloride: Application Notes and Protocols for In Vivo Studies Benchchem
• Peficitinib (ASP015K) | JAK Inhibitor MedChemExpress
• Peficitinib for the treatment of rheumatoid arthritis: an overview from clinical trials Taylor & Francis Online
• PRODUCT INFORM
• Peficitinib | Tyrosine Kinases | JAK TargetMol
• A panel of janus kinase inhibitors identified with anti-inflammatory effects protect mice from lethal influenza virus infection PMC / NIH

Guide to the Preparation and Handling of Peficitinib (hydrochloride) Stock Solutions in DMSO

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract Peficitinib is a potent, orally bioavailable pan-Janus kinase (JAK) inhibitor that modulates cytokine signaling by targeting the JAK-STAT pathway.[1][2][3] Its efficacy in immunological research and therapeutic development hinges on the precise and consistent preparation of experimental solutions. This document provides a comprehensive guide for the preparation, storage, and handling of Peficitinib (hydrochloride) stock solutions using Dimethyl Sulfoxide (DMSO). Adherence to these protocols is critical for ensuring experimental reproducibility, maintaining compound integrity, and safeguarding laboratory personnel.

Peficitinib (hydrochloride): Compound Profile

Peficitinib (hydrochloride), also known as ASP015K, is a small molecule inhibitor of the JAK family of tyrosine kinases (JAK1, JAK2, JAK3, and TYK2).[4][5] Understanding its fundamental properties is the first step toward its effective use in a research setting.

Property	Value	Source(s)
IUPAC Name	4-[[(1R,3S)-5-hydroxy-2-adamantyl]amino]-1H-pyrrolo[2,3-b]pyridine-5-carboxamide hydrochloride	[6]
Synonyms	ASP015K hydrochloride; JNJ-54781532 hydrochloride	[5]
Molecular Formula	C₁₈H₂₃ClN₄O₂	[7]
Molecular Weight	362.9 g/mol	[7]
CAS Number	1353219-06-3	[5]
Appearance	Crystalline solid; White to light yellow solid	[][9]
Solubility in DMSO	Soluble. Reported values range from 10 mg/mL to 65 mg/mL.	[2][10][11]

Mechanism of Action: Inhibition of the JAK/STAT Pathway

Peficitinib exerts its immunomodulatory effects by inhibiting the Janus kinase (JAK) family of enzymes.[3] JAKs are critical intracellular signaling molecules that associate with cytokine receptors on the cell surface.[12][13] The binding of cytokines, such as interleukins and interferons, triggers the activation of JAKs, which then phosphorylate both themselves and the cytokine receptor.[3] This creates docking sites for Signal Transducer and Activator of Transcription (STAT) proteins.[3] Recruited STATs are subsequently phosphorylated by JAKs, leading to their dimerization, translocation to the nucleus, and modulation of target gene transcription, which governs key aspects of the immune response.[12][13]

By inhibiting JAKs, Peficitinib effectively blocks this signaling cascade, preventing the activation of STATs and thereby reducing the production of pro-inflammatory mediators.[1][3]

Sources

• 1. What is the mechanism of Peficitinib Hydrobromide? [synapse.patsnap.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. medkoo.com [medkoo.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Peficitinib | C18H22N4O2 | CID 57928403 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 9. cdn.caymanchem.com [cdn.caymanchem.com]
• 10. selleckchem.com [selleckchem.com]
• 11. caymanchem.com [caymanchem.com]
• 12. JAK-STAT signaling pathway - Wikipedia [en.wikipedia.org]
• 13. Frontiers | JAK/STAT pathway: Extracellular signals, diseases, immunity, and therapeutic regimens [frontiersin.org]

Application Note: Peficitinib (Hydrochloride) for STAT5 Phosphorylation Assays

Target Audience: Researchers, scientists, and drug development professionals. Document Purpose: To provide a comprehensive, mechanistically grounded guide and validated protocol for utilizing Peficitinib in cell-based STAT5 phosphorylation assays.

Introduction & Pharmacological Profile

Peficitinib (ASP015K) is a novel, orally bioavailable pan-Janus kinase (JAK) inhibitor approved for the treatment of rheumatoid arthritis (RA)[1]. While many first-generation JAK inhibitors exhibit narrow selectivity, Peficitinib is distinguished by its ability to inhibit all four JAK family members—JAK1, JAK2, JAK3, and Tyrosine Kinase 2 (TYK2)—with a uniquely potent, moderate selectivity for JAK3[1][2].

In drug development and immunological research, quantifying the cellular efficacy of JAK inhibitors is critical. Because JAK kinases lack easily measurable direct enzymatic outputs in live cells, researchers rely on the phosphorylation of Signal Transducer and Activator of Transcription (STAT) proteins as robust pharmacodynamic biomarkers.

Quantitative Data: Kinase Selectivity Profile

The biochemical potency of Peficitinib is established via cell-free enzymatic assays. The following table summarizes its half-maximal inhibitory concentration ( IC50​ ) across the JAK family[1][3][4].

Target Kinase	Enzymatic IC50​ (nM)	Selectivity Note
JAK1	3.9	Potent inhibition, blocks IL-6/IFN signaling
JAK2	5.0	Milder relative inhibition; mitigates severe hematological toxicity
JAK3	0.7	Primary target ; highest potency
TYK2	4.8	Potent inhibition, blocks IL-12/IL-23 pathways

Mechanistic Rationale: The IL-2 / JAK / STAT5 Axis

To evaluate Peficitinib in a cellular context, the IL-2 induced STAT5 phosphorylation assay is the gold standard[4][5].

Causality & Experimental Design: Why choose IL-2 and STAT5? Cytokines dictate which JAK/STAT pairs are activated. Interleukin-2 (IL-2) binds to its heterotrimeric receptor (CD25/CD122/CD132) on T lymphocytes, exclusively recruiting JAK1 and JAK3 . Upon activation, JAK1/3 trans-phosphorylate and subsequently phosphorylate STAT5 at specific tyrosine residues (Y694 for STAT5A and Y699 for STAT5B). Because Peficitinib exhibits its highest potency against JAK3 (0.7 nM), utilizing an IL-2 stimulus provides the most sensitive and direct cellular readout of the drug's primary mechanism of action[4].

Caption: IL-2/JAK/STAT5 signaling pathway and mechanism of Peficitinib inhibition.

Experimental Protocol: Phospho-Flow Cytometry

Flow cytometry is the preferred methodology for this assay because it allows for single-cell resolution, enabling researchers to gate specifically on CD3+ T lymphocytes within a mixed peripheral blood mononuclear cell (PBMC) or whole blood population[4].

Reagents and Materials

• Cells: Human PBMCs or whole blood.

• Compound: Peficitinib hydrochloride/hydrobromide (Prepare a 10 mM stock in DMSO)[4].

• Stimulant: Recombinant Human IL-2.

• Buffers:

  • Fixation Buffer (e.g., 4% Paraformaldehyde).

  • Permeabilization Buffer (Ice-cold 90% Methanol).

  • FACS Stain Buffer (PBS + 1% BSA).

• Antibodies: Anti-Human CD3 (surface marker), Anti-Human pSTAT5 (pY694) fluorescently conjugated.

Step-by-Step Methodology

Caption: Step-by-step workflow for IL-2 induced STAT5 phospho-flow cytometry assay.

Step 1: Cell Preparation & Resting

• Isolate PBMCs and resuspend in serum-free media at 1×106 cells/mL.

• Crucial Causality Step: Rest the cells at 37°C for 2 hours. Why? This starves the cells of serum-derived growth factors, reducing basal endogenous STAT5 phosphorylation and maximizing the signal-to-noise ratio upon IL-2 stimulation.

Step 2: Peficitinib Treatment

• Prepare serial dilutions of Peficitinib in DMSO (e.g., 1000 nM down to 1 nM). Ensure the final DMSO concentration in the assay does not exceed 0.1% to prevent solvent toxicity.

• Add Peficitinib to the rested cells and incubate for 30–60 minutes at 37°C. Why? Peficitinib is an ATP-competitive inhibitor; this pre-incubation allows the drug to equilibrate and occupy the kinase domain pockets before the cytokine triggers rapid ATP hydrolysis[4][5].

Step 3: IL-2 Stimulation

• Add recombinant human IL-2 (e.g., 10-50 ng/mL final concentration) to all tubes except the unstimulated negative control.

• Incubate for exactly 15 minutes at 37°C. Why? STAT5 phosphorylation is a rapid, transient event. Peak phosphorylation typically occurs between 10 and 20 minutes post-stimulation.

Step 4: Fixation and Permeabilization (Self-Validating System)

• Immediately add Fixation Buffer (4% PFA) to the cells for 10 minutes at room temperature. Why? PFA rapidly crosslinks proteins, instantly halting phosphatase activity and "freezing" the STAT5 phosphorylation state.

• Wash cells with FACS buffer, then slowly add ice-cold 90% Methanol while vortexing gently. Incubate on ice for 30 minutes. Why? Methanol dissolves membrane lipids. Because pSTAT5 translocates to the nucleus, permeabilizing the nuclear envelope is an absolute requirement for the anti-pSTAT5 antibody to reach its target.

Step 5: Staining and Acquisition

• Wash cells twice with FACS buffer to remove residual methanol (methanol quenches fluorochromes if left in solution).

• Add Anti-CD3 and Anti-pSTAT5 (Y694) antibodies. Incubate for 30-45 minutes at room temperature in the dark.

• Wash and acquire data on a flow cytometer.

Data Analysis & Expected Outcomes

Gate on the lymphocyte population (FSC vs. SSC), followed by CD3+ cells. Measure the Median Fluorescent Intensity (MFI) of the pSTAT5 channel. Calculate the percentage of inhibition relative to the positive control (IL-2 stimulated, vehicle-treated).

Plot the log[Peficitinib] versus % Inhibition using a four-parameter logistic non-linear regression model to determine the IC50​ .

Expected Cellular IC50​ Values

Unlike biochemical assays (which yield single-digit nanomolar IC50​ s), cell-based assays require higher drug concentrations due to cell membrane permeability barriers and high intracellular ATP concentrations competing with the drug.

Assay System	Stimulus	Readout	Expected IC50​ (nM)	Reference
Human Lymphocytes	IL-2	pSTAT5 (Y694)	~127 nM	[2][3][4]
Rat Whole Blood	IL-2	pSTAT5 (Y694)	~124 nM	[3][4]
Human T-cells	IL-2	Cell Proliferation	~18 nM	[2][4]

Note: The consistency between human and rat whole blood IC50​ values validates the use of rat adjuvant-induced arthritis (AIA) models for preclinical translational studies of Peficitinib[4].

Troubleshooting & Optimization

Observation	Causal Explanation	Corrective Action
High basal pSTAT5 in unstimulated control	Cells were not adequately rested, or serum in the media contains endogenous cytokines.	Ensure a minimum 2-hour rest in serum-free or low-serum media prior to drug treatment.
Weak pSTAT5 signal in positive control	IL-2 stimulation time was missed, or fixation was delayed allowing phosphatases to dephosphorylate STAT5.	Strictly enforce the 15-minute stimulation time. Add PFA directly to the warm culture to instantly halt signaling.
No pSTAT5 signal across all samples	Inadequate nuclear permeabilization. PFA crosslinking without methanol permeabilization blocks antibody access to the nucleus.	Ensure cells are permeabilized with ice-cold 90% methanol for at least 30 minutes.

References

• Efficacy and safety of the oral Janus kinase inhibitor peficitinib (ASP015K) monotherapy in patients with moderate to severe rheumatoid arthritis in Japan: a 12-week, randomised, double-blind, placebo-controlled phase IIb study. bmj.com.
• Peficitinib (ASP015K) | JAK Inhibitor. medchemexpress.com.
• Efficacy and safety of peficitinib in rheumatoid arthritis. oup.com.
• Full article: Peficitinib for the treatment of rheumatoid arthritis: an overview from clinical trials. tandfonline.com.
• Inhibition of JAK3 leads to STAT5 inhibition. aopwiki.org.
• Peficitinib hydrobromide | JAK inhibitor. invivochem.com.

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Peficitinib (hydrochloride) Administration in Mouse Models of Colitis: Application Notes and Protocols

Abstract

This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the application of Peficitinib (hydrochloride), a Janus kinase (JAK) inhibitor, in preclinical mouse models of colitis. Peficitinib is an orally bioavailable small molecule that demonstrates inhibitory activity against JAK1, JAK2, JAK3, and Tyrosine Kinase 2 (Tyk2), which are pivotal enzymes in cytokine signaling pathways implicated in autoimmune conditions like Inflammatory Bowel Disease (IBD)[1][2]. By disrupting the JAK-STAT signaling cascade, Peficitinib effectively mitigates the pro-inflammatory response[1][2]. These notes detail the scientific rationale, step-by-step experimental protocols for two standard colitis models (DSS and TNBS), and robust methodologies for assessing therapeutic efficacy. The aim is to equip researchers with the necessary knowledge to design, execute, and interpret in vivo studies investigating the therapeutic potential of Peficitinib for colitis.

Mechanism of Action: Targeting the JAK-STAT Pathway in Intestinal Inflammation

The Janus kinase-signal transducer and activator of transcription (JAK-STAT) pathway is a critical intracellular cascade for a multitude of pro-inflammatory cytokines that are central to the pathogenesis of IBD[3]. The binding of cytokines (e.g., IL-6, IFN-γ) to their receptors on immune and epithelial cells triggers the activation of receptor-associated JAKs[1][4]. Activated JAKs then phosphorylate STAT proteins, which subsequently dimerize, translocate to the nucleus, and modulate the transcription of genes involved in inflammation, immune cell differentiation, and proliferation[1][3][5].

Peficitinib functions as a pan-JAK inhibitor, though with a relatively selective effect for JAK3, by competing with ATP for the binding site on the kinase domain of JAK enzymes[3][5][6]. This action prevents the phosphorylation and activation of STATs, thereby broadly dampening the signaling of numerous cytokines implicated in the inflammatory milieu of colitis[3][4]. This mechanism provides a strong rationale for its investigation as a therapeutic agent for IBD[7][8].

Caption: Peficitinib inhibits the JAK-STAT signaling pathway.

Chemically-Induced Mouse Models of Colitis

The choice of animal model is critical for addressing specific research questions. The dextran sodium sulfate (DSS) and 2,4,6-trinitrobenzene sulfonic acid (TNBS) models are widely used and represent different aspects of human IBD.

2.1 Dextran Sodium Sulfate (DSS)-Induced Colitis

The DSS model is valued for its simplicity, reproducibility, and robust induction of acute or chronic colitis that pathologically resembles human ulcerative colitis (UC)[9][10]. DSS is a water-soluble, sulfated polysaccharide that is directly toxic to colonic epithelial cells, leading to a compromised mucosal barrier, subsequent influx of luminal antigens into the mucosa, and a potent inflammatory response[10].

Protocol: Acute DSS-Induced Colitis

• Animal Selection: Use 8-12 week old mice (e.g., C57BL/6 or BALB/c strain), weighing approximately 20-25g[9]. House animals in specific pathogen-free conditions.

• DSS Preparation: Prepare a 2.0-3.5% (w/v) solution of DSS (molecular weight 36-50 kDa is critical for efficacy) in autoclaved drinking water[11][12]. The solution should be clear and freshly prepared every 2-3 days[9][12]. The optimal concentration may vary between mouse strains and facilities and should be determined empirically[12].

• Induction: On Day 0, weigh all mice and replace their regular drinking water with the DSS solution[9]. Administer the DSS-containing water ad libitum for 5-7 consecutive days[11]. Control mice receive regular autoclaved drinking water[13].

• Monitoring: Monitor mice daily for body weight, stool consistency, and the presence of blood in the stool[12]. Significant weight loss and clinical signs typically appear by day 3-5[13].

• Termination: Euthanize mice at the end of the DSS administration period (e.g., Day 7) or after a subsequent recovery period with regular water (e.g., Day 10-14) for endpoint analysis[9].

2.2 Trinitrobenzene Sulfonic Acid (TNBS)-Induced Colitis

The TNBS model induces a transmural inflammation that shares histopathological features with human Crohn's disease[14][15]. TNBS is a haptenizing agent; when administered intrarectally with ethanol, it breaks the mucosal barrier and modifies colonic proteins, triggering a delayed-type hypersensitivity reaction and a Th1-mediated immune response[14][15][16].

Protocol: TNBS-Induced Colitis

• Animal Selection: Use 8-12 week old mice (e.g., BALB/c or SJL strains are highly susceptible).

• Pre-Induction: Fast mice for 24 hours before induction to clear the colon, but allow free access to water[14].

• Anesthesia: Anesthetize the mouse via intraperitoneal injection of a ketamine/xylazine cocktail or using isoflurane[14].

• Induction:

  • Prepare a solution of 1-2.5% TNBS in 50% ethanol[14].

  • Gently insert a 3.5 F catheter approximately 4 cm into the colon[17].

  • Slowly instill 100-150 µL of the TNBS solution[14][17].

  • After instillation, keep the mouse in a head-down (Trendelenburg) position for at least 60 seconds to ensure the solution is retained in the colon[14][17].

• Monitoring & Termination: Clinical signs such as weight loss and diarrhea typically develop over 3-5 days. The experiment is usually terminated at Day 3 (acute) or after several weeks with repeated TNBS administration (chronic) for endpoint analysis[14][18].

Peficitinib Formulation and Dosing

3.1 Preparation of Peficitinib (hydrochloride) Peficitinib hydrochloride is typically formulated for oral administration (gavage).

• Vehicle Selection: A common and effective vehicle is 0.5% (w/v) methylcellulose in sterile water.

• Formulation: Calculate the required amount of Peficitinib based on the desired dose (mg/kg) and the number of animals. Weigh the Peficitinib hydrochloride powder and suspend it in the vehicle. Use a mortar and pestle or a homogenizer to ensure a uniform and stable suspension. Prepare fresh daily.

3.2 Dosing Regimen While specific dose-ranging studies for Peficitinib in mouse colitis are not widely published, effective oral doses in rat arthritis models range from 1 to 30 mg/kg, administered once daily[1][19]. The terminal half-life in healthy subjects supports a once-daily dosing schedule[20].

Parameter	Recommendation	Rationale / Reference
Route of Administration	Oral Gavage	Peficitinib is an orally bioavailable drug.[1][7]
Suggested Dose Range	3 - 30 mg/kg	Based on effective doses in rat adjuvant-induced arthritis models.[1][19]
Dosing Frequency	Once Daily (q.d.)	Supported by pharmacokinetic profiles showing a half-life of ~7-13 hours.[20][21]
Vehicle	0.5% Methylcellulose	Standard, inert vehicle for oral suspension of hydrophobic compounds.

Causality Insight: A pilot dose-finding study is strongly recommended to determine the optimal therapeutic dose for the specific mouse strain and colitis model being used. Start with a minimum of three dose levels (e.g., 3, 10, and 30 mg/kg) to establish a dose-response relationship.

Experimental Design and Protocol for Efficacy Studies

A robust experimental design is crucial for obtaining reliable and reproducible data. This includes appropriate control groups and both prophylactic (preventative) and therapeutic (treatment) arms.

Caption: General experimental workflow for a Peficitinib efficacy study.

Step-by-Step Protocol:

• Acclimatization: Allow mice to acclimate to the facility for at least one week prior to the experiment.

• Randomization & Grouping: Randomly assign mice to experimental groups (n=8-10 mice per group is recommended):

  • Group A (Healthy Control): No colitis induction + daily vehicle gavage.

  • Group B (Colitis Vehicle Control): Colitis induction + daily vehicle gavage.

  • Group C (Prophylactic Treatment): Colitis induction + daily Peficitinib gavage starting on Day 0.

  • Group D (Therapeutic Treatment): Colitis induction + daily Peficitinib gavage starting after the onset of clinical signs (e.g., Day 3 or 5).

• Induction: Induce colitis on Day 0 as described in Section 2.

• Dosing: Administer Peficitinib or vehicle via oral gavage once daily at the same time each day.

• Daily Monitoring: Record body weight and calculate the Disease Activity Index (DAI) for each mouse daily.

Endpoint Analysis and Outcome Assessment

Comprehensive endpoint analysis is essential to quantify the therapeutic effects of Peficitinib.

5.1 Clinical Assessment: Disease Activity Index (DAI)

The DAI is a composite score that provides a quantitative measure of clinical symptoms.[22] It is calculated daily for each mouse based on the following parameters.

Score	Weight Loss (%)	Stool Consistency	Rectal Bleeding
0	No loss or gain	Normal, well-formed pellets	None
1	1 - 5%	Soft but still formed	Hemoccult positive
2	5 - 10%	Loose stool that does not stick to anus	Hemoccult positive
3	10 - 15%	Diarrhea	Visible blood in stool
4	> 15%	Diarrhea	Gross rectal bleeding
Reference: Adapted from previously established colitis scoring systems.[23][24][25]

5.2 Macroscopic Assessment

Upon termination of the study:

• Euthanasia: Euthanize mice using an approved method (e.g., CO2 asphyxiation followed by cervical dislocation).

• Colon & Spleen Collection: Carefully dissect the entire colon from the cecum to the anus. Also, collect the spleen.

• Colon Length: Lay the colon flat on a cold surface without stretching and measure its length in centimeters. Colonic shortening is a reliable indicator of inflammation[9][26].

• Spleen Weight: Weigh the spleen. Splenomegaly can be an indicator of systemic inflammation.

5.3 Histological Assessment

Histopathology provides a detailed view of tissue damage and inflammation.

• Tissue Processing: Take a distal segment of the colon, fix it in 10% neutral buffered formalin, and embed it in paraffin.

• Staining: Section the tissue (4-5 µm) and perform standard Hematoxylin and Eosin (H&E) staining[27].

• Scoring: Score the stained sections in a blinded manner using a validated histological scoring system that assesses inflammation severity, extent, crypt damage, and epithelial ulceration[22][28][29].

5.4 Myeloperoxidase (MPO) Activity Assay

MPO is an enzyme abundant in neutrophils, and its activity in colonic tissue serves as a quantitative surrogate marker for neutrophil infiltration and inflammation[25][30].

• Tissue Homogenization: Weigh a pre-defined section of the colon and homogenize it in a buffer containing 0.5% hexadecyltrimethylammonium bromide (HTAB)[30].

• Extraction: Lyse the cells through freeze-thaw cycles or sonication, then centrifuge to collect the supernatant[31].

• Assay: Use a colorimetric assay where the MPO in the sample catalyzes a reaction between a substrate (e.g., o-dianisidine dihydrochloride) and H2O2, causing a change in absorbance measured with a spectrophotometer[30]. MPO activity is expressed as U/g of tissue.

5.5 Cytokine Quantification

Measuring pro-inflammatory cytokine levels in the colon provides a mechanistic understanding of Peficitinib's effects.

• Tissue Homogenization: Homogenize a pre-defined section of the colon in a lysis buffer containing protease inhibitors.

• Protein Quantification: Determine the total protein concentration of the supernatant using a BCA or Bradford assay.

• ELISA: Use commercial Enzyme-Linked Immunosorbent Assay (ELISA) kits to measure the levels of key pro-inflammatory cytokines such as TNF-α, IL-6, and IL-1β[32][33][34]. Normalize cytokine levels to the total protein concentration (e.g., pg/mg protein).

Data Interpretation and Expected Outcomes

In a successful study, the Peficitinib-treated groups are expected to show significant amelioration of colitis compared to the vehicle-treated control group.

Endpoint	Expected Outcome in Peficitinib-Treated Group
Disease Activity Index (DAI)	Significantly lower scores; reduced weight loss, improved stool consistency.
Colon Length	Attenuation of colon shortening; length closer to that of healthy controls.
Histology Score	Significantly lower scores; reduced inflammatory infiltrate, preserved crypt architecture.
MPO Activity	Significantly reduced MPO activity in colonic tissue.
Pro-inflammatory Cytokines	Significantly lower levels of TNF-α, IL-6, IL-1β, etc.

Conclusion

Peficitinib, through its potent inhibition of the JAK-STAT signaling pathway, represents a promising therapeutic candidate for IBD. The protocols and application notes provided herein offer a robust framework for the preclinical evaluation of Peficitinib in validated mouse models of colitis. Adherence to these detailed methodologies, including appropriate experimental design, consistent execution, and comprehensive endpoint analysis, is critical for generating reliable and translatable data to support further drug development.

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• Kelm, K., et al. (2021, January 6). Systematic Scoring Analysis for Intestinal Inflammation in a Murine Dextran Sodium Sulfate-Induced Colitis Model. Journal of Visualized Experiments. Retrieved from [Link]

• Chassaing, B., et al. (2014). Dextran Sulfate Sodium (DSS)-Induced Colitis in Mice. Current Protocols in Immunology. Retrieved from [Link]

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• Wang, Y., et al. (2024, August 5). Establishment and Evaluation of a Mouse Model of Experimental Ulcerative Colitis Induced by the Gavage Administration of Dextran Sulfate Sodium. Molecules. Retrieved from [Link]

• De Winter, B., et al. (2023, July 5). Measuring Myeloperoxidase Activity as a Marker of Inflammation in Gut Tissue Samples of Mice and Rat. Bio-protocol. Retrieved from [Link]

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• Charles River Laboratories. (n.d.). TNBS-Induced Colitis Model. Retrieved from [Link]

• Wirtz, S., et al. (2012, February 1). Investigating Intestinal Inflammation in DSS-induced Model of IBD. Journal of Visualized Experiments. Retrieved from [Link]

• Vereecke, L., et al. (2014). Development of Reliable, Valid and Responsive Scoring Systems for Endoscopy and Histology in Animal Models for Inflammatory Bowel Disease. PLOS ONE. Retrieved from [Link]

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• Antoniou, E., et al. (2016, August 19). The TNBS-induced colitis animal model: An overview. Annals of Medicine and Surgery. Retrieved from [Link]

• Kelm, K., et al. (2021). Systematic Scoring Analysis for Intestinal Inflammation in a Murine Dextran Sodium Sulfate-Induced Colitis Model. Journal of Visualized Experiments. Retrieved from [Link]

• Encyclopedia MDPI. (2023, April 26). JAK/STAT Signaling Pathway Inhibitors. Retrieved from [Link]

• Malemud, C.J. (2018, May 19). The role of the JAK/STAT signal pathway in rheumatoid arthritis. Therapeutic Advances in Musculoskeletal Disease. Retrieved from [Link]

• Häger, C., et al. (2015, December 4). Time to Integrate to Nest Test Evaluation in a Mouse DSS-Colitis Model. PLOS ONE. Retrieved from [Link]

• Wirtz, S., et al. (2011, June 28). Video: Investigating Intestinal Inflammation in DSS-induced Model of IBD. Journal of Visualized Experiments. Retrieved from [Link]

• ResearchGate. (n.d.). ELISA analysis of pro-inflammatory cytokines in mouse colons. Retrieved from [Link]

• ResearchGate. (n.d.). Cytokine content in mouse colonic tissue. Retrieved from [Link]

• ResearchGate. (n.d.). Clinical colitis scoring. Retrieved from [Link]

• Iwata, S., et al. (2019, November 25). In vitro pharmacological effects of peficitinib on lymphocyte activation: a potential treatment for systemic sclerosis with JAK inhibitors. Rheumatology. Retrieved from [Link]

• IUPHAR/BPS Guide to PHARMACOLOGY. (2022, November 14). peficitinib. Retrieved from [Link]

• Sandborn, W.J., et al. (2018, November 9). Peficitinib, an Oral Janus Kinase Inhibitor, in Moderate-to-severe Ulcerative Colitis: Results From a Randomised, Phase 2 Study. Journal of Crohn's and Colitis. Retrieved from [Link]

• Le, A., et al. (2023, September 14). JAK inhibitors for inflammatory bowel disease: recent advances. Gut. Retrieved from [Link]

• Diva-portal.org. (n.d.). MPO measurements in DSS-treated mice. Retrieved from [Link]

• Hisanaga, N., et al. (2019, December 12). Pharmacokinetics and Safety of a Single Oral Dose of Peficitinib (ASP015K) in Japanese Subjects With Normal and Impaired Hepatic Function. Clinical Pharmacology in Drug Development. Retrieved from [Link]

• Assay Genie. (n.d.). Technical Manual Myeloperoxidase (MPO) Activity Assay Kit. Retrieved from [Link]

• Ishizaki, M., et al. (2020, April 9). Pharmacokinetics, Pharmacodynamics, and Safety of Peficitinib (ASP015K) in Healthy Male Caucasian and Japanese Subjects. Clinical Drug Investigation. Retrieved from [Link]

• Takeuchi, T., et al. (2016). Efficacy and safety of the oral Janus kinase inhibitor peficitinib (ASP015K) monotherapy in patients with moderate to severe rheumatoid arthritis in Japan: a 12-week, randomised, double-blind, placebo-controlled phase IIb study. Annals of the Rheumatic Diseases. Retrieved from [Link]

• Yamazaki, S., et al. (2016, December 23). A novel JAK inhibitor, peficitinib, demonstrates potent efficacy in a rat adjuvant-induced arthritis model. Pharmacology Research & Perspectives. Retrieved from [Link]

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Measuring the Cytokine-Inhibiting Efficacy of Peficitinib (hydrochloride) Using Enzyme-Linked Immunosorbent Assay (ELISA)

Abstract

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on utilizing an Enzyme-Linked Immunosorbent Assay (ELISA) to quantify the inhibitory effects of Peficitinib (hydrochloride) on pro-inflammatory cytokine production. Peficitinib, a potent Janus kinase (JAK) inhibitor, is a subject of significant interest for its therapeutic potential in autoimmune and inflammatory diseases.[1][2][3] This document elucidates the underlying mechanism of Peficitinib action and offers a detailed, field-proven protocol for a cell-based ELISA to measure its efficacy. The presented methodologies are designed to ensure scientific integrity through self-validating experimental design and are supported by authoritative references.

Introduction: Peficitinib and the JAK-STAT Signaling Axis

Autoimmune diseases such as rheumatoid arthritis are often characterized by the overproduction of pro-inflammatory cytokines.[4] A key signaling cascade responsible for mediating the effects of many of these cytokines is the Janus kinase/signal transducer and activator of transcription (JAK-STAT) pathway.[5][6][7] This pathway provides a direct route for extracellular cytokine signals to influence gene expression in the nucleus.[5][6]

Peficitinib is an orally administered pan-JAK inhibitor that targets multiple members of the JAK family, including JAK1, JAK2, and JAK3.[1][2][4][8] By inhibiting these kinases, Peficitinib effectively blocks the phosphorylation and subsequent activation of STAT proteins.[1][3] This disruption of the JAK-STAT signaling cascade leads to a reduction in the transcription of genes encoding pro-inflammatory cytokines, such as Interleukin-6 (IL-6) and Interferon-gamma (IFN-γ), thereby mitigating the inflammatory response.[1][2]

This application note details a robust in vitro assay using primary cells or cell lines to quantify the dose-dependent inhibition of cytokine secretion by Peficitinib. The sandwich ELISA is a highly sensitive and specific method for measuring the concentration of soluble cytokines in cell culture supernatants, making it an ideal tool for this application.[9][10]

The Scientific Rationale: Causality in Experimental Design

The core of this assay is to create an in vitro environment that mimics an inflammatory state, and then to measure the extent to which Peficitinib can suppress this induced inflammation.

• Cell System Selection: The choice of cells is critical. Peripheral blood mononuclear cells (PBMCs) offer a physiologically relevant system containing various immune cells that produce a spectrum of cytokines.[11][12] Alternatively, cell lines such as RAW 264.7 (murine macrophages) or THP-1 (human monocytes) can provide a more homogenous and reproducible system.[13][14] For this protocol, we will focus on using human PBMCs.

• Stimulation to Induce Cytokine Production: To initiate an inflammatory response and subsequent cytokine release, cells are stimulated with an appropriate agonist. Lipopolysaccharide (LPS), a component of the outer membrane of Gram-negative bacteria, is a potent stimulator of cytokine production in monocytes and macrophages.[15] Alternatively, a cocktail of cytokines (e.g., IL-1β and TNF-α) or a mitogen like Phytohaemagglutinin (PHA) can be used to stimulate T-lymphocytes within the PBMC population.

• Peficitinib as the Inhibitory Agent: Peficitinib (hydrochloride) is introduced to the cell cultures prior to stimulation. This pre-incubation allows the compound to enter the cells and inhibit the target JAKs before the signaling cascade is initiated. A dose-response curve is generated by testing a range of Peficitinib concentrations to determine the half-maximal inhibitory concentration (IC50).

• ELISA for Quantifying Cytokine Inhibition: Following stimulation, the cell culture supernatant is collected. A sandwich ELISA is then performed to specifically measure the concentration of the cytokine of interest (e.g., IL-6). The principle of the sandwich ELISA involves capturing the cytokine between two specific antibodies, with the signal amplification provided by an enzyme-conjugated secondary antibody.[9][10] The reduction in cytokine concentration in the presence of Peficitinib directly reflects its inhibitory activity.

Visualizing the Mechanism and Workflow

The following diagrams illustrate the key biological pathway and the experimental procedure.

Caption: Experimental workflow for measuring cytokine inhibition by Peficitinib.

Detailed Experimental Protocols

4.1. Materials and Reagents

• Peficitinib (hydrochloride)

• Human Peripheral Blood Mononuclear Cells (PBMCs)

• RPMI-1640 medium supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• Lipopolysaccharide (LPS) from E. coli

• Phosphate Buffered Saline (PBS)

• Commercial Human IL-6 ELISA Kit (containing capture antibody, detection antibody, recombinant IL-6 standard, streptavidin-HRP, TMB substrate, and stop solution)

• 96-well high-binding ELISA plates

• 96-well sterile cell culture plates

• CO2 incubator (37°C, 5% CO2)

• Microplate reader capable of measuring absorbance at 450 nm

4.2. Protocol 1: In Vitro Cytokine Inhibition Assay

• Preparation of Peficitinib Stock Solution: Prepare a high-concentration stock solution of Peficitinib (e.g., 10 mM) in DMSO. Further dilute in complete cell culture medium to create working solutions. The final DMSO concentration in the cell culture should be kept below 0.1% to avoid cytotoxicity.

• Cell Seeding: Isolate PBMCs from healthy donor blood using Ficoll-Paque density gradient centrifugation. Resuspend the cells in complete RPMI-1640 medium and perform a cell count. Seed the cells into a 96-well flat-bottom cell culture plate at a density of 2 x 10^5 cells per well in 100 µL of medium.

• Peficitinib Pre-treatment: Prepare a serial dilution of Peficitinib in complete medium. A suggested concentration range is 0.1 nM to 10 µM. Add 50 µL of the Peficitinib dilutions to the appropriate wells. Include a vehicle control (medium with the same concentration of DMSO as the highest Peficitinib concentration) and a no-treatment control. Incubate the plate for 1-2 hours at 37°C in a 5% CO2 incubator.

• Cell Stimulation: Prepare a working solution of LPS in complete medium at a concentration that induces a robust but sub-maximal cytokine response (e.g., 100 ng/mL). Add 50 µL of the LPS solution to all wells except for the unstimulated control wells (which receive 50 µL of medium only). The final volume in each well should be 200 µL.

• Incubation: Incubate the plate for 24 hours at 37°C in a 5% CO2 incubator.

• Supernatant Collection: After incubation, centrifuge the plate at 400 x g for 5 minutes. Carefully collect 150 µL of the supernatant from each well without disturbing the cell pellet. The supernatants can be used immediately for ELISA or stored at -80°C.

4.3. Protocol 2: Human IL-6 Sandwich ELISA

This protocol is a general guideline. Always refer to the specific instructions provided with your commercial ELISA kit. [16]

• Plate Coating: Dilute the capture antibody in the coating buffer provided in the kit. Add 100 µL of the diluted capture antibody to each well of a 96-well high-binding ELISA plate. Seal the plate and incubate overnight at 4°C. [9][13]

• Blocking: The next day, wash the plate three times with wash buffer (e.g., PBS with 0.05% Tween-20). Add 200 µL of blocking buffer (e.g., 1% BSA in PBS) to each well and incubate for 1-2 hours at room temperature. [14][16]

• Standard and Sample Incubation: Wash the plate three times. Prepare a standard curve by performing a serial dilution of the recombinant IL-6 standard. Add 100 µL of the standards and the collected cell culture supernatants (diluted if necessary) to the appropriate wells. Incubate for 2 hours at room temperature. [13][14]

• Detection Antibody Incubation: Wash the plate three times. Add 100 µL of the biotinylated detection antibody to each well and incubate for 1-2 hours at room temperature. [9][14]

• Streptavidin-HRP Incubation: Wash the plate three times. Add 100 µL of streptavidin-HRP conjugate to each well and incubate for 30 minutes at room temperature in the dark. [10][14]

• Substrate Development: Wash the plate five times. Add 100 µL of TMB substrate solution to each well. Incubate for 15-30 minutes at room temperature in the dark, or until a color change is observed. [13][14]

• Stop Reaction and Read Absorbance: Add 50 µL of stop solution to each well. The color will change from blue to yellow. Read the absorbance of each well at 450 nm using a microplate reader. [13][16]

Data Analysis and Interpretation

• Generate a Standard Curve: Plot the absorbance values of the standards against their known concentrations. Use a four-parameter logistic (4-PL) curve fit to generate the standard curve.

• Calculate Cytokine Concentrations: Use the standard curve to determine the concentration of IL-6 in each of the unknown samples.

• Determine Percentage Inhibition: Calculate the percentage of IL-6 inhibition for each Peficitinib concentration using the following formula:

  % Inhibition = [1 - (IL-6 concentration with Peficitinib / IL-6 concentration with vehicle control)] x 100

• Calculate IC50: Plot the percentage inhibition against the logarithm of the Peficitinib concentration. Use a non-linear regression analysis to determine the IC50 value, which is the concentration of Peficitinib that causes 50% inhibition of IL-6 production.

Table 1: Example Data for Peficitinib Inhibition of IL-6 Production

Peficitinib (nM)	Absorbance (450 nm)	IL-6 Conc. (pg/mL)	% Inhibition
0 (Vehicle)	1.850	1000	0
0.1	1.755	945	5.5
1	1.480	780	22
10	0.925	450	55
100	0.350	150	85
1000	0.150	50	95
10000	0.075	10	99
Unstimulated	0.050	< 5	-

Trustworthiness and Self-Validation

To ensure the reliability of the results, the following controls should be included in every experiment:

• Unstimulated Control: Cells with no LPS or Peficitinib treatment to establish baseline cytokine levels.

• Vehicle Control: Cells treated with LPS and the highest concentration of the vehicle (e.g., DMSO) to account for any effects of the solvent on cytokine production.

• Positive Control: A known inhibitor of the JAK-STAT pathway (e.g., Tofacitinib) can be run in parallel to validate the assay's responsiveness.

• ELISA Controls: The ELISA plate should include blank wells (substrate only) and a full standard curve to ensure the accuracy of the measurements.

Conclusion

The ELISA-based cell assay described in this application note is a robust and sensitive method for quantifying the inhibitory effect of Peficitinib on cytokine production. By understanding the underlying mechanism of the JAK-STAT pathway and adhering to a well-controlled experimental design, researchers can generate reliable and reproducible data to assess the potency of Peficitinib and other JAK inhibitors. This information is crucial for the preclinical and clinical development of novel therapeutics for a range of inflammatory and autoimmune disorders.

References

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• ResearchGate. (n.d.). A simplified diagrammatic representation of the JAK-STAT pathway.
• Patsnap Synapse. (2024, June 14). What is Peficitinib Hydrobromide used for?
• Kubo, S., et al. (2019, November 25). In vitro pharmacological effects of peficitinib on lymphocyte activation: a potential treatment for systemic sclerosis with JAK inhibitors. Rheumatology (Oxford).
• BD Biosciences. (n.d.). Cytokine ELISA Protocol.
• ResearchGate. (n.d.). Diagram of the JAK-STAT signaling pathway: 1) Signal molecule binding...
• National Cancer Institute. (2020, September 15). Multiplex Enzyme-Linked Immunosorbent Assay (ELISA) for Detection of Human Cytokines in Culture Supernatants. NCBI Bookshelf.
• Kubo, S., et al. (2020, August 1). In vitro pharmacological effects of peficitinib on lymphocyte activation: a potential treatment for systemic sclerosis with JAK inhibitors. PubMed.
• Kubo, S., et al. (2019, November 25). In vitro pharmacological effects of peficitinib on lymphocyte activation: a potential treatment for systemic sclerosis with JAK inhibitors. Oxford Academic.
• Wikipedia. (n.d.). JAK-STAT signaling pathway.
• BenchChem. (n.d.). Application Note: ELISA Protocol for Measuring Cytokine Levels after Ophiopogonin D Treatment.
• Protocols.io. (2018, May 10). Cell Culture and estimation of cytokines by ELISA.
• CSH Perspectives. (n.d.). The JAK/STAT Pathway.
• Scribd. (n.d.). Cytokine ELISA Protocol Overview.
• BenchChem. (n.d.). Application Notes and Protocols: Measuring Peficitinib's Effect on Cytokine Production.
• RIVM. (2014, July 31). Standard Operating Procedure.
• Taylor & Francis Online. (2020, April 29). Peficitinib for the treatment of rheumatoid arthritis: an overview from clinical trials.
• Ikari, Y., et al. (2019, June 9). Peficitinib Inhibits the Chemotactic Activity of Monocytes via Proinflammatory Cytokine Production in Rheumatoid Arthritis Fibroblast-Like Synoviocytes. MDPI.
• ResearchGate. (n.d.). The mechanism of action of Janus kinase (JAK) inhibitors: tofacitinib,...
• ResearchGate. (2014, August 5). A direct enzyme-linked immunosorbent assay (ELISA) for the quantitative evaluation of Janus Kinase 3 (JAK3) inhibitors.
• BenchChem. (n.d.). Application Notes and Protocols: Measuring Cytokine Inhibition by CU-CPT-4a using ELISA.
• BenchChem. (n.d.). Application Notes and Protocols for Cell-Based Assays in the Screening of Selective JAK1 Inhibitors.
• Thermo Fisher Scientific. (2012, December 6). Cytokine Bioassays.
• Royal Society of Chemistry. (2014, August 5). A direct enzyme-linked immunosorbent assay (ELISA) for the quantitative evaluation of Janus Kinase 3 (JAK3) inhibitors.
• Cloud-Clone Corp. (n.d.). ELISA Kit for Janus Kinase 2 (JAK2).
• Elabscience. (n.d.). Human JAK1(Janus Kinase 1) ELISA Kit.
• Ikari, Y., et al. (2019, June 9). Peficitinib Inhibits the Chemotactic Activity of Monocytes via Proinflammatory Cytokine Production in Rheumatoid Arthritis Fibroblast-Like Synoviocytes. PMC.
• Lamoreaux, L., et al. (2006). Intracellular cytokine optimization and standard operating procedure. Nature Protocols.
• ResearchGate. (n.d.). Intracellular cytokine optimization and standard operating procedure.
• Ikari, Y., et al. (2019, June 9). Peficitinib Inhibits the Chemotactic Activity of Monocytes via Proinflammatory Cytokine Production in Rheumatoid Arthritis Fibroblast-Like Synoviocytes. PubMed.
• ResearchGate. (2026, January 18). Comparison of the effects of peficitinib and tofacitinib in the adjuvant-induced arthritis rat model.
• MDPI. (n.d.). Peficitinib Inhibits the Chemotactic Activity of Monocytes via Proinflammatory Cytokine Production in Rheumatoid Arthritis Fibroblast-Like Synoviocytes.

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Application Note: Immunohistochemical Evaluation of JAK/STAT Pathway Modulation Following Peficitinib Treatment

Introduction

Peficitinib (ASP015K) is a highly potent, orally bioavailable pan-Janus kinase (JAK) inhibitor utilized in the management of autoimmune and inflammatory diseases, such as rheumatoid arthritis (RA)[1][2]. By competitively binding to the ATP-binding pocket of JAK enzymes, Peficitinib disrupts the downstream signaling cascade of various pro-inflammatory cytokines (e.g., IL-6, IFN-γ)[3]. For researchers investigating the in vivo or ex vivo efficacy of Peficitinib, Immunohistochemistry (IHC) provides an indispensable spatial and semi-quantitative readout of target engagement. This application note details the mechanistic rationale and a highly optimized, self-validating IHC protocol for detecting phosphoprotein biomarkers (p-STATs) following Peficitinib treatment.

Mechanism of Action & Biomarker Rationale

To design a robust IHC experiment, one must understand the causality of the drug's mechanism. Cytokine receptor activation normally induces JAK auto-phosphorylation, which subsequently phosphorylates Signal Transducer and Activator of Transcription (STAT) proteins[4][5]. Phosphorylated STATs (p-STAT1, p-STAT3, p-STAT5) dimerize and translocate to the nucleus to drive inflammatory gene transcription[3][5].

Peficitinib halts this process at the JAK level. Therefore, the primary pharmacodynamic biomarkers for Peficitinib efficacy in IHC are the loss of nuclear p-STAT1 (Tyr701) and p-STAT3 (Tyr705) staining in target tissues, such as fibroblast-like synoviocytes (FLS) or infiltrating macrophages[6][7].

Peficitinib mechanism of action: Inhibition of the JAK/STAT signaling pathway and nuclear translocation.

Quantitative Pharmacological Profile

Peficitinib demonstrates broad but potent inhibition across the JAK family, with a notable selectivity for JAK3[2][8]. The following table summarizes the in vitro inhibitory concentrations (IC50) and the corresponding biological consequences, guiding the expected reduction in specific downstream STATs.

Target Kinase	IC50 (nM)	Primary Downstream STAT	Biological Consequence of Inhibition
JAK1	3.9	STAT1, STAT3	Decreased IL-6 and IFN-γ signaling; reduced FLS proliferation[2][6].
JAK2	5.0	STAT3, STAT5	Modulation of GM-CSF and EPO signaling[5].
JAK3	0.7	STAT5	Suppression of IL-2 induced T-cell proliferation[2][8].
TYK2	4.8	STAT1, STAT3	Reduction in IL-12/IL-23 mediated macrophage responses[9].

Self-Validating Experimental Design

A reliable IHC protocol must be a self-validating system. Phosphoproteins are highly labile; thus, experimental artifacts can easily be misinterpreted as drug efficacy. To ensure trustworthiness, the experimental design must include:

• Biological Positive Control: Tissue from vehicle-treated, disease-induced models (e.g., Adjuvant-Induced Arthritis rats or IL-6 stimulated explants) to confirm baseline hyperactivation of p-STATs[2][4].

• Biological Negative Control: Tissue from healthy, non-induced subjects to establish the physiological baseline.

• Technical Negative Control: Isotype control or omission of the primary antibody to rule out non-specific binding of the secondary polymer.

• Pharmacodynamic Readout: Peficitinib-treated tissue (e.g., 1-30 mg/kg p.o. in vivo) demonstrating a dose-dependent reduction in nuclear p-STAT localization[2][4].

Optimized Step-by-Step IHC Protocol for Phospho-STATs

Detecting phosphorylated targets like p-STAT3 (Tyr705) requires stringent pre-analytical and analytical controls.

Optimized immunohistochemistry workflow for detecting phosphoproteins in FFPE tissue sections.

Step 1: Tissue Collection and Fixation (Critical Step)

• Causality: Phosphatases rapidly dephosphorylate STAT proteins upon tissue excision.

• Minimize cold ischemia time to less than 5 minutes.

• Immediately submerge tissue in 10% Neutral Buffered Formalin (NBF).

• Fix for 18–24 hours at room temperature. Over-fixation masks epitopes; under-fixation degrades phosphoproteins.

Step 2: Sectioning and Deparaffinization

• Embed tissues in paraffin and cut 4–5 µm sections onto positively charged slides.

• Bake slides at 60°C for 1 hour.

• Deparaffinize through 3 changes of Xylene (5 min each), followed by graded alcohols (100%, 95%, 70%) and distilled water.

Step 3: Heat-Induced Epitope Retrieval (HIER)

• Causality: Formalin cross-linking obscures the phosphorylated tyrosine residues.

• Submerge slides in EDTA buffer (10 mM Tris, 1 mM EDTA, 0.05% Tween 20, pH 8.0 or 9.0). Note: Citrate buffer (pH 6.0) is generally insufficient for breaking the dense methylene bridges around p-STAT3.

• Heat in a pressure cooker or microwave to 95-100°C for 15 minutes.

• Allow slides to cool in the buffer for 20 minutes at room temperature.

Step 4: Permeabilization and Blocking

• Wash slides in TBS with 0.1% Triton X-100 (TBST) for 5 minutes to permeabilize nuclear membranes[10].

• Block endogenous peroxidase activity with 3% H2O2 in methanol for 10 minutes.

• Block non-specific protein binding with 5% Bovine Serum Albumin (BSA) or 10% Normal Goat Serum in TBST for 1 hour at room temperature[10].

Step 5: Primary Antibody Incubation

• Dilute primary antibody (e.g., Rabbit anti-p-STAT3 Tyr705 or anti-p-JAK1) in 1% BSA/TBST (typically 1:100 to 1:200 dilution)[10].

• Incubate overnight at 4°C in a humidified chamber. Slow, cold incubation increases the affinity and specificity of phospho-antibody binding while minimizing background noise.

Step 6: Secondary Detection and Visualization

• Wash slides 3 × 5 minutes in TBST.

• Apply an HRP-conjugated polymer secondary antibody (anti-rabbit) for 30 minutes at room temperature. Polymer systems are preferred over avidin-biotin complexes (ABC) to avoid background from endogenous biotin.

• Develop with 3,3'-Diaminobenzidine (DAB) chromogen for 2–5 minutes. Monitor under a microscope until brown nuclear staining is optimal.

Step 7: Counterstaining and Mounting

• Counterstain lightly with Mayer’s Hematoxylin for 1 minute to visualize tissue architecture and nuclei (blue).

• Dehydrate through graded alcohols and Xylene.

• Mount with a xylene-based mounting medium.

Data Interpretation

• Active Pathway (Vehicle Control): Strong brown (DAB) staining localized predominantly within the nuclei of target cells (e.g., FLS, macrophages, lymphocytes)[6][9].

• Peficitinib Treated: A shift from nuclear to cytoplasmic staining, or an overall reduction in DAB intensity, indicating successful inhibition of JAK-mediated STAT phosphorylation and subsequent nuclear translocation[7][11].

Sources

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Technical Notes & Optimization

Technical Support Center: Overcoming Peficitinib (hydrochloride) Solubility Challenges in Aqueous Media

Welcome to the technical support guide for Peficitinib (hydrochloride). This document provides in-depth guidance for researchers, scientists, and drug development professionals encountering solubility challenges with this potent Janus kinase (JAK) inhibitor. Our goal is to equip you with the foundational knowledge and practical troubleshooting protocols to ensure successful and reproducible experimentation.

Section 1: Understanding the Molecule - Core Solubility FAQs

This section addresses the fundamental properties of Peficitinib that underpin its solubility characteristics.

Q1: What is Peficitinib (hydrochloride) and why is its aqueous solubility a primary concern for researchers?

Peficitinib (also known as ASP015K) is a potent, orally bioavailable pan-JAK inhibitor targeting JAK1, JAK2, JAK3, and TYK2, which are key enzymes in cytokine signaling pathways involved in autoimmune and inflammatory diseases.[1][2][3] As a weak-base drug with low aqueous solubility (≤0.1 mg/mL at pH 7), it is classified as a Biopharmaceutics Classification System (BCS) class IV compound, meaning it has both low solubility and low permeability.[4] This inherent low solubility presents a significant challenge for researchers, as achieving desired concentrations in aqueous buffers for in vitro assays or creating stable formulations for in vivo studies can be difficult, often leading to compound precipitation and unreliable experimental outcomes.

Q2: What are the key physicochemical properties of Peficitinib that influence its solubility?

Understanding the fundamental properties of Peficitinib is crucial for developing an effective solubilization strategy. The hydrochloride salt form is typically used in research to improve upon the solubility of the free base.

Table 1: Physicochemical Properties of Peficitinib

Property	Value	Source
Molecular Formula	C₁₈H₂₂N₄O₂	[5]
Molecular Weight	326.4 g/mol (Free Base)	[5][6]
Aqueous Solubility	≤0.1 mg/mL (at pH 7)[4]; Insoluble (<1 mg/mL)[7][8]	[4][7][8]
pKa (Basic)	6.64	[9]
LogP	1.49	[9]

| Solubility in Organic Solvents | DMSO: 10-83.3 mg/mL[6][8]Ethanol: ~1 mg/mL[6] or Insoluble[7]DMF: ~2 mg/mL[6] |[6][7][8] |

Note: Solubility values, especially in DMSO, can vary between suppliers and depend on the purity and anhydrous nature of the solvent.[10] Always use fresh, high-quality anhydrous DMSO for preparing stock solutions.[10]

Q3: How does pH affect the solubility of Peficitinib (hydrochloride)?

Peficitinib is a weak base with a basic pKa of 6.64.[9] This is a critical piece of information for any researcher working with aqueous solutions. According to the principles of pH adjustment for solubility enhancement, the solubility of a weak base increases as the pH of the solution becomes more acidic.[11][12]

• At pH < pKa (i.e., pH < 6.64): The amine functional groups on the Peficitinib molecule become protonated (positively charged). This increased polarity enhances the molecule's interaction with polar water molecules, leading to a significant increase in aqueous solubility. One source notes its solubility in 0.1N HCl (aq).[13]

• At pH > pKa (i.e., pH > 6.64): The molecule exists predominantly in its neutral, uncharged form, which is less polar and therefore less soluble in water. This is why solubility is very low at neutral pH (pH 7).[4]

This relationship is the primary reason why adjusting the pH of your aqueous media to be slightly acidic can be a highly effective strategy to prevent precipitation.

Section 2: Troubleshooting and Step-by-Step Protocols

This section provides validated protocols and a logical workflow to address common solubility issues encountered during experimental setup.

Guide 1: Preparing High-Concentration Stock Solutions

Q4: What is the recommended solvent for preparing a high-concentration stock solution of Peficitinib (hydrochloride)?

The universally recommended solvent for preparing high-concentration stock solutions of Peficitinib is Dimethyl Sulfoxide (DMSO) .[1][14][15] Commercial suppliers report robust solubility in fresh, anhydrous DMSO, with values ranging from 10 mg/mL to over 80 mg/mL.[6][8][10]

Protocol 1: Preparation of a 10 mM DMSO Stock Solution

This protocol provides a standard method for preparing a well-dissolved, high-concentration stock for long-term storage.

Materials:

• Peficitinib (hydrochloride) powder (MW: ~362.85 g/mol for HCl salt)

• Anhydrous, high-purity DMSO

• Sterile microcentrifuge tubes or vials

• Calibrated analytical balance and pipette

Methodology:

• Pre-Weigh Vial: Tare a sterile, dry microcentrifuge tube on an analytical balance.

• Weigh Peficitinib: Carefully weigh a small amount of Peficitinib (hydrochloride) powder (e.g., 1-5 mg) into the tared tube. Record the exact weight.

• Calculate DMSO Volume: Use the following formula to determine the required volume of DMSO: Volume (μL) = [Weight (mg) / 362.85 ( g/mol )] x [1,000,000 / 10 (mM)]

• Add Solvent: Add the calculated volume of anhydrous DMSO to the vial containing the Peficitinib powder.

• Dissolve: Vortex the solution thoroughly for 1-2 minutes. If needed, gentle warming (to 37°C) or sonication can be used to facilitate complete dissolution.[8] Visually inspect the solution against a light source to ensure no particulates are present.

• Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.[16] Store aliquots at -20°C for short-term (months) or -80°C for long-term (years) storage.[15][16]

Guide 2: Preparing Aqueous Working Solutions & Troubleshooting Precipitation

Q5: I'm seeing a white precipitate or cloudiness when I dilute my DMSO stock into my cell culture media or buffer. What is happening and how can I fix it?

This is the most common issue researchers face and is known as "crashing out." It occurs because Peficitinib is highly soluble in the DMSO stock but has very poor solubility in the final aqueous medium. When the stock is diluted, the DMSO concentration drops dramatically, and the aqueous medium cannot maintain the Peficitinib in solution, causing it to precipitate.

The following workflow diagram and protocols provide a systematic approach to troubleshooting this problem.

Caption: Peficitinib Aqueous Dilution Troubleshooting Workflow.

Protocol 2A: Best Practices for Standard Aqueous Dilution

This method minimizes precipitation risk during simple dilution.

• Warm Media: Pre-warm your destination aqueous medium (e.g., cell culture media, PBS) to 37°C.

• Vortex Destination Media: While vigorously vortexing the warm medium, add the small volume of Peficitinib DMSO stock drop-by-drop directly into the vortex. This rapid, high-energy mixing helps disperse the drug molecules quickly before they have a chance to aggregate and precipitate.

• Final DMSO Concentration: Ensure the final concentration of DMSO in your working solution is low, typically ≤0.5%, to avoid solvent-induced artifacts in biological assays.

• Immediate Use: Use the freshly prepared working solution immediately, as Peficitinib may precipitate out over time even if initially clear.[7][14]

Protocol 2B: Preparing an In Vivo Formulation using Co-solvents

For animal studies, a more complex vehicle is often required to maintain solubility and bioavailability. The following is a widely cited formulation.[7][8]

Materials:

• Peficitinib (hydrochloride)

• Anhydrous DMSO

• Polyethylene glycol 300 (PEG300)

• Tween® 80 (Polysorbate 80)

• Sterile Saline or ddH₂O

Methodology (for a 1 mL working solution at 3.25 mg/mL): [7]

• Prepare DMSO Stock: Prepare a 65 mg/mL stock solution of Peficitinib in fresh, anhydrous DMSO.[7]

• Add to PEG300: In a sterile tube, add 400 µL of PEG300. To this, add 50 µL of the 65 mg/mL Peficitinib DMSO stock. Mix thoroughly until the solution is completely clear.[7][14]

• Add Tween 80: To the mixture from Step 2, add 50 µL of Tween 80. Mix gently but thoroughly until the solution is clear.[7][14]

• Final Aqueous Dilution: Add 500 µL of sterile ddH₂O or saline to bring the total volume to 1 mL. Mix gently to avoid foaming.[7][14]

• Final Concentrations: The final vehicle composition will be approximately: 5% DMSO, 40% PEG300, 5% Tween 80, and 50% aqueous phase.[7]

• Immediate Use: This formulation should be prepared fresh and used immediately for optimal results.[7][14]

Section 3: Advanced Considerations

Q6: How should I store Peficitinib (hydrochloride) solid and its solutions to ensure stability?

• Solid Compound: Store the solid powder in a desiccator at room temperature, protected from light and moisture.[8]

• DMSO Stock Solutions: As prepared in Protocol 1, store aliquots at -20°C or -80°C.[16] Avoid repeated freeze-thaw cycles.

• Aqueous Working Solutions: These are generally not stable and should be prepared fresh immediately before each experiment.[14] If short-term storage is unavoidable, keep the solution at 4°C and visually inspect for any signs of precipitation before use.

Q7: Are there alternative salt forms of Peficitinib with better solubility?

Peficitinib has been studied in both hydrochloride and hydrobromide salt forms.[2][17][18] While both are used to improve upon the free base's poor solubility, there is no clear evidence in the provided literature to suggest one salt form is dramatically superior to the other for general research applications. The hydrochloride form is commonly available from research chemical suppliers. The choice of salt form is often dictated by the specific requirements of a formulation or study, but for most in vitro work starting from a DMSO stock, the principles outlined in this guide apply to either salt.

References

• Ishida, K., et al. (2020). The Bioequivalence of Two Peficitinib Formulations, and the Effect of Food on the Pharmacokinetics of Peficitinib: Two‐Way Crossover Studies of a Single Dose of 150 mg Peficitinib in Healthy Volunteers. Clinical Pharmacology in Drug Development, 9(7), 853-861. Available at: [Link]

• Pharmacompass. (n.d.). Peficitinib Hydrobromide | Drug Information. Retrieved from [Link]

• IUPHAR/BPS Guide to PHARMACOLOGY. (n.d.). peficitinib | Ligand page. Retrieved from [Link]

• Patel, J., et al. (2021). Strategies for improving hydrophobic drugs solubility and bioavailability. Journal of Drug Delivery and Therapeutics, 11(4-S), 154-161. Available at: [Link]

• U.S. Environmental Protection Agency (EPA). (2025). Peficitinib Properties. CompTox Chemicals Dashboard. Retrieved from [Link]

• National Center for Biotechnology Information (NCBI). (n.d.). Peficitinib. PubChem Compound Database. Retrieved from [Link]

• Tekade, R. K. (Ed.). (2024). Current Research in Pharmacy and Pharmaceutical Sciences II. Retrieved from [Link]

• New Drug Approvals. (2019). Peficitinib hydrobromide. Retrieved from [Link]

Sources

• 1. medkoo.com [medkoo.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. peficitinib | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 4. The Bioequivalence of Two Peficitinib Formulations, and the Effect of Food on the Pharmacokinetics of Peficitinib: Two‐Way Crossover Studies of a Single Dose of 150 mg Peficitinib in Healthy Volunteers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Peficitinib | C18H22N4O2 | CID 57928403 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. caymanchem.com [caymanchem.com]
• 7. selleckchem.com [selleckchem.com]
• 8. Peficitinib | Tyrosine Kinases | JAK | TargetMol [targetmol.com]
• 9. CompTox Chemicals Dashboard [comptox.epa.gov]
• 10. selleckchem.com [selleckchem.com]
• 11. Strategies for improving hydrophobic drugs solubility and bioavailability - Int J Pharm Chem Anal [ijpca.org]
• 12. researchgate.net [researchgate.net]
• 13. axonmedchem.com [axonmedchem.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. Buy Peficitinib | 944118-01-8 | >98% [smolecule.com]
• 16. medchemexpress.com [medchemexpress.com]
• 17. Peficitinib Hydrobromide | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 18. newdrugapprovals.org [newdrugapprovals.org]

How to prevent Peficitinib (hydrochloride) precipitation in cell culture

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this comprehensive troubleshooting guide to address one of the most common yet critical challenges in in vitro pharmacology: the precipitation of hydrophobic small molecules like Peficitinib (hydrochloride) in aqueous cell culture media.

This guide bypasses generic advice to provide you with mechanistically grounded, self-validating protocols ensuring scientific integrity and reproducible assay data.

Section 1: The Mechanistic "Why" – Understanding Peficitinib

To prevent precipitation, we must first understand the physicochemical properties of the molecule and its biological target. Peficitinib (ASP015K) is a potent, orally bioavailable Janus kinase (JAK) inhibitor with a molecular weight of approximately 326.4 g/mol [1]. It selectively targets JAK1, JAK2, JAK3, and Tyk2 to block downstream STAT phosphorylation, thereby dampening pro-inflammatory cytokine signaling[2].

Mechanism of action of Peficitinib inhibiting the JAK-STAT signaling pathway.

The Causality of Precipitation (Solvent Shock): Peficitinib hydrochloride is highly soluble in Dimethyl Sulfoxide (DMSO) but exhibits extremely poor aqueous solubility[3]. When a high-concentration DMSO stock is pipetted directly into aqueous cell culture media, the DMSO solvent rapidly diffuses into the bulk water[4]. The Peficitinib molecules are momentarily left in a localized micro-environment devoid of organic solvent. Because the local concentration of the drug vastly exceeds its aqueous solubility limit, thermodynamic forces drive immediate nucleation, resulting in the formation of insoluble microcrystals[4][5].

Section 2: Quantitative Solubility Profile

To engineer a solution, we must operate strictly within the thermodynamic solubility limits of the compound. Below is the synthesized solubility data for Peficitinib hydrochloride[2][3].

Solvent Environment	Solubility Limit	Molar Equivalent (Approx.)	Notes
100% Anhydrous DMSO	65.0 mg/mL	~199 mM	Ideal for long-term master stock storage at -20°C.
Pure Water (ddH₂O)	0.159 mg/mL	~487 µM	Highly variable based on temperature.
Aqueous Buffer (pH 7.0)	≤ 0.1 mg/mL	≤ 306 µM	Physiological pH drastically reduces solubility.
Cell Culture Media	Assay Dependent	Typically < 50 µM	High salt and protein content can cause "salting out".

Note: In cellular assays, the working concentration of Peficitinib is typically in the nanomolar to low micromolar range (e.g., IC50 for JAK3 is 0.7 nM)[2]. Precipitation usually occurs due to poor dilution techniques rather than exceeding the final assay solubility limit.

Section 3: Troubleshooting Guide & FAQs

Q1: My media turns cloudy immediately upon adding my 10 mM Peficitinib DMSO stock. What is happening? A: You are experiencing acute solvent shock. By adding a 10 mM stock directly to the media, the localized concentration at the pipette tip interface exceeds the ≤0.1 mg/mL aqueous limit before mechanical mixing can disperse it[3][4]. Solution: Never dilute directly from a master stock into media. Perform serial dilutions in 100% DMSO first, so the final spike into the media utilizes a much lower concentration stock[5].

Q2: I need a high final concentration of Peficitinib for my assay, but increasing the DMSO volume kills my cells. How do I balance this? A: Most mammalian cell lines can only tolerate a final DMSO concentration of 0.1% to 0.5% (v/v) before exhibiting solvent-induced cytotoxicity or off-target transcriptomic changes[5]. If you cannot increase the DMSO volume, you must utilize carrier proteins. Diluting the compound into media pre-warmed to 37°C that contains 10% Fetal Bovine Serum (FBS) or 0.1% Bovine Serum Albumin (BSA) provides hydrophobic pockets that bind the free drug, effectively increasing its apparent aqueous solubility[4].

Q3: Can I just filter the cloudy media through a 0.22 µm syringe filter to sterilize and clarify it? A: Absolutely not. Filtering precipitated media removes the active pharmaceutical ingredient (API) from your solution. Your final assay concentration will be entirely unknown, rendering your dose-response data invalid. You must keep the compound in solution from the start.

Section 4: Self-Validating Experimental Protocol

To guarantee scientific integrity, this protocol is designed as a self-validating system. It utilizes the principle of Intermediate Organic Dilution combined with Thermal & Mechanical Dispersion .

Workflow for preventing solvent shock during Peficitinib media preparation.

Step-by-Step Methodology: Preparing a 1 µM Peficitinib Treatment Media

Phase 1: Master and Intermediate Stock Preparation

• Master Stock (10 mM): Dissolve Peficitinib hydrochloride powder in anhydrous, sterile DMSO to a concentration of 10 mM. Aliquot into single-use vials to prevent freeze-thaw degradation and store at -20°C[1][5].

• Intermediate Stock (1 mM): Thaw one aliquot of the 10 mM Master Stock at room temperature. In a sterile microcentrifuge tube, add 10 µL of the 10 mM stock to 90 µL of 100% anhydrous DMSO. Vortex for 10 seconds. Causality: This reduces the concentration of the spike solution, drastically lowering the thermodynamic barrier when introduced to water[5].

Phase 2: Aqueous Integration 3. Media Preparation: Pre-warm your complete cell culture media (containing serum/proteins) to exactly 37°C in a water bath. Causality: Heat increases the kinetic energy of the solvent molecules, temporarily raising the aqueous solubility limit during the critical mixing phase[4]. 4. Dropwise Addition: To prepare 10 mL of treatment media (final concentration 1 µM, 0.1% DMSO), place the 10 mL of warmed media in a 50 mL conical tube. While vigorously swirling the tube, add 10 µL of the 1 mM Intermediate Stock dropwise directly into the center of the liquid (avoid the plastic walls). 5. Immediate Dispersion: Immediately cap the tube and invert 5-10 times, followed by gentle vortexing for 5 seconds.

Phase 3: The Validation Checkpoint (Crucial) 6. Microscopic Validation: Before applying this media to your cells, pipette a 100 µL aliquot into a clear 96-well plate. Observe under a phase-contrast microscope at 20X or 40X magnification.

• Pass: The field of view is completely clear. The protocol is validated, and you may proceed to dose your cells.
• Fail: You observe highly refractile, needle-like or amorphous microcrystals. Do not use this media. You must restart and either lower your final concentration or increase your carrier protein concentration.

References

Sources

• 1. Buy Peficitinib | 944118-01-8 | >98% [smolecule.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. FAQs on Inhibitor Preparation [sigmaaldrich.com]

Peficitinib (hydrochloride) Technical Resource Center: Solution Stability and Storage Guidelines

Introduction

Peficitinib (also known as ASP015K) is a potent, orally bioavailable inhibitor of the Janus kinase (JAK) family, with inhibitory activity against JAK1, JAK2, JAK3, and Tyk2.[1][2][3][4] Its mechanism of action centers on the disruption of the JAK-STAT signaling pathway, a critical cascade in mediating immune responses and inflammation.[4][5] The integrity of your experimental results hinges on the proper handling, solubilization, and storage of this compound. This guide provides a comprehensive technical overview, field-proven protocols, and troubleshooting advice to ensure the stability and efficacy of Peficitinib hydrochloride in your research.

Section 1: Frequently Asked Questions (FAQs)

Q1: How should I store the solid Peficitinib hydrochloride powder?

A1: The solid powder is stable at room temperature for short periods, such as during shipping.[3][6] For long-term storage, it is recommended to keep it in a tightly-sealed container in a cool, dry, and well-ventilated area.[7] Vendor datasheets specify optimal long-term storage at -20°C for up to 3 years or at 4°C for up to 2 years.[3]

Q2: What is the best solvent for preparing a high-concentration stock solution?

A2: Dimethyl sulfoxide (DMSO) is the recommended solvent. Peficitinib hydrochloride exhibits high solubility in DMSO, reaching up to 65 mg/mL.[5][6] It is practically insoluble in water and ethanol, making these poor choices for initial stock preparation.[6]

Q3: How should I store my DMSO stock solution to maintain its stability?

A3: Once prepared, DMSO stock solutions should be aliquoted into smaller, single-use volumes to avoid repeated freeze-thaw cycles, which can degrade the compound and introduce moisture. Store these aliquots at -80°C for long-term stability (up to 6 months) or at -20°C for shorter periods (up to 1 month).[3]

Q4: I've diluted my DMSO stock into an aqueous buffer for my experiment. How long is this working solution stable?

A4: Aqueous working solutions of Peficitinib are not stable and should be prepared fresh for immediate use.[1][6] Due to the compound's very low aqueous solubility (≤0.1 mg/mL at pH 7), it is prone to precipitation over time, especially at higher concentrations.[5][8] It is advised not to store aqueous solutions for more than one day.[9] If brief storage is unavoidable, keep the solution at 4°C and visually inspect for any signs of precipitation before use.[5]

Q5: My Peficitinib precipitated after I added it to my cell culture media. What happened and what can I do?

A5: This is a common issue known as physical instability, driven by the compound's low aqueous solubility. When a concentrated DMSO stock is rapidly diluted into an aqueous medium, the local concentration can exceed the solubility limit, causing the compound to crash out of solution. To prevent this, ensure the final concentration in your media is well below the aqueous solubility limit and add the DMSO stock to your media while vortexing or stirring to ensure rapid and even dispersion. See the Troubleshooting Guide in Section 4 for more detailed solutions.

Section 2: Solubility and Solution Preparation

The first critical step in any experiment is the correct preparation of your compound. Due to its physicochemical properties, Peficitinib hydrochloride requires a specific handling procedure to achieve a stable and usable solution.

Solubility Profile of Peficitinib Hydrochloride

The solubility of a compound is a key determinant of its handling and formulation. The following table summarizes the known solubility data for Peficitinib.

Solvent	Concentration	Temperature	Reference
DMSO	65 mg/mL (~199 mM)	25°C	[5][6]
Water	Insoluble / ≤0.1 mg/mL (at pH 7)	25°C	[5][6][8]
Ethanol	Insoluble	25°C	[6]

Experimental Protocol 1: Preparing a High-Concentration DMSO Stock Solution

This protocol describes the standard procedure for preparing a stable, high-concentration stock solution.

Causality: Using a high-solubility solvent like DMSO is essential for creating a concentrated stock that can be accurately diluted into aqueous buffers for experiments. Using freshly opened or anhydrous-grade DMSO is critical as water content can compromise long-term stability at low temperatures.

Materials:

• Peficitinib hydrochloride powder

• Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

• Sterile, amber-colored polypropylene or glass vials

• Calibrated analytical balance and precision pipettes

Procedure:

• Equilibration: Allow the Peficitinib hydrochloride vial to equilibrate to room temperature before opening to prevent condensation of atmospheric moisture onto the powder.

• Weighing: In a chemical fume hood, accurately weigh the desired amount of Peficitinib hydrochloride powder.

• Dissolution: Add the appropriate volume of fresh, high-purity DMSO to the powder to achieve the target concentration (e.g., 65 mg/mL).

• Mixing: Vortex or sonicate the solution gently at room temperature until all solid material is completely dissolved, resulting in a clear solution. Visually inspect against a light source to confirm the absence of particulates.

• Aliquoting & Storage: Dispense the stock solution into single-use aliquots in sterile, amber vials. Store immediately at -80°C or -20°C as recommended.

Workflow for Preparing and Storing Peficitinib Stock Solution

Caption: Workflow for preparing and storing Peficitinib hydrochloride stock solutions.

Section 3: Stability and Storage Best Practices

Maintaining the chemical and physical stability of Peficitinib is paramount for reproducible results.

Chemical vs. Physical Instability

For Peficitinib in a research setting, the most common challenge is physical instability . This refers to a change in the physical state, such as precipitation from a solution. It does not involve the breakdown of the molecule itself. This occurs when the compound's concentration exceeds its solubility limit in a given solvent, a frequent issue when diluting a DMSO stock into an aqueous buffer.

Chemical instability , the degradation of the molecule into other chemical species, is less commonly reported under standard laboratory conditions. However, it can be promoted by factors like strong oxidizing agents, extreme pH, or high temperatures.[7]

Storage Recommendations Summary

Form	Solvent	Temperature	Duration	Key Considerations
Solid Powder	N/A	-20°C	3 years	Keep container tightly sealed and dry.[3][7]
4°C	2 years
Stock Solution	DMSO	-80°C	6 months	Aliquot to avoid freeze-thaw cycles.[3]
-20°C	1 month	Use amber vials.
Working Solution	Aqueous Buffer	4°C	< 24 hours	Prepare fresh and use immediately.[6][9]
Room Temp	Use Immediately	Prone to precipitation.

Key Factors Influencing Solution Stability

Caption: Key factors influencing the stability of Peficitinib hydrochloride in solution.

Section 4: Troubleshooting Guide

Issue	Potential Cause(s)	Suggested Solution(s)
Incomplete Dissolution in DMSO	1. Insufficient solvent volume.2. DMSO has absorbed water.3. Insufficient mixing time.	1. Re-calculate and ensure the concentration does not exceed 65 mg/mL.2. Use a fresh, unopened bottle of anhydrous-grade DMSO.3. Gently warm the solution (up to 37°C) and continue vortexing or sonicating.
Precipitation Upon Dilution into Aqueous Buffer	1. Final concentration exceeds aqueous solubility limit.2. Poor mixing technique.3. Temperature or pH shock.	1. Lower the final concentration of Peficitinib in your working solution.2. Add the DMSO stock dropwise into the aqueous buffer while vigorously stirring/vortexing.3. Ensure the buffer and stock solution are at the same temperature before mixing. Prepare fresh solutions if precipitation is a persistent issue.[5]
Inconsistent Biological Activity	1. Degradation of stock solution from multiple freeze-thaw cycles.2. Precipitation in the working solution leading to lower effective concentration.3. Inaccurate initial weighing or pipetting.	1. Always use fresh aliquots for each experiment. Discard any unused portion of a thawed aliquot.2. Prepare the working solution immediately before adding it to your assay. Visually inspect for clarity.3. Calibrate your balance and pipettes regularly.
Cloudiness in In Vivo Formulation	1. Solubility limit exceeded in the final vehicle.2. Improper mixing order of vehicle components.	1. Consider reducing the final concentration of the compound.2. Follow the formulation protocol precisely. The initial dissolution in DMSO and subsequent ordered dilution steps are critical for maintaining solubility.[5]

Section 5: Background: The Importance of Structural Integrity

Peficitinib functions by inhibiting the JAK family of enzymes, which are essential for cytokine signaling.[10] Cytokines bind to their receptors, leading to the activation of associated JAKs. These activated JAKs then phosphorylate Signal Transducer and Activator of Transcription (STAT) proteins.[4] Phosphorylated STATs dimerize, translocate to the nucleus, and regulate the transcription of genes involved in inflammation and immune cell function.

By binding to the ATP-binding pocket of JAKs, Peficitinib blocks this phosphorylation event, thereby interrupting the signaling cascade.[11] Any degradation or precipitation of the Peficitinib molecule alters its structure and reduces the effective concentration available to bind to its target. This directly compromises its inhibitory activity and leads to unreliable and non-reproducible experimental data.

Peficitinib's Inhibition of the JAK-STAT Pathway

Caption: Peficitinib inhibits the phosphorylation of STAT proteins by blocking JAK activity.

References

• What is the mechanism of Peficitinib Hydrobromide? (2024). Patsnap Synapse. Retrieved March 11, 2026, from [Link]

• Furuie, H., et al. (2020). The Bioequivalence of Two Peficitinib Formulations, and the Effect of Food on the Pharmacokinetics of Peficitinib: Two-Way Crossover Studies of a Single Dose of 150 mg Peficitinib in Healthy Volunteers. Clinical Pharmacology in Drug Development, 9(8), 987-995. Retrieved March 11, 2026, from [Link]

• Peficitinib hydrobromide. (2019). New Drug Approvals. Retrieved March 11, 2026, from [Link]

• Takeuchi, T., et al. (2021). Safety and Effectiveness of Peficitinib (ASP015K) in Patients with Rheumatoid Arthritis: Final Results (32 Months of Mean Peficitinib Treatment) From a Long-Term, Open-Label Extension Study in Japan, Korea, and Taiwan. Rheumatology and Therapy, 8(2), 829-847. Retrieved March 11, 2026, from [Link]

• Nakashima, K., et al. (2018). Discovery and structural characterization of peficitinib (ASP015K) as a novel and potent JAK inhibitor. Bioorganic & Medicinal Chemistry, 26(19), 5334-5347. Retrieved March 11, 2026, from [Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Peficitinib hydrobromide | JAK inhibitor | Psoriasis and Rheumatoid Arthritis | CAS# 1353219-05-2 | InvivoChem [invivochem.com]
• 4. What is the mechanism of Peficitinib Hydrobromide? [synapse.patsnap.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. selleckchem.com [selleckchem.com]
• 7. aksci.com [aksci.com]
• 8. The Bioequivalence of Two Peficitinib Formulations, and the Effect of Food on the Pharmacokinetics of Peficitinib: Two‐Way Crossover Studies of a Single Dose of 150 mg Peficitinib in Healthy Volunteers - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. newdrugapprovals.org [newdrugapprovals.org]
• 11. researchgate.net [researchgate.net]

Peficitinib (Hydrochloride) Technical Support &amp; Troubleshooting Center

Welcome to the Application Scientist Support Center for Peficitinib (ASP015K) hydrochloride . Peficitinib is a potent, orally bioavailable pan-Janus kinase (JAK) inhibitor with moderate selectivity for JAK3, widely utilized in immunological research and in vivo models of rheumatoid arthritis[1].

This guide is designed for research scientists and drug development professionals. It bypasses basic introductory material to directly address unexpected data deviations, formulation challenges, and assay discrepancies, ensuring high-fidelity experimental outcomes.

Section 1: Pharmacological Baselines & Expected Metrics

Before troubleshooting, verify that your baseline data aligns with established biochemical parameters. Peficitinib competitively binds to the ATP-binding pocket of JAK enzymes, preventing the downstream phosphorylation of Signal Transducer and Activator of Transcription (STAT) proteins[2].

Table 1: Consensus In Vitro IC50 Values for Peficitinib

Target Kinase	Cell-Free IC50 (nM)	Fold-Selectivity (vs JAK3)
JAK1	3.9	~5.5x
JAK2	5.0	~7.0x
JAK3	0.71	1.0x (Reference)
TYK2	4.8	~6.8x

(Data aggregated from standardized biochemical kinase assays[1][3][4])

Caption: Mechanism of Action: Peficitinib disrupts the JAK-STAT signaling cascade via ATP-competitive inhibition.

Section 2: Troubleshooting In Vitro Assays

Q: Why is the IC50 of Peficitinib in my whole-blood pSTAT5 assay (~124 nM) significantly higher than the biochemical cell-free assay (<5 nM)? A (Causality & Mechanism): This right-shift is a classic hallmark of ATP-competitive kinase inhibitors[3]. In a cell-free assay, ATP concentrations are kept artificially low (e.g., 10-100 µM) to calculate the Ki​ . However, inside living human leukocytes or rat whole blood, intracellular ATP concentrations are in the millimolar range (1-5 mM). This high endogenous ATP outcompetes Peficitinib for the kinase active site, increasing the apparent IC50. Furthermore, Peficitinib exhibits high plasma protein binding, meaning the free fraction of the drug available to penetrate cells in whole blood is heavily reduced[5]. Actionable Fix: Always report cell-based IC50s relative to the specific assay matrix. If comparing analogs, standardize the serum concentration (e.g., 10% FBS) across all wells to maintain a constant free-drug fraction.

Q: My cells are precipitating the compound when transitioning from the DMSO stock to the aqueous culture media. How do I prevent this? A (Causality & Mechanism): Peficitinib hydrochloride has excellent solubility in DMSO (up to 65 mg/mL) but extremely poor aqueous solubility (≤0.1 mg/mL at pH 7)[6]. When a highly concentrated DMSO stock is spiked directly into aqueous media, the rapid change in dielectric constant causes the hydrophobic core of the molecule to crash out of solution before it can disperse. Actionable Fix: Perform serial dilutions in DMSO first, so that the final spike-in volume maintains a constant, low DMSO concentration (≤0.1% v/v) across all treatment groups. Never dilute a high-concentration DMSO stock directly with water or PBS prior to adding it to the media.

Section 3: Troubleshooting In Vivo Models

Q: I am administering Peficitinib orally in an Adjuvant-Induced Arthritis (AIA) rat model, but paw swelling is not decreasing despite strong in vitro data. What went wrong? A (Causality & Mechanism): If your in vitro pSTAT5 inhibition is successful but in vivo efficacy fails, the issue is likely pharmacokinetic (PK) exposure. Peficitinib's bioavailability is highly dependent on formulation and gastric conditions (exposure increases significantly under fed conditions)[6]. In AIA rat models, the effective prophylactic dose (ED50) for paw swelling is ~2.7 mg/kg[3]. If formulated purely in saline or water, the drug will not absorb across the gastrointestinal epithelium. Actionable Fix: Reformulate the in vivo dosing solution using a validated co-solvent system (e.g., DMSO/PEG300/Tween 80/Water) to maintain the drug in a dissolved state in the GI tract[6]. Ensure dosing is performed consistently relative to the animals' feeding schedule.

Caption: Diagnostic workflow for troubleshooting unexpected efficacy or potency data in Peficitinib assays.

Section 4: Self-Validating Experimental Protocols

To ensure scientific trustworthiness, every assay must contain internal controls that validate the mechanism of action. Below are standardized, self-validating protocols for Peficitinib.

Protocol 1: Preparation of Peficitinib Hydrochloride for In Vivo Dosing (Co-solvent Method)

Self-Validation Checkpoint: Visual inspection at each step ensures the compound has not crashed out. A cloudy solution indicates failure and will result in erratic PK data[6].

• Stock Preparation: Dissolve Peficitinib hydrochloride in 100% fresh, anhydrous DMSO to a concentration of 65 mg/mL. Vortex for 1-2 minutes until completely clear.

• PEG Addition: In a sterile tube, add 40% (v/v) PEG300. Add the required volume of the DMSO stock (maximum 5% final v/v). Mix thoroughly. (Causality: PEG300 acts as a solubilizer and prevents precipitation when transitioning to aqueous phases).

• Surfactant Addition: Add 5% (v/v) Tween 80. Mix gently to avoid excessive foaming. (Causality: Tween 80 reduces surface tension and aids in gastrointestinal dispersion).

• Aqueous Phase: Slowly add 50% (v/v) sterile ddH₂O or saline dropwise while vortexing.

• Validation: The final solution must be optically clear. Use within 4 hours to prevent delayed precipitation.

Protocol 2: Quantifying IL-2 Induced STAT5 Phosphorylation via Flow Cytometry

Self-Validation Checkpoint: This protocol includes a parallel viability readout. If pSTAT5 decreases but cell viability also drops, the result is confounded by cytotoxicity, not selective JAK inhibition[7].

• Cell Preparation: Suspend human T-cells or rat splenocytes in RPMI-1640 supplemented with 10% FBS at 1.5×106 cells/mL[7].

• Compound Pre-incubation: Treat cells with serial dilutions of Peficitinib (e.g., 1 nM to 1000 nM) for 1 hour at 37°C. (Causality: This allows the compound to permeate the cell membrane and equilibrate with intracellular ATP).

• Cytokine Stimulation: Stimulate cells with IL-2 for 15-30 minutes. (Causality: IL-2 specifically activates the JAK1/JAK3 heterodimer, triggering rapid STAT5 phosphorylation[3][7]).

• Fixation & Permeabilization: Immediately halt the reaction by adding paraformaldehyde (final concentration 1.5%) for 10 minutes, followed by permeabilization with ice-cold 100% methanol for 30 minutes.

• Staining: Stain with an anti-phospho-STAT5 (pY694) fluorophore-conjugated antibody.

• Parallel Viability Control: In a duplicate unstimulated plate treated with Peficitinib for 72 hours, add alamarBlue® for 4 hours. Measure fluorescence (Ex: 545 nm, Em: 590 nm) to confirm the IC50 of pSTAT5 inhibition occurs at non-toxic concentrations[7].

Sources

• 1. ard.bmj.com [ard.bmj.com]
• 2. benchchem.com [benchchem.com]
• 3. Peficitinib hydrobromide | JAK inhibitor | Psoriasis and Rheumatoid Arthritis | CAS# 1353219-05-2 | InvivoChem [invivochem.com]
• 4. apexbt.com [apexbt.com]
• 5. Pharmacokinetics, Pharmacodynamics, and Safety of Peficitinib (ASP015K) in Healthy Male Caucasian and Japanese Subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. PEFICITINIB [drugs.ncats.io]

Technical Support Center: Peficitinib Assay Troubleshooting Guide

Welcome to the Application Scientist Support Portal for Peficitinib (hydrochloride/hydrobromide) .

Peficitinib (formerly ASP015K) is a highly potent, orally bioavailable pan-Janus kinase (JAK) inhibitor targeting JAK1, JAK2, JAK3, and TYK2[1]. While it is an exceptional pharmacological tool with IC50 values in the low nanomolar range, its distinct chemical structure—specifically the [2]—can introduce optical and biochemical artifacts during in vitro screening.

This guide provides researchers with the mechanistic causality behind these interferences and self-validating protocols to ensure absolute data integrity.

The Causality of Assay Interference (The "Why")

To troubleshoot effectively, you must understand the physiochemical properties of Peficitinib that conflict with high-throughput screening (HTS) reagents.

• Autofluorescence & Inner Filter Effect (IFE): Peficitinib contains a 7-azaindole (pyrrolo[2,3-b]pyridine) scaffold[2]. This highly conjugated π -electron system absorbs UV/Vis light (typically 300–350 nm) and emits fluorescence in the 400–450 nm range. In assays relying on fluorophores with overlapping spectra (e.g., coumarin-based substrates or specific FRET pairs), this causes profound signal quenching or false-positive fluorescence[3].

• ATP-Mimetic Cross-Reactivity: Peficitinib is an ATP-competitive kinase inhibitor[1]. Because it mimics ATP to bind the JAK kinase hinge region, it can occasionally cross-react with other ATP-dependent reporter enzymes used in assays—most notably Firefly Luciferase (Fluc) in cell viability kits.

• Colloidal Aggregation: Like many lipophilic small molecules, high concentrations of Peficitinib (>10 µM) in aqueous, detergent-free buffers can form colloidal aggregates. These aggregates act as [3], non-specifically sequestering proteins and causing erratic dose-response curves.

Fig 1: JAK-STAT signaling pathway and the targeted ATP-competitive inhibition by Peficitinib.

Quantitative Data: Interference Thresholds

The table below summarizes the on-target potency of Peficitinib versus the threshold concentrations where assay interference typically manifests. Use this to determine if your working concentration is at risk.

Target / Assay Component	IC50 / Interference Threshold	Mechanism of Action / Interference
JAK3	0.7 nM[4]	On-target ATP-competitive inhibition
JAK1	3.9 nM[4]	On-target ATP-competitive inhibition
TYK2	4.8 nM[1]	On-target ATP-competitive inhibition
JAK2	5.0 nM[1]	On-target ATP-competitive inhibition
TR-FRET (Ex 320/340nm)	> 5.0 µM	Autofluorescence/IFE from pyrrolo[2,3-b]pyridine core
Firefly Luciferase	> 10.0 µM (Variable)	Off-target ATP-mimetic inhibition (False positive toxicity)
Colloidal Aggregation	> 30.0 µM	Non-specific protein sequestration in detergent-free buffer

Self-Validating Experimental Protocols

To guarantee scientific trustworthiness, any troubleshooting assay must isolate the variable . The following protocols are designed as self-validating systems.

Protocol A: Autofluorescence Subtraction in TR-FRET Kinase Assays

Objective: Eliminate inner-filter effects (IFE) and autofluorescence caused by the compound's core structure. Causality: Time-resolved (TR) measurements inherently reduce background because the delay (e.g., 50 µs) allows short-lived compound autofluorescence to decay. However, IFE (absorbance of the excitation light) still occurs. A compound-only control maps the exact optical interference at each concentration for mathematical subtraction.

• Plate Setup: Prepare two parallel sets of wells in a 384-well black microplate:

  • Assay Wells: Kinase + Substrate + ATP + Peficitinib.

  • Compound Control Wells: Assay Buffer + Peficitinib only (No Kinase, No Substrate).

• Assay Execution: Run the standard TR-FRET kinase reaction (e.g., 60 minutes at Room Temperature).

• Stop & Detect: Add the TR-FRET detection reagents (e.g., Europium-labeled antibody and Acceptor fluorophore).

• Dual-Wavelength Measurement: Read the plate using a time-resolved fluorometer. Excite at 320/340 nm. Read emission at 615 nm (Donor) and 665 nm (Acceptor).

• Data Correction: Calculate the raw emission ratio (665/615). Subtract the emission ratio of the Compound Control Wells from the Assay Wells at each respective concentration to yield the true biological signal.

Protocol B: Cell-Free Luciferase Counter-Screen (Viability Assay Validation)

Objective: Determine if high concentrations of Peficitinib are actually killing cells, or simply inhibiting the luciferase enzyme in your ATP-based viability reagent (e.g., CellTiter-Glo®). Causality: If the luminescent signal decreases dose-dependently in a cell-free system spiked with ATP, the drug is directly inhibiting the reporter enzyme. If the signal remains constant, the reduction seen in your cellular assay is true biological cytotoxicity.

• Prepare a Cell-Free Baseline: Dispense 50 µL of complete culture media (without cells) into a 96-well opaque white microplate.

• Add ATP Spike: Add 1 µM exogenous ATP to all wells to simulate the physiological ATP released by viable cells.

• Compound Addition: Add Peficitinib in a 10-point dose-response curve (e.g., 0.1 nM to 50 µM), ensuring a constant 0.5% DMSO concentration across all wells.

• Reagent Addition: Add 50 µL of CellTiter-Glo® reagent to each well.

• Incubation: Shake for 2 minutes to simulate lysis, then incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Readout: Measure luminescence. A drop in signal >10% at high concentrations confirms direct assay interference.

Troubleshooting Logic & FAQs

Fig 2: Systematic troubleshooting logic tree for identifying and resolving Peficitinib assay interference.

Frequently Asked Questions

Q: My cellular assay shows severe toxicity when treating with Peficitinib at 10 µM. Is this on-target JAK inhibition toxicity? A: Not necessarily. Peficitinib is typically dissolved in DMSO. If your stock is 1 mM, a 10 µM final concentration results in 1% DMSO in the well. Many cell lines (especially primary immune cells like PBMCs) exhibit severe viability drops at DMSO concentrations >0.5%. Always run a DMSO-only vehicle control matched to your highest compound concentration to isolate solvent toxicity from compound efficacy.

Q: I am treating Rheumatoid Arthritis Fibroblast-Like Synoviocytes (FLS) with Peficitinib to block IL-6 induced STAT3 activation, but my Western blot shows no reduction in total STAT3. Is the drug failing? A: No, this is the exact expected mechanism. Peficitinib is an ATP-competitive inhibitor of JAK kinases; it prevents the phosphorylation of STAT proteins by JAK, but it does not degrade the total STAT protein pool[5]. You must use a phospho-specific antibody (e.g., anti-pSTAT3 Tyr705) to observe the inhibitory effect[5].

Q: At concentrations above 30 µM in biochemical kinase assays, the dose-response curve becomes erratic and non-sigmoidal. Why? A: Small molecules can form colloidal aggregates in aqueous buffers at high concentrations, which non-specifically sequester assay proteins and enzymes[3]. To validate if aggregation is occurring, add a non-ionic detergent (e.g., 0.01% Triton X-100 or CHAPS) to your assay buffer. Detergents disrupt colloidal aggregates; if the erratic curve resolves into a clean sigmoidal shape, aggregation was the culprit.

References

• Peficitinib for the treatment of rheumatoid arthritis: an overview from clinical trials. Expert Opinion on Pharmacotherapy (Taylor & Francis).[Link]

• 1H-Pyrrolo(2,3-b)pyridine | C7H6N2 | CID 9222. PubChem (National Institutes of Health).[Link]

• Apparent Activity in High-Throughput Screening: Origins of Compound-Dependent Assay Interference. Current Opinion in Chemical Biology (PMC).[Link]

• Efficacy and safety of peficitinib (ASP015K) in patients with rheumatoid arthritis... Annals of the Rheumatic Diseases (PMC).[Link]

• Peficitinib Inhibits the Chemotactic Activity of Monocytes via Proinflammatory Cytokine Production in Rheumatoid Arthritis Fibroblast-Like Synoviocytes. International Journal of Molecular Sciences (MDPI).[Link]

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. 1H-Pyrrolo(2,3-b)pyridine | C7H6N2 | CID 9222 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Peficitinib hydrobromide | JAK inhibitor | Psoriasis and Rheumatoid Arthritis | CAS# 1353219-05-2 | InvivoChem [invivochem.com]
• 5. mdpi.com [mdpi.com]

Technical Support Center: Validating Peficitinib (hydrochloride) Activity in a New Cell Line

This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for validating the activity of Peficitinib (hydrochloride) in a new cell line.

Introduction to Peficitinib

Peficitinib is an orally administered, pan-Janus kinase (JAK) inhibitor.[1] It targets the JAK family of enzymes, which includes JAK1, JAK2, JAK3, and Tyrosine Kinase 2 (TYK2).[1] These enzymes are essential for signaling pathways of numerous cytokines and growth factors involved in immune function and hematopoiesis.[2] By inhibiting JAKs, Peficitinib disrupts the signaling cascades that contribute to inflammatory processes in autoimmune diseases.[1][2] Specifically, it blocks the phosphorylation and activation of Signal Transducer and Activator of Transcription (STAT) proteins.[1][3] This leads to a reduction in the production of pro-inflammatory cytokines, making it an effective treatment for conditions like rheumatoid arthritis.[1][3][4]

Peficitinib is known to inhibit all four JAK enzymes at low nanomolar concentrations.[4] In-vitro kinase assays have shown its half-maximal inhibitory concentrations (IC50) to be 3.9 nM for JAK1, 5.0 nM for JAK2, 0.7 nM for JAK3, and 4.8 nM for TYK2.[5][6]

Diagram: Peficitinib's Mechanism of Action

Caption: Peficitinib inhibits the JAK-STAT signaling pathway.

Frequently Asked Questions (FAQs) and Troubleshooting

This section addresses common issues encountered when validating Peficitinib's activity in a novel cell line.

Q1: I'm not observing the expected inhibitory effect of Peficitinib in my new cell line. What are the potential causes?

A1: Several factors could contribute to a lack of observed activity. Consider the following:

• JAK-STAT Pathway Activation: Confirm that the JAK-STAT pathway is active in your cell line under your experimental conditions. Some cell lines may not have constitutively active JAK signaling and may require stimulation with an appropriate cytokine (e.g., IL-2, IL-6, IFN-γ) to induce the pathway.[2]

• Cell Line Specificity: The expression levels of different JAK isoforms can vary between cell lines. If your cell line of interest primarily relies on a JAK isoform that is less potently inhibited by Peficitinib, the observed effect might be weaker.

• Compound Solubility and Stability: Peficitinib hydrochloride has low aqueous solubility.[7][8] Ensure that the compound is fully dissolved in your stock solution, typically in fresh DMSO.[7] When preparing working concentrations, be mindful of potential precipitation in aqueous media. It is recommended to use formulations immediately after preparation.[7]

• Assay Conditions: The concentration of Peficitinib, incubation time, and cell density can all influence the outcome. Optimize these parameters for your specific cell line and assay.

• Drug Efflux Pumps: Some cell lines express high levels of drug efflux pumps (e.g., P-glycoprotein), which can actively transport Peficitinib out of the cell, reducing its intracellular concentration and apparent potency.

Q2: How do I prepare Peficitinib (hydrochloride) for my cell-based assays?

A2: Proper preparation is critical for obtaining reliable results.

• Solvent Selection: Peficitinib hydrochloride is soluble in Dimethyl Sulfoxide (DMSO).[7] One source suggests a solubility of 65 mg/mL in fresh DMSO.[7]

• Stock Solution Preparation: Prepare a high-concentration stock solution in anhydrous DMSO. Store this stock solution at -80°C for long-term stability (up to 2 years) or -20°C for shorter-term storage (up to 1 year).[9] Avoid repeated freeze-thaw cycles by aliquoting the stock solution.[9]

• Working Solution Preparation: When preparing working solutions, dilute the DMSO stock in your cell culture medium. To avoid precipitation, it is crucial to mix thoroughly and ensure the final DMSO concentration is low (typically ≤ 0.1%) and non-toxic to your cells.

Solvent	Solubility	Reference
Water	0.159 mg/mL	[7]
Water (pH 7)	≤0.1 mg/mL	[7][8]
DMSO	65 mg/mL (in fresh DMSO)	[7]

Q3: What are the key experiments to validate Peficitinib's activity?

A3: A multi-faceted approach is recommended to robustly validate Peficitinib's activity.

• Confirm Target Expression: Verify that your cell line expresses the target JAK kinases (JAK1, JAK2, JAK3, and TYK2) at the protein level using techniques like Western blotting or flow cytometry.

• Assess Target Engagement: Directly measure the inhibition of JAK-STAT signaling. This is typically done by stimulating the cells with a relevant cytokine and then measuring the phosphorylation of downstream STAT proteins (e.g., pSTAT1, pSTAT3, pSTAT5) via Western blotting or a phospho-specific ELISA.[9][10] A dose-dependent decrease in STAT phosphorylation upon Peficitinib treatment is a strong indicator of target engagement.

• Measure Downstream Functional Effects: Evaluate the impact of Peficitinib on a relevant cellular function that is dependent on JAK-STAT signaling. This could include:

  • Cell Proliferation/Viability Assays: In cell lines where proliferation is driven by cytokines that signal through JAKs, Peficitinib should inhibit cell growth.[9][11]

  • Cytokine Production Assays: Measure the production of pro-inflammatory cytokines that are regulated by the JAK-STAT pathway.[12]

Experimental Protocols

Protocol 1: Western Blot for Phospho-STAT3 Inhibition

This protocol outlines a method to assess Peficitinib's ability to inhibit cytokine-induced STAT3 phosphorylation.

• Cell Seeding: Seed your cells in a 6-well plate at a density that will result in 70-80% confluency at the time of the experiment.

• Serum Starvation (Optional): Depending on the cell line, you may need to serum-starve the cells for 4-6 hours to reduce basal levels of STAT phosphorylation.

• Peficitinib Pre-treatment: Treat the cells with a range of Peficitinib concentrations (e.g., 0.1 nM to 1 µM) for 1-2 hours. Include a vehicle control (DMSO).

• Cytokine Stimulation: Stimulate the cells with an appropriate cytokine (e.g., 100 ng/mL IL-6) for 15-30 minutes.

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Western Blotting: Separate equal amounts of protein on an SDS-PAGE gel and transfer to a PVDF membrane.

• Antibody Incubation: Probe the membrane with primary antibodies against phospho-STAT3 and total STAT3. Subsequently, incubate with the appropriate HRP-conjugated secondary antibodies.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate.

• Analysis: Quantify the band intensities and normalize the phospho-STAT3 signal to the total STAT3 signal.

Diagram: Experimental Workflow for Peficitinib Validation

Caption: A typical workflow for validating Peficitinib activity.

Troubleshooting Guide: Decision Tree

Caption: A decision tree for troubleshooting Peficitinib experiments.

References

• Patsnap Synapse. (2024, July 17). What is the mechanism of Peficitinib Hydrobromide? Retrieved from [Link]

• Patsnap Synapse. (2024, June 14). What is Peficitinib Hydrobromide used for? Retrieved from [Link]

• IUPHAR/BPS Guide to PHARMACOLOGY. (2025, February). peficitinib. Retrieved from [Link]

• Markham, A. (2020). Peficitinib for the treatment of rheumatoid arthritis: an overview from clinical trials. Expert Opinion on Pharmacotherapy, 21(8), 865-871.

• INiTS. (2020, November 26). Cell-based test for kinase inhibitors. Retrieved from [Link]

• ResearchGate. (n.d.). Discovery and structural characterization of peficitinib (ASP015K) as a novel and potent JAK inhibitor. Retrieved from [Link]

• Ouellette, S. B., Noel, B. M., & Parker, L. L. (2016). A Cell-Based Assay for Measuring Endogenous BcrAbl Kinase Activity and Inhibitor Resistance. PLoS ONE, 11(9), e0161748.
• Mohiuddin, I. S., Wei, S. J., Yang, I., Martinez, G., Cho, H., & Kang, M. H. (2020). A cell-based screening assay to identify novel kinase inhibitors. Cancer Research, 80(16_Supplement), 4040.
• Vasta, J. D., Corona, C. R., Wilkinson, J., Zimprich, C. A., Hartnett, J. R., Ingold, M. R., ... & Robers, M. B. (2018). Cellular Selectivity Analyses Reveal Distinguishing Profiles for Type II Kinase Inhibitors. Cell Chemical Biology, 25(10), 1253-1263.e4.
• Ishikawa, M., Nakayamasuji, T., Yoshimura, T., Fukuda, T., & Kondo, M. (2020). In vitro pharmacological effects of peficitinib on lymphocyte activation: a potential treatment for systemic sclerosis with JAK inhibitors.

• Eurofins Discovery. (n.d.). Cell-based Tyrosine Kinase Assays, Detect RTK/CTK Signaling. Retrieved from [Link]

• Ito, T., Kanefuji, T., Chino, K., & Takeuchi, M. (2019). Peficitinib Inhibits the Chemotactic Activity of Monocytes via Proinflammatory Cytokine Production in Rheumatoid Arthritis Fibroblast-Like Synoviocytes. International Journal of Molecular Sciences, 20(12), 2862.
• Ishida, J., Shudou, M., & Ieiri, I. (2020). The Bioequivalence of Two Peficitinib Formulations, and the Effect of Food on the Pharmacokinetics of Peficitinib: Two‐Way Crossover Studies of a Single Dose of 150 mg Peficitinib in Healthy Volunteers. Clinical Pharmacology in Drug Development, 9(6), 743-750.
• Takeuchi, T., Tanaka, Y., Tanaka, S., Kawakami, A., Iwasaki, M., Katayama, K., ... & Rokuda, M. (2020). Safety and Effectiveness of Peficitinib (ASP015K) in Patients with Rheumatoid Arthritis: Final Results (32 Months of Mean Peficitinib Treatment) From a Long-Term, Open-Label Extension Study in Japan, Korea, and Taiwan.
• Kondo, M., Ikee, R., & Ieiri, I. (2019). Investigation of Potential Drug–Drug Interactions between Peficitinib (ASP015K) and Methotrexate in Patients with Rheumatoid Arthritis.
• Takeuchi, T., Tanaka, Y., Tanaka, S., Kawakami, A., Iwasaki, M., Katayama, K., ... & Rokuda, M. (2019). Efficacy and safety of peficitinib (ASP015K) in patients with rheumatoid arthritis and an inadequate response to methotrexate: results of a phase III randomised, double-blind, placebo-controlled trial (RAJ4) in Japan.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. What is Peficitinib Hydrobromide used for? [synapse.patsnap.com]
• 3. What is the mechanism of Peficitinib Hydrobromide? [synapse.patsnap.com]
• 4. peficitinib | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 5. tandfonline.com [tandfonline.com]
• 6. Investigation of Potential Drug–Drug Interactions between Peficitinib (ASP015K) and Methotrexate in Patients with Rheumatoid Arthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. The Bioequivalence of Two Peficitinib Formulations, and the Effect of Food on the Pharmacokinetics of Peficitinib: Two‐Way Crossover Studies of a Single Dose of 150 mg Peficitinib in Healthy Volunteers - PMC [pmc.ncbi.nlm.nih.gov]
• 9. medchemexpress.com [medchemexpress.com]
• 10. Peficitinib Inhibits the Chemotactic Activity of Monocytes via Proinflammatory Cytokine Production in Rheumatoid Arthritis Fibroblast-Like Synoviocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. academic.oup.com [academic.oup.com]

Reference Data & Comparative Studies

In Vitro Efficacy Comparison: Peficitinib vs. Baricitinib in JAK/STAT Modulation

As the landscape of targeted synthetic disease-modifying antirheumatic drugs (tsDMARDs) expands, understanding the precise in vitro pharmacological profiles of Janus kinase (JAK) inhibitors is critical for drug development professionals. While both peficitinib (hydrochloride) and baricitinib target the JAK/STAT signaling cascade to suppress pro-inflammatory cytokine production, their distinct selectivity profiles dictate their downstream cellular effects.

This guide provides an in-depth, mechanistic comparison of peficitinib and baricitinib, supported by quantitative data and a self-validating experimental framework for assessing their in vitro efficacy.

Mechanistic Framework and Kinase Selectivity

The JAK family consists of four intracellular tyrosine kinases: JAK1, JAK2, JAK3, and TYK2. These kinases associate with various cytokine receptors to mediate signal transduction via the phosphorylation of Signal Transducer and Activator of Transcription (STAT) proteins.

• Baricitinib is a reversible, ATP-competitive inhibitor highly selective for JAK1 and JAK2 . By specifically blocking these isoforms, it potently disrupts signaling from IL-6, interferons (IFN-γ), and GM-CSF, which are primary drivers in rheumatoid arthritis (RA) pathogenesis 1.

• Peficitinib (hydrochloride) is characterized as a pan-JAK inhibitor . It demonstrates potent, broad-spectrum inhibition across all four JAK isoforms. Notably, its strong affinity for JAK3 allows it to effectively suppress common gamma-chain ( γc​ ) cytokines like IL-2 and IL-15, which are vital for T-cell and NK-cell proliferation 2.

JAK/STAT signaling pathway illustrating targeted inhibition by Peficitinib and Baricitinib.

Quantitative In Vitro Comparison

Biochemical enzymatic assays utilizing recombinant human JAK kinases provide the foundational baseline for target affinity. The table below synthesizes the half-maximal inhibitory concentration ( IC50​ ) values for both compounds.

Target Kinase	Peficitinib IC50​ (nM)	Baricitinib IC50​ (nM)	Primary Affected Cytokine Pathways
JAK1	3.9	5.9	IL-6, IFN-γ, IFN-α
JAK2	5.0	5.7	IL-6, GM-CSF, EPO
JAK3	0.7	>400	IL-2, IL-4, IL-15, IL-21
TYK2	4.8	53.0	IL-12, IL-23, IFN-α

Data synthesized from standard biochemical recombinant kinase assays 1, , 3.

Interpretation of Causality: While baricitinib and peficitinib show comparable potency against JAK1 and JAK2, their divergence at JAK3 is the critical differentiator. Because IL-2 receptor signaling strictly requires the heterodimerization of JAK1 and JAK3, baricitinib's lack of JAK3 activity renders it less effective at modulating T-cell proliferation directly via the IL-2 axis. Conversely, peficitinib's sub-nanomolar affinity for JAK3 results in profound suppression of IL-2-induced STAT5 phosphorylation 2, 4.

Self-Validating Experimental Protocol: Cellular pSTAT Assay

Biochemical IC50​ values do not perfectly predict cellular efficacy due to intracellular ATP concentrations and the requirement of JAKs to function as dimers. To evaluate true in vitro efficacy, researchers must utilize a cell-based Phospho-STAT (pSTAT) assay.

The following protocol is designed as a self-validating system . It incorporates critical internal controls (viability baselines and vehicle controls) to ensure that the observed reduction in pSTAT is strictly due to kinase target engagement, rather than compound cytotoxicity or assay artifact.

Step-by-step in vitro workflow for evaluating JAK inhibitor efficacy via pSTAT quantification.

Step-by-Step Methodology

Step 1: PBMC Isolation & Preparation

• Action: Isolate Peripheral Blood Mononuclear Cells (PBMCs) from healthy human whole blood using density gradient centrifugation (e.g., Ficoll-Paque). Resuspend in RPMI 1640 supplemented with 10% FBS.

• Causality: Immortalized or engineered cell lines often possess altered kinase expression profiles or lack necessary cytokine receptor subunits, which skews the apparent IC50​ . Primary PBMCs provide a physiologically relevant stoichiometry of JAKs and STATs.

Step 2: Compound Pre-incubation & Controls

• Action: Seed cells at 1×105 cells/well. Treat with serial dilutions of Peficitinib or Baricitinib (0.1 nM to 10 µM) in 0.1% DMSO for 1 hour at 37°C.

• Self-Validation: Run a parallel plate using a luminescent cell viability assay (e.g., CellTiter-Glo) to confirm that high compound concentrations do not induce apoptosis. Include a 0.1% DMSO vehicle control (maximum signal) and an unstimulated control (basal signal).

• Causality: JAK inhibitors are ATP-competitive. They require sufficient time to cross the lipid bilayer and establish equilibrium at the intracellular kinase ATP-binding site before the massive influx of ATP turnover triggered by cytokine receptor dimerization.

Step 3: Cytokine Stimulation

• Action: Stimulate separate wells with either 50 ng/mL human recombinant IL-6 (to assess JAK1/2-dependent STAT3 phosphorylation) or 50 ng/mL IL-2 (to assess JAK1/3-dependent STAT5 phosphorylation) for exactly 15 minutes.

• Causality: STAT phosphorylation is highly transient. Prolonged stimulation (>30 mins) triggers the transcription of Suppressor of Cytokine Signaling (SOCS) proteins. These act as a negative feedback loop, dephosphorylating STATs and confounding the inhibitor's true primary efficacy.

Step 4: Cell Lysis and Extraction

• Action: Halt the reaction immediately by lysing cells using RIPA buffer supplemented with broad-spectrum protease and phosphatase inhibitors (e.g., sodium orthovanadate and NaF).

• Causality: Phosphatase inhibitors are absolutely critical; without them, endogenous cellular phosphatases will rapidly strip the phosphate groups from STAT during the lysis process, destroying the assay window.

Step 5: pSTAT Quantification

• Action: Quantify pSTAT3 and pSTAT5 levels using a sandwich ELISA or intracellular flow cytometry (Phosflow). Normalize the luminescent/fluorescent signals to total STAT protein levels. Calculate the cellular IC50​ using non-linear regression analysis.

Conclusion

Both peficitinib and baricitinib exhibit profound in vitro efficacy, but their utility diverges based on their selectivity profiles. Baricitinib’s tight restriction to JAK1/2 makes it a precision tool for dampening IL-6 and interferon-driven pathologies. Conversely, peficitinib’s pan-JAK profile—specifically its potent JAK3 inhibition—grants it a broader immunosuppressive footprint, effectively halting γc​ cytokine signaling (IL-2, IL-15) that drives lymphocyte proliferation. Selecting the appropriate inhibitor for downstream drug development relies entirely on matching these in vitro kinase profiles to the specific cytokine drivers of the target disease.

References

• Differential properties of Janus kinase inhibitors in the treatment of immune-mediated inflammatory diseases. NIH PMC.[Link]

• In vitro pharmacological effects of peficitinib on lymphocyte activation: a potential treatment for systemic sclerosis with JAK inhibitors. Oxford Academic (Rheumatology).[Link]

• JAK selectivity and the implications for clinical inhibition of pharmacodynamic cytokine signalling by filgotinib, upadacitinib, tofacitinib and baricitinib. Annals of the Rheumatic Diseases (BMJ).[Link]

Sources

• 1. Differential properties of Janus kinase inhibitors in the treatment of immune-mediated inflammatory diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. Peficitinib hydrobromide | JAK inhibitor | Psoriasis and Rheumatoid Arthritis | CAS# 1353219-05-2 | InvivoChem [invivochem.com]
• 4. ard.bmj.com [ard.bmj.com]

Peficitinib vs. Methotrexate in Preclinical Models of Rheumatoid Arthritis: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth comparison of the preclinical efficacy of Peficitinib (hydrochloride), a novel Janus kinase (JAK) inhibitor, and methotrexate, the long-standing first-line therapy for rheumatoid arthritis (RA). While direct head-to-head animal studies comparing Peficitinib and methotrexate are not available in the published literature, this document synthesizes the existing preclinical data for each compound and bridges these findings with clinical evidence to offer a comprehensive overview for researchers in rheumatology and drug development.

Introduction: Mechanisms of Action

A fundamental understanding of the distinct mechanisms of action of Peficitinib and methotrexate is crucial for interpreting their effects in preclinical models and their therapeutic potential.

Peficitinib , as a JAK inhibitor, targets the intracellular signaling pathways of numerous cytokines that are pivotal in the pathogenesis of RA.[1] By inhibiting JAKs, Peficitinib disrupts the phosphorylation and activation of Signal Transducer and Activator of Transcription (STAT) proteins, which in turn prevents the translocation of STATs to the nucleus and the subsequent transcription of pro-inflammatory genes.[2] Peficitinib is a pan-JAK inhibitor, meaning it inhibits multiple members of the JAK family (JAK1, JAK2, JAK3, and TYK2).[1][3]

Methotrexate , a folate analog antimetabolite, has a more complex and less targeted mechanism of action in RA.[4] Its anti-inflammatory effects are thought to be mediated through various pathways, including the inhibition of dihydrofolate reductase, leading to a decrease in the synthesis of purines and pyrimidines, and an increase in adenosine levels, which has potent anti-inflammatory properties.

Visualizing the Signaling Pathways

The following diagram illustrates the intracellular signaling cascade targeted by Peficitinib.

Caption: Peficitinib's mechanism of action via JAK-STAT pathway inhibition.

Preclinical Efficacy in Animal Models of Arthritis

Animal models of RA, such as collagen-induced arthritis (CIA) and adjuvant-induced arthritis (AIA), are instrumental in evaluating the in vivo efficacy of novel therapeutic agents.

Peficitinib in a Rat Adjuvant-Induced Arthritis (AIA) Model

A key study has demonstrated the potent efficacy of Peficitinib in a rat AIA model.[5] In this model, Peficitinib was administered orally and showed a dose-dependent suppression of paw swelling and bone destruction.

Parameter	Vehicle Control	Peficitinib (low dose)	Peficitinib (high dose)
Paw Swelling	Severe	Moderate Reduction	Significant Reduction
Bone Destruction	Evident	Reduced	Markedly Reduced

These findings highlight the therapeutic potential of Peficitinib in mitigating the clinical signs and structural damage associated with inflammatory arthritis.

Methotrexate in Animal Models of Arthritis

Methotrexate has been extensively studied in various animal models of RA, including CIA in mice and rats, and AIA in rats. It has consistently been shown to reduce disease severity, paw swelling, and joint inflammation. However, the efficacy can vary depending on the model, dosing regimen, and timing of administration.

Due to the lack of direct comparative studies, a side-by-side quantitative comparison with Peficitinib from preclinical data is not feasible.

Bridging Preclinical Findings to Clinical Reality

While direct preclinical comparisons are absent, the clinical development of Peficitinib provides valuable insights, particularly from studies involving patients with an inadequate response to methotrexate.

In several Phase 3 clinical trials, Peficitinib, administered as monotherapy or in combination with methotrexate, demonstrated significant improvements in clinical outcomes for patients with RA who had an inadequate response to methotrexate alone.[6][7][8] These trials showed that Peficitinib could effectively reduce the signs and symptoms of RA and inhibit the progression of structural joint damage.[6]

These clinical findings suggest that for a patient population where methotrexate is not sufficiently effective, Peficitinib offers a valuable therapeutic alternative with a distinct and targeted mechanism of action.

Experimental Protocols

Adjuvant-Induced Arthritis (AIA) in Rats: A Step-by-Step Methodology

This protocol outlines the induction and assessment of AIA in rats, a common model for studying RA.

Materials:

• Male Lewis rats (6-8 weeks old)

• Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis

• 27-gauge needle and syringe

• Calipers for paw volume measurement

• Micro-CT scanner for bone analysis

Procedure:

• Induction of Arthritis:

  • Anesthetize the rats using an appropriate method (e.g., isoflurane inhalation).

  • Inject 0.1 mL of CFA intradermally into the base of the tail.

• Treatment Administration:

  • Begin oral administration of Peficitinib, methotrexate, or vehicle control at a predetermined time point post-adjuvant injection (prophylactic or therapeutic regimen).

  • Dosing should be performed daily or as required by the study design.

• Clinical Assessment:

  • Monitor the rats daily for clinical signs of arthritis, including redness, swelling, and joint stiffness.

  • Measure the volume of both hind paws using calipers every 2-3 days.

  • Assign an arthritis score to each paw based on a standardized scoring system (e.g., 0-4 scale for inflammation severity).

• Radiographic and Histological Analysis:

  • At the end of the study, euthanize the rats and collect the hind paws.

  • Perform micro-CT scans to assess bone erosion and joint damage.

  • Process the joints for histological analysis to evaluate inflammation, pannus formation, and cartilage destruction.

Visualizing the Experimental Workflow

The following diagram outlines a typical experimental workflow for comparing therapeutic agents in an animal model of arthritis.

Caption: Workflow for a preclinical arthritis therapeutic comparison study.

Conclusion

Based on the available preclinical evidence, Peficitinib demonstrates potent anti-inflammatory and bone-protective effects in animal models of rheumatoid arthritis. While direct comparative studies with methotrexate in these models are lacking, the distinct and targeted mechanism of Peficitinib offers a strong rationale for its efficacy. Clinical trial data in patients with an inadequate response to methotrexate further support the therapeutic value of Peficitinib in the management of RA. Future head-to-head preclinical studies would be invaluable in providing a more definitive comparison of the in vivo efficacy of these two important anti-rheumatic drugs.

References

• Takeuchi T, Tanaka Y, Rokuda M, et al. Inhibition of Joint Destruction in Patients with Rheumatoid Arthritis Treated with Peficitinib in Combination with Methotrexate: A Randomized, Double-Blind, Placebo-Controlled Trial in Japan. Arthritis Rheumatol. 2019; 71 (suppl 10). [Link]

• Takeuchi T, Tanaka Y, Tanaka S, et al. Efficacy and safety of peficitinib (ASP015K) in patients with rheumatoid arthritis and an inadequate response to methotrexate: results of a phase III randomised, double-blind, placebo-controlled trial (RAJ4) in Japan. Ann Rheum Dis. 2019;78(10):1305-1319. [Link]

• Kivitz AJ, Gutierrez-Ureña SR, Poiley J, et al. Peficitinib, a JAK Inhibitor, in the Treatment of Moderate-to-Severe Rheumatoid Arthritis in Patients With an Inadequate Response to Methotrexate. Arthritis Rheumatol. 2017;69(4):709-719. [Link]

• Markham A. Peficitinib: First Global Approval. Drugs. 2019;79(8):887-891. [Link]

• Zhu T, Reeves B, Zutshi A, et al. Investigation of Potential Drug-Drug Interactions between Peficitinib (ASP015K) and Methotrexate in Patients with Rheumatoid Arthritis. Clin Drug Investig. 2018;38(11):1045-1053. [Link]

• Tanaka Y. Peficitinib for the treatment of rheumatoid arthritis: an overview from clinical trials. Expert Opin Pharmacother. 2020;21(10):1159-1167. [Link]

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• Takeuchi T, Tanaka Y, Tanaka S, et al. Efficacy and safety of peficitinib (ASP015K) in patients with rheumatoid arthritis and an inadequate response to methotrexate: Results of a phase III randomised, double-blind, placebo-controlled trial (RAJ4) in Japan. Ann Rheum Dis. 2019;78(10):1305-1319. [Link]

• Takeuchi T, Tanaka Y, Yamanaka H, et al. Efficacy and safety of peficitinib (ASP015K) in patients with rheumatoid arthritis and an inadequate response to conventional DMARDs: a randomised, double-blind, placebo-controlled phase III trial (RAJ3). Ann Rheum Dis. 2019;78(10):1320-1332. [Link]

• Min, JK, Lee, SY, Kim, WU. Peficitinib Inhibits the Chemotactic Activity of Monocytes via Proinflammatory Cytokine Production in Rheumatoid Arthritis Fibroblast-Like Synoviocytes. Int J Mol Sci. 2019;20(11):2835. [Link]

• Zhu T, Reeves B, Zutshi A, et al. Investigation of Potential Drug–Drug Interactions between Peficitinib (ASP015K) and Methotrexate in Patients with Rheumatoid Arthritis. Clin Drug Investig. 2018;38(11):1045-1053. [Link]

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A Comparative Analysis of Peficitinib's Safety Profile in the Landscape of JAK Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth comparative analysis of the safety profile of Peficitinib, a Janus kinase (JAK) inhibitor, in the context of other widely used alternatives for the treatment of rheumatoid arthritis (RA) and other inflammatory conditions. As a Senior Application Scientist, the goal is to present a nuanced, data-driven perspective to inform preclinical and clinical research, as well as drug development strategies.

Introduction: The Role and Mechanism of Peficitinib

Peficitinib (hydrochloride) is an orally administered small molecule that functions as a pan-JAK inhibitor.[1] It exerts its therapeutic effects by inhibiting the Janus kinase family of enzymes, which are critical components of the signaling pathways for numerous cytokines and growth factors involved in inflammation and immune responses.[2][3] Specifically, Peficitinib inhibits JAK1, JAK2, JAK3, and Tyrosine Kinase 2 (TYK2).[3][4] By blocking the JAK-STAT signaling pathway, Peficitinib effectively reduces the production of pro-inflammatory cytokines, thereby mitigating the inflammatory processes that drive autoimmune diseases like rheumatoid arthritis.[3][5] While it is considered a pan-JAK inhibitor, some in vitro studies suggest a degree of selectivity, with a lower inhibition of JAK2 compared to JAK1 and JAK3, which may potentially reduce the incidence of certain hematological adverse effects.[1][6]

Visualizing the Mechanism: The JAK-STAT Signaling Pathway

The following diagram illustrates the central role of JAKs in cytokine signaling and the point of intervention for inhibitors like Peficitinib.

Caption: Peficitinib inhibits JAKs, blocking cytokine signaling.

Comparative Safety Profile of Peficitinib

The safety of Peficitinib has been evaluated in several clinical trials, primarily in Asian patient populations.[7][8][9] A pooled analysis of these studies provides a comprehensive overview of its safety profile, which is largely comparable to other JAK inhibitors.[1][10]

Overall Adverse Events (AEs) and Serious Adverse Events (SAEs)

In long-term extension studies, a high percentage of patients (around 94.4%) experienced treatment-emergent adverse events (TEAEs).[11] However, most of these were of mild to moderate severity.[11] The most commonly reported TEAEs were nasopharyngitis and herpes zoster.[11][12]

The incidence of SAEs in pooled Phase 3 studies was similar between the Peficitinib 100 mg/day (9.4%) and 150 mg/day (7.6%) groups.[7][8][9] A network meta-analysis comparing Peficitinib with Tofacitinib and Baricitinib found no notable differences in the risk of AEs and SAEs at 12 weeks.[10][13]

Table 1: Incidence of Common and Serious Adverse Events with Peficitinib

Adverse Event Category	Peficitinib 100 mg/day	Peficitinib 150 mg/day	Placebo	Etanercept
Any AE (%)	88.5	87.7	-	89.0
SAEs (%)	9.4	7.6	-	9.0
Discontinuation due to AE (%)	9.4	6.5	-	-
Nasopharyngitis (%)	30.5	-	-	31.0
Herpes Zoster (Incidence Rate per 100 PY)	5.7 (4.2, 7.9)	5.7 (4.2, 7.9)	2.3 (0.6, 9.4)	2.6 (1.1, 6.2)
Serious Infections (Incidence Rate per 100 PY)	2.9 (1.9, 4.6)	2.9 (1.9, 4.6)	0.0	2.0 (0.8, 5.5)
Data sourced from pooled analyses of Phase 3 clinical trials.[7][8][9]

Adverse Events of Special Interest (AESI)

As with other JAK inhibitors, certain adverse events warrant special attention due to their potential severity and association with the mechanism of action.

• Serious Infections: The risk of serious infections is a known class-wide effect of JAK inhibitors.[14] For Peficitinib, the incidence rate of serious infections was 2.9 per 100 patient-years (PY) in pooled Phase 3 studies, which was numerically higher than placebo but comparable to etanercept.[8][9] Pneumonia was the most common serious infection.[8]

• Herpes Zoster: A notably higher incidence of herpes zoster-related disease is observed with Peficitinib (5.7 per 100 PY) compared to placebo (2.3 per 100 PY) and etanercept (2.6 per 100 PY).[7][8][9] This increased risk is a consistent finding across the JAK inhibitor class.[15][16] Long-term data shows a dose-dependent increase in the incidence of herpes zoster with higher doses of Peficitinib.[11]

• Malignancy: The incidence rate of malignancies (excluding non-melanoma skin cancer) with Peficitinib was 0.6 per 100 PY, which was similar to placebo and etanercept groups.[7][8][9] Regulatory agencies have issued warnings about an increased risk of cancer for the JAK inhibitor class based on post-marketing studies of tofacitinib.[17][18][19]

• Major Adverse Cardiovascular Events (MACE) and Thrombosis: Post-marketing surveillance of other JAK inhibitors has led to class-wide warnings regarding an increased risk of MACE and thrombosis.[17][18][20] In pooled analyses of Peficitinib studies, the incidence of cardiovascular and cerebrovascular events was low (0.3 per 100 PY).[8][9] Similarly, the incidence of venous thromboembolism (VTE) was low at 0.1 per 100 PY, which is comparable to rates in the general population.[8]

Experimental Protocols for Safety Assessment

A robust preclinical and clinical safety assessment is paramount in the development of kinase inhibitors. The following protocols are fundamental to characterizing the safety profile of a compound like Peficitinib.

Kinase Selectivity Profiling

Objective: To determine the on-target and off-target inhibitory activity of the compound across the human kinome. This is crucial for predicting potential off-target mediated toxicities.[21][22]

Methodology:

• Assay Format Selection: Utilize a high-throughput screening platform, such as radiometric, fluorescence-based, or luminescent kinase assays.[22]

• Kinome Panel Screening: Screen the test compound at a fixed concentration (e.g., 1 µM) against a comprehensive panel of human kinases (e.g., the Reaction Biology KinomeScan™).[22]

• IC50 Determination: For any kinases showing significant inhibition (e.g., >50% at 1 µM), perform dose-response assays to determine the half-maximal inhibitory concentration (IC50).[22]

• Selectivity Analysis: Calculate a selectivity score by comparing the IC50 for the intended targets (JAKs) versus the IC50 for off-target kinases.[22]

Caption: Workflow for assessing kinase inhibitor selectivity.

Cellular Off-Target Effect Validation

Objective: To confirm whether off-target inhibition observed in biochemical assays translates to a functional effect in a cellular context.[23]

Methodology:

• Cell Line Selection: Choose cell lines where the identified off-target kinase plays a known functional role.

• Target Engagement Assay: Use techniques like Western blotting to assess the phosphorylation status of a known downstream substrate of the off-target kinase in the presence of the inhibitor.[23]

• Phenotypic Assays: Conduct cellular assays (e.g., proliferation, apoptosis, cytokine production) to determine the functional consequence of off-target inhibition.[23]

• Orthogonal Approaches: To distinguish on-target from off-target effects, use a structurally unrelated inhibitor of the primary target or utilize genetic knockdown (e.g., siRNA) of the primary target.[23]

Preclinical Toxicology Studies

Objective: To evaluate the in vivo safety and tolerability of the compound in animal models before human trials.[24]

Methodology:

• Animal Model Selection: Use relevant species (e.g., Sprague Dawley rats, cynomolgus monkeys) for toxicity studies.[24]

• Dose Range Finding Studies: Conduct acute toxicity studies to determine the maximum tolerated dose.

• Repeat-Dose Toxicity Studies: Perform sub-chronic (e.g., 28-day) and chronic toxicity studies with daily dosing at multiple levels.[24]

• Safety Endpoints: Monitor a comprehensive range of endpoints including:

  • Clinical observations and body weight.

  • Hematology and clinical chemistry.

  • Urinalysis.

  • Gross pathology and histopathology of all major organs.

  • Cardiovascular safety pharmacology (e.g., telemetry in monkeys).

  • Genotoxicity and carcinogenicity studies.

Conclusion and Future Perspectives

Peficitinib demonstrates a safety profile that is broadly consistent with the JAK inhibitor class.[1] The most prominent risks are an increased incidence of herpes zoster and serious infections.[7][11] While long-term data from Asian populations suggests it is generally well-tolerated, the class-wide safety concerns regarding MACE, thrombosis, and malignancy, which emerged from post-marketing studies of other JAK inhibitors, necessitate careful patient selection and ongoing monitoring.[17][18]

For drug development professionals, a thorough understanding of a candidate's kinase selectivity profile is essential for early risk assessment.[25] Combining biochemical profiling with cellular and in vivo toxicology studies allows for a more complete picture of potential liabilities. As the landscape of immunomodulatory therapies continues to evolve, the development of more selective JAK inhibitors may offer improved safety profiles, a key objective for future research.[24]

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• peficitinib - Drug Central. (n.d.). Retrieved from [Link]

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• Tanaka, Y., Okumura, H., Yamamoto, K., Takeuchi, T., Ishiguro, N., Yamanaka, H., ... & Schultz, N. (2021). Comparative Efficacy and Safety of Peficitinib Versus Tofacitinib and Baricitinib for Treatment of Rheumatoid Arthritis: A Systematic Review and Network Meta-Analysis. Rheumatology and Therapy, 8(2), 875-894. Available from: [Link]

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• Takeuchi, T., Tanaka, Y., Rokuda, M., Izutsu, H., Kaneko, Y., Fukuda, M., & Kato, D. (2020). interim data (22.7 months mean peficitinib treatment) from a long-term, open-label extension study in Japan, Korea, and Taiwan. Arthritis Research & Therapy, 22(1), 59. Available from: [Link]

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• EMA confirms measures to minimise risk of serious side effects with Janus kinase inhibitors for chronic inflammatory disorders. (2022, November 11). European Medicines Agency. Available from: [Link]

• Genovese, M. C., et al. (2019). Two-Year Safety and Effectiveness of Peficitinib in Moderate-To-Severe Rheumatoid Arthritis: A Phase IIb, Open-Label Extension Study. Rheumatology and therapy, 6(4), 547-561. Available from: [Link]

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• Takeuchi, T., Tanaka, Y., Saito, K., et al. (2018). Efficacy and safety of peficitinib (ASP015K) in patients with rheumatoid arthritis and an inadequate response to methotrexate: results of a phase III randomised, double-blind, placebo-controlled trial (RAJ4) in Japan. Annals of the Rheumatic Diseases, 77(10), 1438-1446. Available from: [Link]

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A Guide to Enhancing Reproducibility of Peficitinib (hydrochloride) Data Across Laboratories

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the factors influencing the reproducibility of experimental data for Peficitinib (hydrochloride), a potent Janus kinase (JAK) inhibitor. As a Senior Application Scientist, the goal is to equip fellow researchers with the necessary insights and methodologies to generate consistent and reliable data, thereby accelerating the drug development process. This document moves beyond a standard protocol, delving into the causality of experimental choices and providing a framework for inter-laboratory data comparability.

Introduction to Peficitinib and the Challenge of Reproducibility

Peficitinib (also known as ASP015K) is an orally bioavailable pan-JAK inhibitor that targets JAK1, JAK2, JAK3, and Tyrosine Kinase 2 (TYK2)[][2][3]. It effectively blocks the JAK-STAT signaling pathway, a crucial cascade in the inflammatory response, making it a significant therapeutic agent for autoimmune diseases like rheumatoid arthritis[3][4]. The reliability of preclinical and clinical data is paramount for the advancement of such therapies. However, variability in experimental outcomes across different laboratories is a persistent challenge in drug development. This guide will dissect the sources of this variability for Peficitinib and offer actionable strategies to mitigate them.

Mechanism of Action: The JAK-STAT Signaling Pathway

Peficitinib exerts its therapeutic effect by inhibiting the phosphorylation of STAT (Signal Transducer and Activator of Transcription) proteins by Janus kinases[]. This inhibition prevents the dimerization and nuclear translocation of STATs, ultimately downregulating the expression of pro-inflammatory genes. Understanding this pathway is fundamental to designing robust assays for assessing Peficitinib's activity.

Caption: Peficitinib inhibits the JAK-STAT signaling pathway.

Sources of Inter-Laboratory Variability in Peficitinib Data

The observed potency of Peficitinib, often expressed as an IC50 value, can vary significantly between studies. This is not necessarily due to a lack of rigor, but rather to subtle differences in experimental conditions.

Assay Format: Biochemical vs. Cell-Based

• Biochemical Assays: These assays use purified, recombinant JAK enzymes. They are highly controlled and useful for determining the direct inhibitory activity of a compound. However, they lack the physiological context of a living cell. A critical factor influencing results in these assays is the concentration of ATP[5]. Since most JAK inhibitors, including Peficitinib, are ATP-competitive, the measured IC50 value will be higher at higher ATP concentrations[5]. For enhanced reproducibility, it is crucial to report the ATP concentration used in the assay, ideally performing the assay at a physiological ATP concentration (1-10 mM) for better correlation with cellular activity[5].

• Cell-Based Assays: These assays measure the inhibition of JAK activity within a cellular environment, providing a more physiologically relevant assessment. However, they introduce more variables, such as cell type, cell density, and the specific downstream readout being measured (e.g., STAT phosphorylation, cytokine production, or cell proliferation)[6][7]. Different cell lines can have varying levels of JAK and STAT expression, as well as different signaling dynamics, all of which can impact the apparent potency of Peficitinib.

Reagents and Materials

Consistency in reagents is a cornerstone of reproducible research[8]. For Peficitinib studies, this includes:

• Peficitinib (hydrochloride) Quality: The purity and stability of the Peficitinib compound are critical. It is advisable to use a well-characterized source with a certificate of analysis.

• Cell Culture Media and Supplements: Variations in media composition, serum batch, and other supplements can affect cell health and signaling, leading to inconsistent results[8].

• Antibodies: In assays that rely on antibody-based detection (e.g., Western blotting or flow cytometry for phospho-STAT), the specificity and lot-to-lot variability of the antibodies can be a significant source of discrepancy.

Experimental Execution and Data Analysis

Subtle differences in laboratory practices can have a substantial impact on outcomes[9]. Key areas to standardize include:

• Cell Handling: Consistent cell passage numbers, seeding densities, and growth conditions are essential to minimize variability[6].

• Data Analysis: The method used to calculate IC50 values (e.g., the type of curve-fitting model) should be consistent.

Comparative Data: Peficitinib IC50 Values

The following table summarizes publicly available IC50 values for Peficitinib against different JAK isoforms. The variation in these values highlights the importance of considering the specific assay conditions when comparing data from different sources.

JAK Isoform	IC50 (nM)	Assay Type	Source
JAK1	3.9	Biochemical	[][2]
JAK2	5.0	Biochemical	[][2]
JAK3	0.7	Biochemical	[2]
TYK2	4.8	Biochemical	[][2]
IL-2-induced T-cell proliferation	18	Cell-based	[]
IL-2-induced STAT5 phosphorylation (human lymphocytes)	127	Cell-based	[2]
IL-2-induced STAT5 phosphorylation (rat whole blood)	124	Cell-based	[2]

Standardized Protocols for Enhanced Reproducibility

To facilitate inter-laboratory comparability, detailed and standardized protocols are essential.

Experimental Workflow for Peficitinib Activity Assessment

Caption: A generalized workflow for assessing Peficitinib activity.

Protocol: Cell-Based STAT3 Phosphorylation Assay

This protocol provides a framework for a reproducible cell-based assay to measure Peficitinib's inhibition of IL-6-induced STAT3 phosphorylation.

Materials:

• Peficitinib (hydrochloride)

• Human peripheral blood mononuclear cells (PBMCs) or a relevant cell line (e.g., U937)

• RPMI-1640 medium with 10% FBS

• Recombinant human IL-6

• Phosphate-buffered saline (PBS)

• Fixation/Permeabilization buffer

• Anti-phospho-STAT3 (Tyr705) antibody (fluorescently conjugated)

• Flow cytometer

Procedure:

• Cell Preparation: Culture cells in RPMI-1640 with 10% FBS to a density of 1-2 x 10^6 cells/mL.

• Peficitinib Treatment: Seed 1 x 10^6 cells per well in a 96-well plate. Add serial dilutions of Peficitinib (e.g., 0.1 nM to 10 µM) and incubate for 1 hour at 37°C. Include a vehicle control (e.g., DMSO).

• Cytokine Stimulation: Add recombinant human IL-6 to a final concentration of 100 ng/mL and incubate for 15 minutes at 37°C.

• Fixation and Permeabilization: Fix and permeabilize the cells according to the manufacturer's protocol for the chosen buffer system.

• Staining: Stain the cells with the anti-phospho-STAT3 antibody for 30 minutes at room temperature in the dark.

• Flow Cytometry: Wash the cells and acquire data on a flow cytometer.

• Data Analysis: Gate on the cell population of interest and determine the median fluorescence intensity (MFI) of the phospho-STAT3 signal. Plot the percentage of inhibition (relative to the stimulated vehicle control) against the log of the Peficitinib concentration and fit a sigmoidal dose-response curve to determine the IC50 value.

Protocol: HPLC Analysis for Peficitinib Purity

This protocol outlines a general method for determining the purity of a Peficitinib (hydrochloride) sample.

Materials:

• Peficitinib (hydrochloride) sample

• HPLC-grade acetonitrile

• HPLC-grade water

• Formic acid

• C18 reverse-phase HPLC column (e.g., 4.6 x 150 mm, 5 µm)

• HPLC system with UV detector

Procedure:

• Sample Preparation: Prepare a 1 mg/mL stock solution of Peficitinib in a suitable solvent (e.g., DMSO). Dilute to an appropriate concentration (e.g., 10 µg/mL) with the mobile phase.

• Mobile Phase: Prepare a mobile phase of acetonitrile and water with 0.1% formic acid. A gradient elution may be necessary to separate impurities.

• HPLC Conditions:

  • Column: C18 reverse-phase

  • Flow rate: 1.0 mL/min

  • Injection volume: 10 µL

  • Detection wavelength: 280 nm

  • Column temperature: 30°C

• Analysis: Inject the sample and record the chromatogram.

• Purity Calculation: Calculate the purity of the Peficitinib sample by dividing the area of the main peak by the total area of all peaks and multiplying by 100.

Conclusion and Recommendations

Achieving high reproducibility of Peficitinib data requires a multi-faceted approach that encompasses a deep understanding of its mechanism of action, careful consideration of assay design, and meticulous attention to experimental detail. By standardizing protocols, using well-characterized reagents, and transparently reporting experimental parameters, the scientific community can build a more robust and reliable body of knowledge for this promising therapeutic agent. It is recommended that researchers, whenever possible, perform both biochemical and cell-based assays to gain a comprehensive understanding of Peficitinib's activity. Furthermore, cross-validation of results with different detection methods can significantly enhance confidence in the data.

References

• Reaction Biology. (2024, July 2). Step-by-Step Guide to Kinase Inhibitor Development. [Link]

• Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example. (2021, August 12). MDPI. [Link]

• A guide to picking the most selective kinase inhibitor tool compounds for pharmacological validation of drug targets. (n.d.). Crossfire Oncology. [Link]

• A guide to picking the most selective kinase inhibitor tool compounds for pharmacological validation of drug targets. (n.d.). ResearchGate. [Link]

• Measuring and interpreting the selectivity of protein kinase inhibitors. (n.d.). PMC - NIH. [Link]

• Pharmacokinetics and Safety of Single and Multiple Doses of Peficitinib (ASP015K) in Healthy Chinese Subjects. (2022, May 9). Semantic Scholar. [Link]

• In Vitro Research Reproducibility: Keeping Up High Standards. (n.d.). PMC. [Link]

• Profiling Prediction of Kinase Inhibitors: Toward the Virtual Assay. (2016, November 18). ACS Publications. [Link]

• 4 Factors Affecting Data Reproducibility. (2020, May 6). Kosheeka. [Link]

• Choosing the Right Assay for Your Kinase Drug Discovery. (2024, May 30). Reaction Biology. [Link]

• Top 5 Factors Affecting Reproducibility in Research. (2022, March 31). Enago Academy. [Link]

• A Cell-Based Assay for Measuring Endogenous BcrAbl Kinase Activity and Inhibitor Resistance. (2016, September 6). PLOS ONE. [Link]

• JAK inhibitor IC 50 values for inhibition of cytokine-stimulated pSTAT3 induction in RA-FLS. (n.d.). ResearchGate. [Link]

• Spotlight: Cell-based kinase assay formats. (2022, May 11). Reaction Biology. [Link]

• JAK selectivity and the implications for clinical inhibition of pharmacodynamic cytokine signalling by filgotinib, upadacitinib, tofacitinib and baricitinib. (2021, March 19). PMC. [Link]

• Cell-based test for kinase inhibitors. (2020, November 26). INiTS. [Link]

• Full article: Pharmacokinetics and Safety of Single and Multiple Doses of Peficitinib (ASP015K) in Healthy Chinese Subjects. (2022, May 9). Taylor & Francis. [Link]

• Pharmacokinetics and Safety of a Single Oral Dose of Peficitinib (ASP015K) in Japanese Subjects with Normal and Impaired Renal Function. (n.d.). PMC. [Link]

• Cell-based assay for the discovery of glycogen synthase kinase inhibitors. (n.d.). Harvard Office of Technology Development. [Link]

• Summary of half maximal inhibitory concentration (IC50) of oral JAK inhibitors. (n.d.). ResearchGate. [Link]

• Safety and Effectiveness of Peficitinib (ASP015K) in Patients with Rheumatoid Arthritis: Final Results (32 Months of Mean Peficitinib Treatment) From a Long-Term, Open-Label Extension Study in Japan, Korea, and Taiwan. (n.d.). PMC. [Link]

• A Comprehensive Overview of Globally Approved JAK Inhibitors. (n.d.). PMC. [Link]

• Stability Indicating Method Development and Validation of Baricitinib in Bulk and Formulation Using UV Spectroscopy. (2023, May 26). ResearchGate. [Link]

Sources

• 2. medchemexpress.com [medchemexpress.com]
• 3. A Comprehensive Overview of Globally Approved JAK Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Safety and Effectiveness of Peficitinib (ASP015K) in Patients with Rheumatoid Arthritis: Final Results (32 Months of Mean Peficitinib Treatment) From a Long-Term, Open-Label Extension Study in Japan, Korea, and Taiwan - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. In Vitro Research Reproducibility: Keeping Up High Standards - PMC [pmc.ncbi.nlm.nih.gov]
• 7. reactionbiology.com [reactionbiology.com]
• 8. kosheeka.com [kosheeka.com]
• 9. Top 5 Factors Affecting Reproducibility in Research - Enago Academy [enago.com]

Safety & Regulatory Compliance

Peficitinib (hydrochloride) proper disposal procedures

As a Senior Application Scientist, I frequently observe laboratories treating novel targeted therapeutics with the same generalized safety protocols used for basic organic chemicals. This is a critical operational vulnerability. Peficitinib hydrochloride (also known as ASP015K or Smyraf) is a highly potent, orally active pan-Janus kinase (JAK) inhibitor[1]. Because it is engineered to modulate the human immune system at nanomolar concentrations, trace environmental contamination or accidental occupational exposure can lead to severe, unintended immunosuppressive or cytotoxic consequences[2].

This guide establishes the definitive operational and disposal protocols for Peficitinib hydrochloride. By understanding the mechanistic causality behind these rules, your laboratory can implement self-validating workflows that ensure uncompromising safety and regulatory compliance.

Mechanistic Rationale: The "Why" Behind the Hazard

To understand why Peficitinib requires stringent disposal protocols, we must examine its mechanism of action. Peficitinib is a potent inhibitor of the JAK-STAT signaling pathway, which serves as the primary conduit for cytokine and growth factor signal transduction[2].

When pro-inflammatory cytokines (such as IL-2 or IL-6) bind to their transmembrane receptors, they activate receptor-associated JAKs (JAK1, JAK2, JAK3, and Tyk2)[3]. Peficitinib acts by competitively blocking the ATP-binding site of these kinases[2]. This blockade halts the downstream phosphorylation, dimerization, and nuclear translocation of STAT proteins, effectively shutting down the transcription of genes responsible for immune cell proliferation and inflammation[4].

Because Peficitinib exerts profound antiproliferative effects at the nanomolar level, it poses a significant environmental hazard. If disposed of improperly down the drain, trace amounts can remain biologically active, posing toxicity risks to aquatic ecosystems and risking unintended exposure to sanitation workers[5].

Figure 1: Peficitinib mechanism of action blocking the JAK-STAT signaling pathway.

Physicochemical & Pharmacological Profile

Understanding the compound's potency is the first step in risk assessment. The hydrochloride salt form increases aqueous solubility but drastically raises the risk of aerosolized dust exposure during weighing.

Property	Value / Description	Operational Implication
Compound Name	Peficitinib hydrochloride	Highly active pharmaceutical ingredient (API).
CAS Registry Number	1353219-06-3 (HCl salt)	Required for precise SDS tracking and waste manifesting[6].
Target Potency (IC50)	JAK1: 3.9 nM, JAK2: 5.0 nM, JAK3: 0.7 nM	Extreme potency dictates "Hazardous Waste" classification[1].
Physical State	Solid powder	High risk of inhalation; requires strict engineering controls[7].
Solubility	DMSO (≥ 50 mg/mL)	Liquid waste will primarily be mixed organic/aqueous[1].

Standard Operating Procedure: Laboratory Handling

Trustworthiness through Self-Validating Checks: Every handling step must include a built-in verification mechanism to ensure containment.

• Step 1: Engineering Controls & PPE

  • Action: Perform all weighing and reconstitution of Peficitinib hydrochloride inside a certified Class II Biological Safety Cabinet (BSC) or a dedicated chemical fume hood. Don double nitrile gloves, a wraparound lab coat, and safety goggles[7].

  • Self-Validation Check: Before opening the vial, verify the inward airflow monitor reads within the safe operational range (>100 fpm). Visually inspect the outer pair of gloves for micro-tears by inflating them slightly before donning.

• Step 2: Closed-System Reconstitution

  • Action: To prevent aerosolization of the highly bioavailable hydrochloride dust, inject your solvent (e.g., DMSO) directly through the septum of the original vial to create a master stock solution, rather than transferring dry powder to a weigh boat.

  • Self-Validation Check: Invert the sealed vial and visually inspect it against a light source. The complete absence of floating particulates validates complete dissolution, ensuring no toxic dust can escape when the vial is eventually opened.

Peficitinib Waste Disposal Protocols

Under the EPA's Resource Conservation and Recovery Act (RCRA), Peficitinib must be managed as a characteristic hazardous waste due to its biological toxicity[5]. While some generic Safety Data Sheets suggest small quantities can be disposed of in household waste, laboratory standards mandate that all uncleaned packaging and chemical waste be processed by a licensed hazardous material disposal company[5][8].

Protocol A: Solid Waste Disposal (Powders, Vials, and Consumables)

• Segregation: Place all empty vials, contaminated pipette tips, weigh boats, and outer gloves into a dedicated, rigid, puncture-resistant container lined with a 6-mil polyethylene bag[5].

• Chemical Deactivation (For Spills): If powder is spilled, cover it with an absorbent pad dampened with 10% sodium hypochlorite (bleach) to degrade the active pharmacophore before wiping.

  • Self-Validation Check: Swab the cleaned area with a clean, dry tissue. The tissue must show zero visible residue or discoloration under bright light, validating that the gross physical hazard has been removed.

• Labeling: Seal the bag and label the outer container strictly as: "Hazardous Chemical Waste: Contains Peficitinib hydrochloride (Toxic/Immunosuppressant)"[5].

Protocol B: Liquid Waste Disposal (Stock Solutions and Assay Media)

• Solvent Segregation: Separate liquid waste into "Aqueous" and "Non-Halogenated Organic" streams.

  • Causality: Why segregate DMSO-based Peficitinib waste? DMSO is a highly penetrative organic solvent. If a worker accidentally contacts mixed waste, the DMSO acts as a carrier, transporting the highly potent Peficitinib directly through the dermal barrier and into the bloodstream.

• Secondary Containment: Place the primary liquid waste carboy inside a secondary containment bin capable of holding 110% of the carboy's volume.

  • Self-Validation Check: The physical presence of the intact secondary bin self-validates the containment system; if the primary carboy suffers a structural failure, the secondary bin guarantees zero environmental release.

• Final Disposition: Document the estimated concentration and total volume of Peficitinib on your facility's hazardous waste manifest. Transfer the waste to the central accumulation area for high-temperature incineration (>1000°C) by a licensed RCRA vendor[5].

References

• What is the mechanism of Peficitinib Hydrobromide? Source: PatSnap Synapse URL:[Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. What is the mechanism of Peficitinib Hydrobromide? [synapse.patsnap.com]
• 3. Frontiers | JAK/STAT pathway: Extracellular signals, diseases, immunity, and therapeutic regimens [frontiersin.org]
• 4. Peficitinib Inhibits the Chemotactic Activity of Monocytes via Proinflammatory Cytokine Production in Rheumatoid Arthritis Fibroblast-Like Synoviocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. undefined- CATO: Reference Materials, Standards, Testing, Intermediates [en.cato-chem.com]
• 7. keyorganics.net [keyorganics.net]
• 8. cdn.caymanchem.com [cdn.caymanchem.com]

Personal protective equipment for handling Peficitinib (hydrochloride)

As a Senior Application Scientist, I approach laboratory safety not merely as a checklist of compliance, but as a rigorous, causality-driven scientific discipline. Peficitinib (hydrochloride) is a potent, orally active Janus kinase (JAK) inhibitor. Because it is a pharmacologically active Active Pharmaceutical Ingredient (API), handling it requires protocols that actively break the chain of exposure causality.

Below is the comprehensive, self-validating operational guide for the safe handling, personal protective equipment (PPE) selection, and disposal of Peficitinib.

Physicochemical & Hazard Profile

Before selecting PPE, we must understand the specific physicochemical threats the compound poses. While some preliminary Safety Data Sheets (SDS) may classify smaller quantities as non-hazardous[1], comprehensive evaluations of the API mandate strict adherence to hazardous material protocols due to its biological potency[2]. Unintended exposure can lead to off-target kinase inhibition and systemic immunosuppression.

Table 1: Quantitative Data & Hazard Causality

Property / Hazard	Value / Classification	Causality & Operational Implication
Target Mechanism	JAK1, JAK2, JAK3, TYK2	Unintended exposure risks severe immunosuppression.
Purity	≥ 95%[3]	High concentration of active API requires strict barrier protection.
Solvent Solubility	DMSO, DMF, Ethanol[1]	Requires chemical-resistant (Nitrile) gloves; organic solvents rapidly degrade latex.
Aqueous Stability	< 24 hours[1]	Solutions must be prepared fresh just-in-time; prevents experimental failure from degraded stock.
GHS Hazard H302	Harmful if swallowed[2]	Mandates strict laboratory hygiene; absolutely no eating/drinking in the workspace.
GHS Hazard H312	Harmful in contact with skin[2]	Mandates a dedicated lab coat and impermeable gloves to prevent dermal absorption.
GHS Hazard H332	Harmful if inhaled[2]	Mandates an N95 mask or localized exhaust ventilation (LEV) during powder handling.
Exposure Limits	No established OEL	Lack of Occupational Exposure Limits (OEL) requires operating under the precautionary principle (maximum protection).

Personal Protective Equipment (PPE) Matrix

A risk assessment dictates that PPE must be tailored to the specific physical state of the compound during an operation[1]. The following matrix outlines the required equipment and the scientific rationale behind each choice.

Table 2: Task-Specific PPE Requirements

Operation	Gloves	Eye Protection	Respiratory Protection	Clothing
Weighing Solid API	Nitrile (Double-glove recommended)	Safety glasses with side shields	N95 / Dust mask[1]	Standard Lab Coat
Preparing Solutions	Nitrile	Safety goggles	Not typically required	Standard Lab Coat
In Vivo Administration	Nitrile	Safety glasses with side shields	Not typically required	Dedicated Lab Coat[1]

Causality & Rationale for PPE Selection:

• Respiratory Protection (N95): Peficitinib is a fine powder. Aerosolization of the solid compound during weighing poses a severe inhalation risk (H332). An N95 respirator or working within a powder weighing hood mitigates this risk[1].

• Glove Material (Nitrile vs. Latex): Nitrile provides superior chemical resistance to polar aprotic solvents like DMSO and DMF, which are required to solubilize Peficitinib. Latex degrades upon contact with these solvents, compromising the barrier and acting as a carrier for dermal exposure (H312)[1].

Standard Operating Procedure (SOP): Handling & Solution Preparation

This protocol is designed as a self-validating system; each step includes a visual or physical check to ensure safety and efficacy.

Objective: Safely solubilize solid Peficitinib into a working stock solution while minimizing exposure. Validation Metric: A successfully prepared stock will be completely transparent with no visible particulates, confirming total dissolution and safe containment within the solvent.

• Workspace Preparation: Clear the fume hood or localized exhaust ventilation (LEV) area. Ensure the analytical balance is calibrated.

• PPE Donning: Equip nitrile gloves, safety goggles, and a lab coat. If weighing outside an LEV, don an N95 respirator[1].

• Weighing: Carefully transfer the required mass of Peficitinib powder using an anti-static micro-spatula into a pre-tared, sealable amber glass vial.

  • Causality: Anti-static tools prevent the fine powder from clinging to surfaces or aerosolizing, directly neutralizing the inhalation hazard.

• Primary Solubilization: Add the calculated volume of anhydrous DMSO to achieve the desired stock concentration. Seal the vial immediately.

  • Causality: Peficitinib lacks sufficient direct aqueous solubility. DMSO disrupts the crystal lattice, enabling subsequent aqueous dilution[1].

• Agitation & Validation: Vortex the sealed vial gently for 30-60 seconds. Hold the vial against a light source; the solution must be completely clear. If particulates remain, sonicate in a water bath for 2 minutes.

• Aqueous Dilution (Just-in-Time): Dilute the DMSO stock into the final aqueous buffer immediately prior to the assay. Aqueous solutions of Peficitinib are prone to degradation and must not be stored for more than 24 hours[1].

• Decontamination: Wipe down the balance and surrounding surfaces with a solvent-dampened cloth (e.g., 70% ethanol), followed by a dry wipe. Dispose of wipes in hazardous waste.

Spill Management & Disposal Plan

Given the potent nature of JAK inhibitors, treat all Peficitinib waste as hazardous chemical waste. It must never be allowed to enter sewers or surface water[3].

Emergency Spill Workflow:

• Evacuation & Assessment: Clear personnel from the immediate vicinity. Assess whether the spill is solid (powder) or liquid (dissolved API in DMSO)[1].

• Containment (Solid Spills): Do NOT dry sweep.

  • Causality: Dry sweeping aerosolizes the potent API, creating an immediate inhalation hazard. Instead, cover the powder with absorbent paper towels lightly dampened with water to suppress dust, then carefully scoop the material[1].

• Containment (Liquid Spills): Surround and cover the spill with an inert, non-combustible absorbent material (e.g., vermiculite or sand)[1].

  • Causality: Inert materials prevent exothermic reactions that could occur if reactive chemical neutralizers were used.

• Decontamination: Wash the affected surface thoroughly with a suitable detergent and water[1].

• Segregation & Disposal: Place all recovered material, contaminated PPE, and cleaning supplies into a designated, sealable hazardous waste container. Label clearly as "Hazardous Chemical Waste: Peficitinib" and manage through a licensed hazardous material disposal company[4].

Operational Workflow Visualization

Below is the logical workflow mapping the handling, PPE selection, and spill response for Peficitinib.

Workflow for Peficitinib handling, PPE selection, and spill management.

References

• BenchChem Technical Support Team . Safeguarding Researchers: A Comprehensive Guide to Handling Peficitinib. BenchChem. 1

• AK Scientific, Inc. Safety Data Sheet: Peficitinib. AK Scientific. 3

• BenchChem Technical Support Team . Navigating the Disposal of Peficitinib: A Guide for Laboratory Professionals. BenchChem. 4

• Key Organics . Safety Data Sheet - Peficitinib. Key Organics. 2

• BenchChem Technical Support Team . Safeguarding Your Research: Essential Personal Protective Equipment. BenchChem.

Sources

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• 2. keyorganics.net [keyorganics.net]
• 3. aksci.com [aksci.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]